2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

• CAS: 81485-78-1

Core Science & Biosynthesis

An In-Depth Technical Guide to 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol Hydrochloride

Abstract

This technical guide provides a comprehensive overview of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride, a heterocyclic compound belonging to the tetrahydroquinoline class. The 1,2,3,4-tetrahydroquinoline core is a significant scaffold in medicinal chemistry, appearing in numerous natural products and synthetic pharmaceuticals with a wide array of biological activities.[1][2] This document consolidates the available technical information regarding its fundamental physicochemical properties, outlines a probable synthetic route, details potential analytical methodologies for its characterization, and discusses its safety and handling protocols. Given the specificity of this molecule, this guide synthesizes data from supplier specifications and knowledge of structurally related compounds to provide a robust resource for researchers, chemists, and drug development professionals.

Physicochemical Profile

2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is the hydrochloride salt of its free base, 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol. The presence of a methyl group at the C2 position introduces a chiral center, meaning the compound can exist as (R) and (S) enantiomers. Commercially available products are often supplied as a racemic mixture unless otherwise specified. The hydrochloride salt form is typically employed to enhance aqueous solubility and stability for research and pharmaceutical applications.

Key identifiers and properties are summarized below.

Property	Value	Source(s)
IUPAC Name	2-methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride	[3]
CAS Number	1170830-98-4	[3]
Molecular Formula	C₁₀H₁₄ClNO	Derived from structure
Molecular Weight	199.68 g/mol	[3]
Canonical SMILES	CC1CCC2=CC=CC(O)=C2N1.Cl	[3]
Structure
Purity (Typical)	≥98%	[3]
LogP (Free Base)	2.04	[3]
Hydrogen Bond Donors	2 (Amine and Hydroxyl groups)	[3]
Hydrogen Bond Acceptors	2 (Nitrogen and Oxygen atoms)	[3]

Synthesis and Purification Workflow

While specific, peer-reviewed syntheses for this exact molecule are not widely published, a logical and established route can be proposed based on the hydrogenation of the corresponding quinoline precursor, quinaldine (2-methylquinoline). This is a standard method for producing tetrahydroquinolines.[4]

Proposed Synthesis Pathway

The synthesis can be envisioned as a two-step process:

• Catalytic Hydrogenation: Reduction of 2-methyl-8-quinolinol to its corresponding tetrahydroquinoline derivative.

• Salt Formation: Reaction of the resulting free base with hydrochloric acid to yield the target hydrochloride salt.

A diagram of this proposed workflow is presented below.

Caption: Proposed two-step synthesis of the target compound.

Experimental Protocol: Catalytic Hydrogenation

Objective: To reduce 2-methyl-8-quinolinol to 2-methyl-1,2,3,4-tetrahydroquinolin-8-ol.

Causality: Catalytic hydrogenation is a highly efficient and clean method for reducing the pyridine ring of quinolines without affecting the phenol group. Catalysts like Palladium on carbon (Pd/C) are standard, but Ruthenium-based systems can also offer high efficiency. The choice of solvent (e.g., ethanol or methanol) is critical for dissolving the starting material and facilitating its interaction with the catalyst surface.

Methodology:

• Reactor Setup: Charge a high-pressure hydrogenation vessel with 2-methyl-8-quinolinol (1 equivalent) and a suitable solvent such as ethanol (10-20 mL per gram of substrate).

• Catalyst Addition: Add 5-10% Palladium on carbon (Pd/C) catalyst (typically 1-5 mol% loading) to the mixture under an inert atmosphere (e.g., nitrogen or argon) to prevent premature reaction with air.

• Hydrogenation: Seal the vessel, purge it several times with hydrogen gas, and then pressurize to 50-100 psi of H₂.

• Reaction: Stir the mixture vigorously at room temperature or with gentle heating (40-50 °C) to increase the reaction rate. Monitor the reaction progress by tracking hydrogen uptake or by thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, carefully depressurize the vessel and purge with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude free base, 2-methyl-1,2,3,4-tetrahydroquinolin-8-ol, which can be purified further or used directly in the next step.

Experimental Protocol: Hydrochloride Salt Formation

Objective: To convert the free base into its more stable and soluble hydrochloride salt.

Causality: The secondary amine in the tetrahydroquinoline ring is basic and will readily react with a strong acid like HCl to form a salt. This process is typically performed in a non-aqueous solvent (like diethyl ether or isopropanol) in which the hydrochloride salt is poorly soluble, causing it to precipitate for easy isolation.

Methodology:

• Dissolution: Dissolve the crude free base in a minimal amount of a suitable solvent, such as isopropanol or diethyl ether.

• Acidification: Slowly add a solution of hydrochloric acid in the same solvent (e.g., 2M HCl in diethyl ether) dropwise to the stirred solution of the free base.

• Precipitation: The hydrochloride salt will typically precipitate as a white or off-white solid. Continue adding the acid until the precipitation is complete (pH can be checked with moist litmus paper).

• Isolation: Stir the resulting slurry for 30-60 minutes, then collect the solid product by vacuum filtration.

• Purification: Wash the filter cake with cold diethyl ether to remove any unreacted starting material and impurities.

• Drying: Dry the final product under vacuum to yield 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride. A self-validating check of purity can be performed via melting point determination.

Biological and Pharmacological Context

Direct biological activity data for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is sparse in publicly available literature. However, the tetrahydroquinoline scaffold is a well-established "privileged structure" in medicinal chemistry, known to interact with a wide range of biological targets.[1][5]

Context from Related Analogs:

• Antiproliferative Activity: Studies on other 2-methyl-tetrahydroquinoline derivatives, specifically those with substitutions at the 8-position, have demonstrated significant antiproliferative activity against various cancer cell lines, including ovarian carcinoma and mesothelioma.[5][6] The mechanism in some cases involves the induction of mitochondrial membrane depolarization and the production of reactive oxygen species (ROS).[5][6]

• Antiviral and Other Activities: The broader tetrahydroquinoline class has been investigated for numerous applications, including as antiarrhythmic, schistosomicidal, and antiviral agents.[2]

• Assay Interference: It is important for researchers to note that some fused tricyclic tetrahydroquinoline derivatives have been identified as pan-assay interference compounds (PAINS), which can generate false positives in high-throughput screening campaigns.[7] While the subject compound is not a fused tricyclic system, this highlights the need for careful validation of any observed biological activity.

The combination of the phenolic hydroxyl group and the chiral center makes this compound an interesting candidate for further investigation in drug discovery programs.

Analytical Characterization Workflow

Proper characterization is essential to confirm the identity, purity, and structure of the synthesized compound. A multi-step analytical workflow is recommended.

Caption: A logical workflow for analytical characterization.

Protocol: Purity Determination by HPLC-UV

Objective: To determine the purity of the final compound.

Causality: Reversed-phase High-Performance Liquid Chromatography (HPLC) is an ideal technique for separating organic molecules based on their hydrophobicity. The aromatic nature of the quinoline ring allows for sensitive detection using a UV detector. This method provides a quantitative measure of purity by comparing the area of the main product peak to the areas of any impurity peaks.

Methodology:

• Instrumentation: An HPLC system equipped with a C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm), UV detector, pump, and autosampler.

• Mobile Phase: A gradient of Mobile Phase A (e.g., 0.1% formic acid in water) and Mobile Phase B (e.g., 0.1% formic acid in acetonitrile).

• Gradient Program:

  • Start at 5-10% B.

  • Linearly increase to 95% B over 15-20 minutes.

  • Hold at 95% B for 5 minutes.

  • Return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength of 254 nm or 280 nm.

• Sample Preparation: Prepare a sample solution of ~1 mg/mL in a suitable solvent like methanol or a water/acetonitrile mixture.

• Analysis: Inject 5-10 µL of the sample and integrate the resulting chromatogram to calculate the area percentage of the main peak.

Safety and Handling

As with any laboratory chemical, 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride should be handled with appropriate care.

• Hazard Classification: The free base is classified as harmful if swallowed, causing skin and serious eye irritation, and may cause respiratory irritation.[8] The hydrochloride salt is listed with GHS07 (Harmful/Irritant) pictograms and the signal word "Warning".[3]

• Hazard Statements: H302 - Harmful if swallowed.[3][8]

• Precautionary Measures:

  • Work in a well-ventilated area or chemical fume hood.[9]

  • Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[10][11]

  • Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]

  • Wash hands and any exposed skin thoroughly after handling.[9][10]

  • Do not eat, drink, or smoke when using this product.[9][11]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[10][12] Keep locked up or in an area accessible only to qualified personnel.[9]

• First Aid:

  • If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[3][9]

  • If on Skin: Wash with plenty of soap and water.[10] If irritation occurs, seek medical advice.[10]

  • If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[10]

References

• PubChem. (n.d.). 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol. Retrieved from [Link]

• National Institutes of Health (NIH). (2020). Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. Retrieved from [Link]

• PubChem. (n.d.). 1,2,3,4-Tetrahydroquinolin-8-ol. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Methyltetrahydroquinoline. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Retrieved from [Link]

• ResearchGate. (2025). (PDF) Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 2-methyl-1,2,3,4-tetrahydroquinolin-4- yl)pyrrolidin-2-ones (3a−g). Retrieved from [Link]

• PubChem. (n.d.). 2-Methyl-1,2,3,4-tetrahydroquinoline. Retrieved from [Link]

• HETEROCYCLES. (2010). CONVENIENT SYNTHESIS OF OPTICALLY PURE 8-METHOXY-2-METHYL-1,2,3,4-TETRAHYDROQUINOLINE AND 2-METHYL-1,2,3,4-TETRAHYDROQUINOLINE. Retrieved from [Link]

• Journal of Medicinal Chemistry. (2023). Fused Tetrahydroquinolines Are Interfering with Your Assay. Retrieved from [Link]

• PubChem. (n.d.). 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinolin-8-ol. Retrieved from [Link]

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An In-Depth Technical Guide to 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

Abstract

This technical guide provides a comprehensive overview of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride, a chiral heterocyclic compound of significant interest to the medicinal chemistry and drug development sectors. The tetrahydroquinoline scaffold is a privileged structure found in numerous natural products and pharmacologically active agents.[1][2][3] This document details the molecule's physicochemical properties, outlines a robust and logical synthetic pathway, provides methodologies for its structural and analytical characterization, and discusses its potential applications as a versatile building block for novel therapeutic agents. The protocols and analyses are presented with an emphasis on experimental rationale and self-validation, designed to equip researchers and drug development professionals with actionable, field-proven insights.

Introduction: The Significance of the Tetrahydroquinoline Scaffold

The 1,2,3,4-tetrahydroquinoline (THQ) core is a foundational motif in a vast array of biologically active molecules.[3] Its rigid, fused-ring structure serves as an excellent scaffold for presenting diverse functional groups in a defined three-dimensional space, making it a cornerstone in the design of targeted therapeutics. Derivatives of THQ have demonstrated a remarkable breadth of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and anti-Alzheimer properties.[1][4][5][6][7]

The subject of this guide, 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride, incorporates several key features that enhance its utility:

• A Chiral Center: The methyl group at the C2 position introduces chirality, allowing for the exploration of stereospecific interactions with biological targets.[8]

• A Nucleophilic Hydroxyl Group: The phenol at the C8 position provides a reactive handle for derivatization, enabling the synthesis of diverse compound libraries through etherification, esterification, or coupling reactions.

• A Secondary Amine: The nitrogen atom within the heterocyclic ring can be functionalized, offering another site for modification to modulate physicochemical properties and biological activity.

• Hydrochloride Salt Form: This form typically enhances the compound's crystallinity, stability, and aqueous solubility, simplifying handling, formulation, and biological testing.

This guide serves as a technical primer for utilizing this valuable building block in research and development settings.

Physicochemical and Structural Properties

A precise understanding of the molecule's fundamental properties is critical for its effective use.

Chemical Identity

Property	Value	Source
IUPAC Name	2-methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride	N/A
CAS Number	1170830-98-4	Fluorochem
Free Base CAS	81485-78-1	PubChem
Molecular Formula	C₁₀H₁₄ClNO	N/A
Molecular Weight	199.68 g/mol	PubChem
Canonical SMILES	CC1CCC2=CC=CC(O)=C2N1.Cl	Fluorochem

Structural Representation

The structure of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride features a protonated tetrahydroquinoline ring with a chloride counterion.

Caption: Chemical structure of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride.

Synthesis and Purification Workflow

The synthesis of the title compound is logically approached via the reduction of its aromatic precursor, 2-methyl-8-quinolinol (also known as 8-hydroxyquinaldine). This method is well-established for producing tetrahydroquinolines from quinolines.[8][9]

Proposed Synthetic Pathway

The workflow involves a two-step process: catalytic hydrogenation of the quinoline ring followed by salt formation.

Caption: Proposed two-step synthesis workflow.

Detailed Experimental Protocol

Trustworthiness: This protocol is designed as a self-validating system. Each step includes a rationale and checkpoints (e.g., TLC monitoring) to ensure the transformation is proceeding as expected before advancing to the next stage.

Step 1: Catalytic Hydrogenation of 8-Hydroxyquinaldine

• Objective: To selectively reduce the pyridine ring of the quinoline system without affecting the benzene ring or the hydroxyl group.

• Causality: Palladium on carbon (Pd/C) is a highly effective and widely used catalyst for the hydrogenation of N-heteroarenes under moderate conditions.[9] Ethanol is chosen as the solvent for its ability to dissolve the starting material and its compatibility with the hydrogenation process.

• Methodology:

  • Vessel Preparation: To a heavy-walled hydrogenation flask, add 8-hydroxyquinaldine (1.0 eq).

  • Solvent Addition: Add anhydrous ethanol (approx. 10-15 mL per gram of substrate). Stir until fully dissolved.

  • Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) (5-10 mol% by weight).

    • Scientist's Note: The catalyst should be handled with care as it can be pyrophoric. Adding it under a gentle stream of nitrogen or argon is recommended.

  • Hydrogenation: Secure the flask to a Parr hydrogenator apparatus. Purge the system with hydrogen gas (H₂) three times to remove all air. Pressurize the vessel to 50 psi of H₂.

  • Reaction: Stir the reaction mixture vigorously at room temperature.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is complete when the starting material spot is no longer visible (typically 12-24 hours). The uptake of hydrogen from the pressure gauge will also cease.

Step 2: Work-up and Isolation of the Free Base

• Objective: To remove the catalyst and solvent to isolate the pure, reduced product.

• Causality: The heterogeneous catalyst must be physically removed. Celite is used as a filter aid to trap the very fine Pd/C particles, preventing them from passing through the filter paper and contaminating the product.

• Methodology:

  • Depressurization: Carefully vent the hydrogen pressure from the reaction vessel. Purge the flask with nitrogen.

  • Filtration: Prepare a pad of Celite in a Büchner funnel. Dilute the reaction mixture with additional ethanol and filter it through the Celite pad to remove the Pd/C catalyst.

  • Washing: Wash the Celite pad with several portions of ethanol to ensure all product is recovered.

  • Concentration: Combine the filtrates and concentrate under reduced pressure using a rotary evaporator to yield the crude 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol as an oil or solid.

  • Purification (if necessary): If impurities are detected by TLC or NMR, the crude product can be purified by flash column chromatography on silica gel.

Step 3: Formation of the Hydrochloride Salt

• Objective: To convert the free base into its more stable and handleable hydrochloride salt.

• Causality: Introducing anhydrous HCl reacts with the basic nitrogen atom to form the ammonium salt. The salt often has lower solubility in non-polar organic solvents, causing it to precipitate, which is an effective method of purification.

• Methodology:

  • Dissolution: Dissolve the purified free base in a minimal amount of a suitable solvent, such as diethyl ether or ethyl acetate.

  • Acidification: While stirring, slowly add a 4 M solution of HCl in 1,4-dioxane (1.1 eq) dropwise.

  • Precipitation: A precipitate should form upon addition of the acid. Continue stirring for 30-60 minutes at room temperature to ensure complete salt formation.

  • Isolation: Collect the solid product by vacuum filtration.

  • Washing: Wash the filter cake with cold diethyl ether to remove any non-salt impurities.

  • Drying: Dry the resulting white to off-white solid under high vacuum to afford the final 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride.

Structural Elucidation and Analytical Characterization

Confirming the identity and purity of the final compound is paramount. The following are the expected analytical signatures based on the target structure.

Analysis Type	Expected Results and Interpretation
¹H NMR	Aromatic Protons: 3H, multiplets or distinct doublets/triplets in the δ 6.5-7.5 ppm range. CH (C2): 1H, multiplet around δ 3.3-3.6 ppm, coupled to the C3 protons and the C2-methyl group. NH₂⁺: Broad singlet, exchangeable with D₂O, typically downfield δ > 8.0 ppm. OH: Broad singlet, exchangeable with D₂O. CH₂ (C3/C4): 4H, complex multiplets in the δ 1.8-3.0 ppm range. CH₃ (C2): 3H, doublet around δ 1.2-1.4 ppm, coupled to the C2 proton.
FT-IR (cm⁻¹)	~3400-3200 (broad): O-H and N-H stretching. ~3050-3000: Aromatic C-H stretching. ~2950-2850: Aliphatic C-H stretching. ~1600, ~1500: Aromatic C=C stretching.
Mass Spec (ESI+)	The analysis will detect the free base. Expected m/z for [M+H]⁺ = 164.1070 (Calculated for C₁₀H₁₄NO⁺).
Purity (HPLC)	>98% purity, determined by peak area integration using a C18 column with a mobile phase of acetonitrile/water with 0.1% TFA or formic acid.

Applications in Research and Drug Development

This molecule is not an end-product but a strategic starting point for creating more complex and targeted molecules. Its value lies in its potential for diversification.

A Versatile Chiral Building Block

The key reactive sites—the secondary amine and the phenolic hydroxyl group—allow for a wide range of subsequent chemical modifications.

Caption: Potential sites for chemical diversification.

Context in Medicinal Chemistry

• Scaffold Hopping and Analogue Synthesis: Researchers can use this molecule to create novel analogues of known bioactive compounds, replacing existing cores with the 2-methyl-THQ scaffold to explore new intellectual property space and improve properties like potency or ADME profiles.

• Fragment-Based Drug Discovery (FBDD): The molecule itself can be used as a fragment for screening against various biological targets. Hits can then be grown or linked using the functional handles.

• Library Synthesis for High-Throughput Screening (HTS): The dual functionality allows for the rapid generation of diverse chemical libraries. For example, a matrix of different acyl chlorides and alkyl halides can be used to quickly produce hundreds of unique derivatives for screening in assays for various diseases, such as cancer, infectious diseases, or neurodegenerative disorders.[5][6][7]

Safety, Handling, and Storage

Professional laboratory safety standards must be strictly followed when handling this compound and its precursors. Based on data for the free base and related structures, the following hazards should be assumed.[10][11][12]

Hazard Category	GHS Classification and Statement
Acute Toxicity	H302: Harmful if swallowed.
Skin Irritation	H315: Causes skin irritation.
Eye Irritation	H319: Causes serious eye irritation.
Respiratory Irritation	H335: May cause respiratory irritation.

• Handling: Always use this chemical inside a certified fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep away from strong oxidizing agents.

Conclusion

2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is a strategically designed chemical entity that offers significant potential for innovation in drug discovery. Its combination of a privileged heterocyclic core, a chiral center, and two distinct, synthetically versatile functional groups makes it an exceptionally valuable building block. By providing a robust synthetic framework and a clear understanding of its properties, this guide empowers researchers to confidently integrate this compound into their discovery programs, paving the way for the development of next-generation therapeutics.

References

• 1,2,3,4-Tetrahydroquinoline Derivatives and its Significance in Medicinal Chemistry. World Journal of Pharmacy and Pharmaceutical Sciences. [Link]

• Fused Tetrahydroquinolines Are Interfering with Your Assay. Journal of Medicinal Chemistry. [Link]

• Highly Diastereoselective Synthesis of Tetrahydroquinoline Derivatives via [4 + 2] Annulation of Ortho-Tosylaminophenyl-Substituted Para-Quinone Methides and Cyanoalkenes. Frontiers in Chemistry. [Link]

• Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances. [Link]

• 2-Methyltetrahydroquinoline. Wikipedia. [Link]

• Tetrahydroquinoline-containing natural products discovered within the last decade: occurrence and bioactivity. Natural Product Reports. [Link]

• Synthesis of Novel 5-(N-Substituted-Anilino)-8-Hydroxyquinolines via Hartwig-Buchwald Amination Reaction. Journal of Chemical Sciences. [Link]

• Study on preparation of 2-methyl-8-hydroxylquinoline-5-carbaldehyde. ResearchGate. [Link]

• Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds. Molecules. [Link]

• Biological Activities of Tetrahydroisoquinolines Derivatives. ResearchGate. [Link]

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An In-depth Technical Guide to 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride: A Scaffold of Pharmacological Interest

This guide provides a comprehensive technical overview of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride (CAS Number: 1170830-98-4), a heterocyclic building block with significant potential in drug discovery and development. Drawing upon the rich chemistry of the 8-hydroxyquinoline and 1,2,3,4-tetrahydroquinoline scaffolds, this document will explore the compound's physicochemical properties, potential synthetic strategies, analytical characterization, and prospective pharmacological applications for researchers, scientists, and drug development professionals.

Introduction: The Convergence of Two Privileged Scaffolds

2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride integrates two key structural motifs renowned for their diverse biological activities: the 8-hydroxyquinoline core and the 1,2,3,4-tetrahydroquinoline framework. The 8-hydroxyquinoline moiety, a bicyclic structure consisting of a pyridine ring fused to a phenol, is a well-established metal chelator with a broad spectrum of pharmacological applications, including neuroprotective, anticancer, anti-HIV, and antifungal properties.[1][2] The 1,2,3,4-tetrahydroquinoline ring system is a core structure in numerous pharmacologically active agents, exhibiting activities such as anticancer, anti-diabetic, anti-inflammatory, and anti-Alzheimer's effects.[3] The fusion of these two scaffolds in the target molecule, combined with a chiral center at the 2-position, presents a compelling starting point for the design of novel therapeutic agents.

Physicochemical and Structural Properties

2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is a solid compound typically supplied with a purity of 98% or higher for research and development purposes.[4] Its fundamental properties are summarized in the table below.

Property	Value	Source
CAS Number	1170830-98-4	[4][5][6][7]
Molecular Formula	C₁₀H₁₄ClNO	[4]
Molecular Weight	199.68 g/mol	[4]
IUPAC Name	2-methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride	[6][7]
Canonical SMILES	CC1CCC2=CC=CC(O)=C2N1.Cl	[7]
InChI Key	RJJOGGCZHGESJX-UHFFFAOYSA-N	[7]
Purity	Typically ≥98%	[4]

The presence of a chiral center at the 2-position, introduced by the methyl group, means that this compound can exist as (R) and (S) enantiomers. It is well-established that the stereochemistry of chiral drugs can significantly impact their pharmacological activity and pharmacokinetic profiles.[8] Therefore, the stereospecific synthesis and evaluation of individual enantiomers are critical for any drug development program involving this scaffold.

Synthetic Strategies and Methodologies

Proposed Synthetic Workflow

A primary route to 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol involves the catalytic hydrogenation of the corresponding quinoline precursor, 2-methyl-8-hydroxyquinoline. This precursor itself can be synthesized through established methods such as the Skraup or Friedländer synthesis.[2][9]

A plausible synthetic workflow for the target compound.

Step-by-Step Experimental Protocol (Hypothetical)

• Synthesis of 2-Methyl-8-hydroxyquinoline (Precursor):

  • This can be achieved via the Skraup synthesis, reacting 2-aminophenol with crotonaldehyde in the presence of an oxidizing agent (e.g., arsenic pentoxide or nitrobenzene) and a dehydrating agent (e.g., sulfuric acid). The causality behind this choice lies in its historical reliability for constructing the quinoline core.

  • Alternatively, the Friedländer annulation offers a more modular approach, involving the condensation of 2-amino-3-hydroxybenzaldehyde with acetone under basic or acidic conditions. This method provides greater control over substituent placement.

• Catalytic Hydrogenation to the Tetrahydroquinoline Core:

  • Dissolve 2-methyl-8-hydroxyquinoline in a suitable solvent such as methanol or ethanol.

  • Add a hydrogenation catalyst, for example, platinum oxide (PtO₂) or palladium on carbon (Pd/C). Platinum oxide is often effective for the reduction of heterocyclic aromatic rings.[10]

  • Subject the mixture to a hydrogen atmosphere (typically 3-5 bar) in a Parr shaker or a similar hydrogenation apparatus at a slightly elevated temperature (e.g., 40-60 °C) until hydrogen uptake ceases.[10]

  • The catalyst is then removed by filtration through Celite, and the solvent is evaporated under reduced pressure to yield the crude 2-methyl-1,2,3,4-tetrahydroquinolin-8-ol.

• Purification and Salt Formation:

  • The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane).[10]

  • To form the hydrochloride salt, dissolve the purified free base in a solvent like diethyl ether or 1,4-dioxane.

  • Add a stoichiometric amount of hydrochloric acid (as a solution in the same solvent or as HCl gas) with stirring.

  • The hydrochloride salt will precipitate out of the solution and can be collected by filtration, washed with the solvent, and dried under vacuum.

Analytical Characterization

A self-validating analytical workflow is crucial to confirm the identity, purity, and structure of the synthesized compound.

A comprehensive analytical workflow for compound validation.

• ¹H and ¹³C NMR: These techniques are indispensable for unambiguous structural confirmation. The ¹H NMR spectrum is expected to show characteristic signals for the aromatic protons, the aliphatic protons of the tetrahydro-pyridine ring, the methyl group, and the exchangeable protons of the hydroxyl and amine groups.

• LC-MS: This method confirms the molecular weight of the compound and provides an accurate assessment of its purity.[4]

• HPLC: High-performance liquid chromatography is the gold standard for determining the quantitative purity of the final compound.[4]

• FTIR: Infrared spectroscopy can be used to identify the key functional groups present, such as the O-H stretch of the phenol, the N-H stretch of the secondary amine, and the C-H stretches of the aliphatic and aromatic portions of the molecule.

Potential Pharmacological Applications and Future Directions

The therapeutic potential of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride can be inferred from the extensive research on its parent scaffolds.

Logical Relationship of Scaffolds to Potential Bioactivity

Relationship between core scaffolds and potential bioactivities.

• Neurodegenerative Diseases: 8-Hydroxyquinoline derivatives are known to act as iron-chelating agents, which can be neuroprotective in diseases like Alzheimer's and Parkinson's where metal dyshomeostasis is implicated.[1] The tetrahydroquinoline core has also been investigated for anti-Alzheimer's activity.[3] This dual potential makes the target compound an interesting candidate for neuropharmacological screening.

• Oncology: Both 8-hydroxyquinoline and tetrahydroquinoline derivatives have demonstrated significant anticancer properties.[1][3] The mechanisms are varied and can include the induction of apoptosis through the generation of reactive oxygen species (ROS) and inhibition of key signaling pathways.[11][12]

• Infectious Diseases: The 8-hydroxyquinoline scaffold is present in several antimicrobial and antifungal agents.[1][2] This activity is often linked to its ability to chelate metal ions essential for microbial growth.

Future research should focus on the stereospecific synthesis of the (R) and (S) enantiomers of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol and their comparative evaluation in various biological assays. Structure-activity relationship (SAR) studies, involving modification of the methyl group and substitution on the aromatic ring, could lead to the discovery of more potent and selective drug candidates.

Safety and Handling

As a research chemical, the toxicological properties of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride have not been fully investigated.[5] Standard laboratory safety protocols should be strictly followed.

• Hazard Statements: The compound is classified as harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).[7]

• Precautionary Measures: Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[13] Handle in a well-ventilated area or a fume hood. Avoid breathing dust. Wash hands thoroughly after handling.[7][13] In case of exposure, seek immediate medical advice.[13]

Conclusion

2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is a promising, yet underexplored, chemical entity that stands at the intersection of two pharmacologically privileged scaffolds. Its inherent chirality and the combined potential for metal chelation and diverse receptor interactions make it a valuable building block for the development of novel therapeutics in oncology, neurodegeneration, and infectious diseases. This guide has outlined its fundamental properties, proposed a viable synthetic and analytical framework, and highlighted its potential applications, providing a solid foundation for researchers to embark on further investigation of this intriguing molecule.

References

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• Moldb. 1170830-98-4 | 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride.
• PrepChem.com. Synthesis of 8-hydroxymethyl-1,2,3,4-tetrahydroquinoline.
• Fluorochem. 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride.
• Sigma-Aldrich. 8-methyl-1,2,3,4-tetrahydroquinoline.
• ChemicalBook. 2-METHYL-1,2,3,4-TETRAHYDROQUINOLIN-8-OL HYDROCHLORIDE.
• Fluorochem. 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride (Detailed View).
• SciSpace.
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• Sigma-Aldrich.
• Open Access Journals.
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• ResearchGate. (PDF) Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds.
• Benchchem. 2-Methyl-5,6,7,8-tetrahydroquinolin-4-ol.

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An In-Depth Technical Guide to the Molecular Weight of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol Hydrochloride

Abstract

The molecular weight of a compound is a cornerstone of its chemical identity, influencing everything from reaction stoichiometry to pharmacological activity. This guide provides a comprehensive examination of the molecular weight of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride (CAS Number: 1170830-98-4). We will delve into the theoretical calculation based on its molecular formula, explore advanced analytical techniques for experimental verification, and discuss the profound implications of this fundamental property in research and drug development. This document is intended for researchers, scientists, and professionals in the pharmaceutical and chemical industries who require a deep, practical understanding of this key molecular attribute.

Introduction: Beyond a Simple Number

2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is a heterocyclic organic compound with potential applications in medicinal chemistry. Like any chemical entity, its journey from laboratory synthesis to potential therapeutic application is guided by a precise understanding of its fundamental physicochemical properties. Among these, molecular weight stands as a primary identifier.

However, viewing molecular weight as a mere static value on a data sheet is a critical oversimplification. It is, in fact, a dynamic parameter that forms the basis of quantitative chemical analysis, enabling scientists to manipulate and understand matter at a molecular level. It is the crucial link between the mass of a substance that can be weighed in a laboratory and the number of molecules involved in a reaction.[1] This guide will deconstruct the concept of molecular weight as it applies to 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride, moving from theoretical principles to practical, real-world applications.

Chemical Identity and Physicochemical Properties

To appreciate the molecular weight, we must first understand the molecule itself. The compound consists of a tetrahydroquinoline core, which is a bicyclic structure containing a benzene ring fused to a saturated heterocyclic amine ring. It is further substituted with a methyl group at position 2 and a hydroxyl group at position 8. The hydrochloride salt form indicates that the basic nitrogen atom in the tetrahydroquinoline ring is protonated and associated with a chloride ion.

The key identifiers and properties are summarized below:

Property	Value	Source
IUPAC Name	2-methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride	[2]
CAS Number	1170830-98-4	[2]
Molecular Formula	C₁₀H₁₄ClNO	Derived from structure
Molecular Weight	199.68 g/mol	Calculated
Canonical SMILES	CC1CCC2=CC=CC(O)=C2N1.Cl	[2]
InChI Key	RJJOGGCZHGESJX-UHFFFAOYSA-N	[2]

dot graph "chemical_structure" { layout=neato; node [shape=plaintext]; edge [color="#202124"];

// Define atom nodes N1 [label="N", pos="0,0.5!", fontcolor="#202124"]; C2 [label="C", pos="-1.2,0!", fontcolor="#202124"]; C3 [label="C", pos="-1.2,-1.2!", fontcolor="#202124"]; C4 [label="C", pos="0,-1.7!", fontcolor="#202124"]; C4a [label="C", pos="1.2,-1.2!", fontcolor="#202124"]; C5 [label="C", pos="2.4,-1.7!", fontcolor="#202124"]; C6 [label="C", pos="3.6,-1.2!", fontcolor="#202124"]; C7 [label="C", pos="3.6,0!", fontcolor="#202124"]; C8 [label="C", pos="2.4,0.5!", fontcolor="#202124"]; C8a [label="C", pos="1.2,0!", fontcolor="#202124"]; C_Me [label="CH₃", pos="-2.4,0.5!", fontcolor="#202124"]; O8 [label="OH", pos="2.4,1.7!", fontcolor="#202124"]; H_N [label="H⁺", pos="-0.3,1.2!", fontcolor="#EA4335"]; Cl [label="Cl⁻", pos="0,2.5!", fontcolor="#34A853"];

// Define bonds N1 -- C2; C2 -- C3; C3 -- C4; C4 -- C4a; C4a -- C5 [style=dashed]; C5 -- C6; C6 -- C7 [style=dashed]; C7 -- C8; C8 -- C8a [style=dashed]; C8a -- N1; C4a -- C8a; C2 -- C_Me; C8 -- O8;

// Benzene ring representation node [shape=point, width=0.01, height=0.01, label=""]; p1 [pos="2.4,-0.8!"]; p2 [pos="3.0,-0.4!"]; p3 [pos="3.0,0.3!"]; p4 [pos="2.4,0.7!"]; p5 [pos="1.8,0.3!"]; p6 [pos="1.8,-0.4!"]; p1 -- p2 -- p3 -- p4 -- p5 -- p6 -- p1 [style=solid]; } Caption: Structure of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol Hydrochloride.

Determination of Molecular Weight: Theory and Practice

The molecular weight of a compound can be determined through two primary approaches: theoretical calculation and experimental verification. Both are essential for confirming the identity and purity of a synthesized compound.

Theoretical Molecular Weight Calculation

The theoretical molecular weight is calculated by summing the atomic weights of all atoms present in the molecular formula.[3][4] The molecular formula for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is C₁₀H₁₄ClNO.

The calculation, based on the standard atomic weights provided by the International Union of Pure and Applied Chemistry (IUPAC), is as follows:

• Carbon (C): 10 atoms × 12.011 u = 120.11 u

• Hydrogen (H): 14 atoms × 1.008 u = 14.112 u

• Chlorine (Cl): 1 atom × 35.453 u = 35.453 u

• Nitrogen (N): 1 atom × 14.007 u = 14.007 u

• Oxygen (O): 1 atom × 16.000 u = 16.000 u

Total Molecular Weight = 120.11 + 14.112 + 35.453 + 14.007 + 16.000 = 199.682 u

For practical laboratory purposes, this is typically expressed in grams per mole ( g/mol ). Thus, the molar mass is 199.68 g/mol .

Experimental Verification via Mass Spectrometry

While theoretical calculation provides an expected value, it does not confirm the actual identity or purity of a sample. Mass spectrometry (MS) is the definitive analytical technique for determining the molecular weight of small molecules.[5][6] The process involves ionizing the molecule and then measuring its mass-to-charge ratio (m/z).[7]

Workflow for Molecular Weight Verification:

// Connections prep -> infusion [lhead=cluster_ms]; infusion -> source -> analyzer -> detector -> spectrum; spectrum -> peak -> comparison; } Caption: Experimental workflow for molecular weight verification by mass spectrometry.

Protocol: Molecular Weight Determination by ESI-MS

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent mixture, such as 50:50 methanol:water with 0.1% formic acid. The acid helps promote protonation for positive ion mode analysis.

• Instrumentation Setup: Calibrate the mass spectrometer (e.g., an ESI-TOF or Orbitrap system) using a known standard. Set the instrument to operate in positive ion mode.

• Sample Introduction: Introduce the sample solution into the ion source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Ionization: In the Electrospray Ionization (ESI) source, the sample is nebulized and subjected to a high voltage, creating charged droplets. As the solvent evaporates, the analyte molecules become charged ions. For this compound, the basic nitrogen is readily protonated, forming a positive ion.

• Analysis: The ions are guided into the mass analyzer, which separates them based on their m/z ratio.

• Data Interpretation: The resulting mass spectrum will show a peak corresponding to the protonated molecule, [M+H]⁺. The free base (2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol) has a molecular weight of 163.22 g/mol . The expected m/z value for the protonated molecular ion [C₁₀H₁₃NO + H]⁺ would be approximately 164.23. The observation of this peak confirms the molecular weight of the organic cation. The hydrochloride salt dissociates in solution and the chloride ion is generally not observed in positive mode ESI-MS.

Significance of Molecular Weight in Scientific Applications

A precise molecular weight is indispensable for several key applications in research and development:

• Stoichiometric Calculations: In chemical synthesis, all reactant quantities are calculated based on their molar masses to ensure correct reaction ratios.[1] An incorrect molecular weight would lead to improper stoichiometry, resulting in lower yields and purification difficulties.

• Solution Preparation: Preparing solutions of known concentration (molarity) is fundamental to nearly all chemical and biological experiments. This requires an accurate molar mass to convert between mass and moles.[8]

• Pharmacology and Toxicology: Dosage calculations for in vitro and in vivo studies are based on the molar concentration of a compound. The molecular weight is critical for determining the exact amount of a substance needed to achieve a desired biological effect.

• Chemical Characterization: Molecular weight is a primary piece of data used, along with techniques like NMR and IR spectroscopy, to confirm the identity and structure of a newly synthesized compound.[9]

• Quality Control: In pharmaceutical manufacturing, confirming the molecular weight of a drug substance is a critical quality control step to ensure the correct compound is present and has not degraded.

Conclusion

The molecular weight of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride (199.68 g/mol ) is more than a simple data point; it is a foundational parameter that underpins its synthesis, analysis, and application. This guide has detailed its theoretical calculation from the molecular formula C₁₀H₁₄ClNO and outlined the definitive experimental verification using mass spectrometry. For the researchers, scientists, and drug development professionals who work with such compounds, a thorough understanding and precise determination of molecular weight are non-negotiable for ensuring the accuracy, reproducibility, and integrity of their scientific work.

References

• Vertex AI Search. (n.d.). How can mass spectrometry determine molecular weight of organic compounds? Retrieved January 17, 2026.
• MtoZ Biolabs. (n.d.). How to Determine Molecular Weight? Retrieved January 17, 2026.
• Helmenstine, A. M. (2019, July 3). What Is Molecular Weight? Chemistry Definition. ThoughtCo. Retrieved January 17, 2026.
• StudySmarter. (2023, September 5). Molecular Weight: Definition, Formula, Methods, Molar Mass. Retrieved January 17, 2026.
• Impact Analytical. (n.d.).
• Creative Proteomics. (2023, February 7). Relative and Accurate Molecular Weight Determination Methods. Retrieved January 17, 2026.
• Scribd. (n.d.). Determination of Molecular Weight by Mass Spectros. Retrieved January 17, 2026.
• Oreate AI Blog. (2026, January 7). Understanding Molecular Weight: The Essential Unit of Measurement. Retrieved January 17, 2026.
• Fluorochem. (n.d.). 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride. Retrieved January 17, 2026.
• Chemistry For Everyone. (2025, September 1). What Is The Importance Of Atomic Weights In Stoichiometry? Retrieved January 17, 2026.
• Modern Biology, Inc. (n.d.). What is Molecular Weight and Why is it Important? Retrieved January 17, 2026.

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Synthesis of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol Hydrochloride: A Technical Guide

Introduction

2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is a heterocyclic compound of significant interest in medicinal chemistry and drug development.[1][2] The tetrahydroquinoline core is a prevalent scaffold in numerous biologically active natural products and synthetic pharmaceuticals.[1] This guide provides an in-depth exploration of the viable synthetic pathways for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride, designed for researchers, scientists, and professionals in the field of drug development. The methodologies presented herein are grounded in established chemical principles and supported by peer-reviewed literature, ensuring both scientific integrity and practical applicability.

Retrosynthetic Analysis

A logical retrosynthetic approach to 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride (I) suggests a disconnection at the hydrochloride salt, leading to the free base, 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol (II). The tetrahydroquinoline ring of (II) can be envisioned as the product of a reduction of the corresponding quinoline, 2-methyl-8-hydroxyquinoline (III). The quinoline core of (III) can be constructed via a classic Skraup-Doebner-von Miller reaction from 2-aminophenol (IV) and an appropriate α,β-unsaturated carbonyl compound, such as crotonaldehyde (V).

Caption: Workflow for the synthesis of 2-Methyl-8-hydroxyquinoline.

Experimental Protocol:

• To a mixture of 2-aminophenol and a suitable oxidizing agent (e.g., o-nitrophenol), slowly add concentrated sulfuric acid while maintaining the temperature below 120°C. [3]2. Glycerol can be added to the sulfuric acid and 2-aminophenol mixture before the portionwise addition to the oxidizing agent. [3]3. Alternatively, crotonaldehyde can be added dropwise to a heated solution of 2-aminophenol in acid. [4]4. The reaction mixture is heated to a temperature typically ranging from 100 to 140°C for several hours. [3][5]5. After completion, the reaction mixture is cooled, diluted with water, and neutralized with a base (e.g., sodium hydroxide or ammonium hydroxide) to precipitate the crude product. [6]6. The crude 2-methyl-8-hydroxyquinoline is then purified by recrystallization from a suitable solvent like ethanol or by column chromatography.

Parameter	Value/Condition	Rationale
Reactants	2-Aminophenol, Crotonaldehyde	Provide the necessary aromatic amine and α,β-unsaturated carbonyl for quinoline ring formation.
Catalyst	Concentrated Sulfuric Acid	Facilitates dehydration and cyclization steps.
Oxidizing Agent	o-Nitrophenol, Arsenic Acid	Promotes the aromatization of the dihydroquinoline intermediate to the stable quinoline.
Temperature	100-140°C	Provides the necessary activation energy for the reaction to proceed at a reasonable rate.
Work-up	Neutralization	To precipitate the product from the acidic reaction mixture.

Step 2: Reduction of 2-Methyl-8-hydroxyquinoline to 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol (II)

The conversion of the heteroaromatic quinoline ring to the corresponding tetrahydroquinoline is most effectively achieved through catalytic hydrogenation. [7]This process involves the addition of hydrogen across the double bonds of the pyridine ring in the presence of a metal catalyst.

Causality in Catalyst Selection: The choice of catalyst is crucial for achieving high yield and selectivity. Noble metal catalysts such as palladium, platinum, and ruthenium are commonly employed. [8][9]Palladium on carbon (Pd/C) is a widely used and effective catalyst for this transformation. [10]Ruthenium-based catalysts, for instance, [Ru(p-cymene)Cl2]2/I2, have also shown high efficiency in the hydrogenation of substituted quinolines.

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An In-depth Technical Guide to the Core Mechanism of Action of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

Executive Summary

This technical guide provides a comprehensive analysis of the postulated mechanism of action for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride. While direct experimental data on this specific molecule is limited, its structural features—a tetrahydroquinoline core and a phenolic 8-hydroxyl group—strongly suggest a multi-faceted pharmacological profile. Drawing upon extensive research into structurally analogous compounds, we propose three primary mechanisms of action: inhibition of monoamine oxidase (MAO), potent antioxidant and radical scavenging activity, and consequent neuroprotective effects. This document synthesizes the available evidence, outlines the theoretical basis for these mechanisms, and provides detailed experimental protocols for their validation. The intended audience for this guide includes researchers, scientists, and professionals in the field of drug development who are investigating novel therapeutic agents for neurodegenerative and other oxidative stress-related disorders.

Introduction: Unveiling a Promising Scaffold

The therapeutic potential of heterocyclic compounds is a cornerstone of modern medicinal chemistry. Within this vast landscape, the 1,2,3,4-tetrahydroquinoline scaffold has emerged as a "privileged structure" due to its prevalence in a wide array of biologically active natural products and synthetic molecules.[1][2] The subject of this guide, 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride (Figure 1), is a compelling derivative of this scaffold.

Figure 1: Chemical Structure of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride Source: Fluorochem[3], PubChem[4]

Its structure is characterized by two key features that predicate its likely biological activity:

• A 2-Methyl-1,2,3,4-tetrahydroquinoline Core: This partially saturated heterocyclic system is structurally related to compounds known to exhibit a range of pharmacological effects, including neuroprotection and enzyme inhibition.[1][2]

• An 8-Hydroxy Group: The phenolic hydroxyl group at the 8-position is a critical functional group. Phenols are well-established antioxidants, and the 8-hydroxyquinoline motif, in particular, is known for its potent metal-chelating and neuroprotective properties.[5][6][7][8][9]

Given these structural alerts, this guide will explore the most probable mechanisms of action, providing a scientific and logical framework for future research and development.

Postulated Mechanisms of Action

Based on a thorough review of the literature on analogous compounds, we propose a synergistic, multi-target mechanism of action for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride.

Monoamine Oxidase (MAO) Inhibition

Monoamine oxidases (MAO-A and MAO-B) are mitochondrial enzymes crucial for the degradation of monoamine neurotransmitters, such as dopamine and serotonin.[10][11] Inhibition of MAO, particularly MAO-B, is a clinically validated strategy for the treatment of Parkinson's disease, as it increases dopamine levels in the brain.[12]

The tetrahydroquinoline and the structurally similar tetrahydroisoquinoline scaffolds are present in numerous known MAO inhibitors.[1][13] Studies on 3,4-dihydro-2(1H)-quinolinone derivatives have demonstrated potent and selective MAO-B inhibition, with IC50 values in the nanomolar range.[14][15] It is therefore highly probable that 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol acts as an inhibitor of MAO, likely with a preference for the MAO-B isoform.

The proposed inhibitory action could stem from the molecule's ability to bind within the active site of the enzyme, potentially forming key interactions with amino acid residues. The N-H group and the aromatic ring of the tetrahydroquinoline core are likely crucial for this binding.

Caption: Proposed pathway of neuroprotection via MAO-B inhibition.

Antioxidant and Radical Scavenging Activity

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is a key pathological factor in numerous diseases, including neurodegeneration.[16] Phenolic compounds are renowned for their potent antioxidant properties, primarily due to their ability to donate a hydrogen atom from their hydroxyl group to stabilize free radicals.[17][18]

The 8-hydroxyquinoline moiety is a particularly effective antioxidant.[5][6] This activity stems from two primary mechanisms:

• Direct Radical Scavenging: The phenolic hydroxyl group can directly donate a hydrogen atom to quench free radicals like the hydroxyl radical (•OH) and superoxide anion (O₂•⁻), thus terminating damaging chain reactions.[18][19]

• Metal Chelation: The 8-hydroxyquinoline scaffold is a well-known chelator of divalent metal ions such as iron (Fe²⁺) and copper (Cu²⁺).[7] These metals can participate in the Fenton reaction, a major source of highly reactive hydroxyl radicals in biological systems. By chelating these metal ions, the compound can prevent the formation of these damaging ROS.

Caption: Dual antioxidant mechanisms of the 8-hydroxyquinoline moiety.

Neuroprotective Effects

The confluence of MAO inhibition and potent antioxidant activity strongly suggests that 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride possesses significant neuroprotective properties. This is a common theme among 8-hydroxyquinoline derivatives, which have shown promise in models of various neurodegenerative diseases.[5][6][8][9]

The neuroprotective effect can be conceptualized as a multi-pronged assault on the key drivers of neuronal cell death:

• Reduction of Oxidative Stress: By both scavenging existing ROS and preventing their formation via metal chelation, the compound can mitigate a primary source of damage to neurons.

• Preservation of Neurotransmitters: MAO-B inhibition would specifically protect dopaminergic neurons by increasing the availability of dopamine and reducing the production of toxic metabolites and hydrogen peroxide.[20]

• Modulation of Apoptotic Pathways: Oxidative stress and neurotoxin-induced damage often trigger programmed cell death (apoptosis). By mitigating these initial insults, the compound could indirectly inhibit downstream apoptotic cascades.

Experimental Protocols to Elucidate the Mechanism of Action

To empirically validate the postulated mechanisms, a structured, multi-tiered experimental approach is required. As a Senior Application Scientist, the following protocols are recommended for their robustness, reproducibility, and translatability.

Workflow for Comprehensive Mechanistic Investigation

Caption: A tiered experimental workflow for mechanism of action studies.

Protocol: Monoamine Oxidase (MAO-A and MAO-B) Inhibition Assay

• Rationale: This assay will determine the inhibitory potency (IC₅₀) and selectivity of the compound against the two MAO isoforms. A fluorometric assay is recommended for its high sensitivity and suitability for high-throughput screening.[21][22]

• Materials:

  • Recombinant human MAO-A and MAO-B enzymes.

  • MAO substrate (e.g., Kynuramine or p-Tyramine).[23]

  • Horseradish peroxidase (HRP).

  • Fluorescent probe (e.g., Amplex Red).

  • Positive controls: Clorgyline (for MAO-A), Selegiline (for MAO-B).[23]

  • Test compound: 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride.

  • Assay Buffer (e.g., 50 mM sodium phosphate, pH 7.4).

  • 96-well black, flat-bottom microplates.

• Step-by-Step Methodology:

  • Compound Preparation: Prepare a stock solution of the test compound in DMSO. Create a serial dilution series (e.g., from 100 µM to 1 nM) in assay buffer.

  • Enzyme Incubation: In the microplate wells, add 50 µL of the appropriate MAO enzyme solution (MAO-A or MAO-B).

  • Inhibitor Addition: Add 25 µL of the test compound dilutions or positive/negative controls to the wells. Incubate for 15 minutes at 37°C to allow for inhibitor-enzyme interaction.

  • Reaction Initiation: Prepare a working solution containing the MAO substrate, HRP, and the fluorescent probe. Add 25 µL of this working solution to all wells to start the reaction.

  • Signal Detection: Immediately place the plate in a fluorescence microplate reader. Measure the fluorescence intensity (e.g., Ex/Em = 535/587 nm) kinetically over 30-60 minutes at 37°C.

  • Data Analysis: Calculate the rate of reaction (slope of the fluorescence vs. time curve) for each concentration. Normalize the rates to the vehicle control (100% activity) and plot the percent inhibition against the logarithm of the inhibitor concentration. Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol: DPPH Radical Scavenging Assay

• Rationale: This is a rapid and straightforward spectrophotometric assay to evaluate the compound's ability to act as a free radical scavenger through hydrogen donation.[24][25]

• Materials:

  • 2,2-diphenyl-1-picrylhydrazyl (DPPH) solution in methanol (e.g., 0.1 mM).

  • Test compound: 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride.

  • Positive control: Ascorbic acid or Trolox.

  • Methanol.

  • 96-well clear microplates.

• Step-by-Step Methodology:

  • Compound Preparation: Prepare a stock solution of the test compound and positive control in methanol. Create serial dilutions.

  • Reaction Mixture: In the microplate wells, add 100 µL of the DPPH solution.

  • Sample Addition: Add 100 µL of the test compound dilutions, controls, or methanol (for the blank) to the wells.

  • Incubation: Mix gently and incubate the plate in the dark at room temperature for 30 minutes.

  • Absorbance Measurement: Measure the absorbance at ~517 nm using a microplate spectrophotometer.

  • Data Analysis: Calculate the percentage of radical scavenging activity using the formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] * 100 Plot the % scavenging against the compound concentration to determine the EC₅₀ (effective concentration to scavenge 50% of DPPH radicals).

Protocol: Cell-Based Neuroprotection Assay

• Rationale: This assay assesses the ability of the compound to protect neuronal cells from a specific neurotoxin-induced death, integrating its potential antioxidant and other cytoprotective effects.[26][27][28][29][30] The human neuroblastoma cell line SH-SY5Y is a common and appropriate model.[5]

• Materials:

  • SH-SY5Y cells.

  • Cell culture medium (e.g., DMEM/F12 with FBS and antibiotics).

  • Neurotoxin (e.g., hydrogen peroxide (H₂O₂), 6-hydroxydopamine (6-OHDA), or MPP⁺).

  • Test compound: 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride.

  • Cell viability reagent (e.g., MTT, PrestoBlue™, or Calcein-AM).

  • 96-well clear tissue culture plates.

• Step-by-Step Methodology:

  • Cell Seeding: Seed SH-SY5Y cells into a 96-well plate at an appropriate density (e.g., 1 x 10⁴ cells/well) and allow them to adhere overnight.

  • Pre-treatment: Remove the medium and add fresh medium containing various concentrations of the test compound. Incubate for a pre-determined time (e.g., 2-24 hours). Include wells with medium only as controls.

  • Toxin Exposure: Add the neurotoxin (e.g., 100 µM H₂O₂) to the wells (except for the vehicle control group) and incubate for 24 hours.

  • Viability Assessment: Remove the medium containing the toxin and compound. Add 100 µL of fresh medium and 10 µL of the cell viability reagent to each well.

  • Incubation and Measurement: Incubate according to the reagent manufacturer's instructions (e.g., 1-4 hours for MTT). Measure the absorbance or fluorescence using a microplate reader.

  • Data Analysis: Normalize the viability data to the untreated control cells (100% viability). Compare the viability of cells treated with the toxin alone versus those pre-treated with the test compound to determine the percentage of neuroprotection.

Data Presentation

Quantitative data from the proposed experiments should be summarized for clear comparison and interpretation.

Table 1: Comparative Bioactivity Profile of Tetrahydroquinoline Analogs

Compound	Target	Assay Type	IC₅₀ / EC₅₀ (nM)	Selectivity (MAO-A/B)	Reference
Compound of Interest	MAO-A	Fluorometric Inhibition	To be determined	To be determined	N/A
Compound of Interest	MAO-B	Fluorometric Inhibition	To be determined	To be determined	N/A
Compound of Interest	DPPH Radical	Spectrophotometric	To be determined	N/A	N/A
7-(3-bromobenzyloxy)-3,4-dihydro-2(1H)-quinolinone	MAO-B	Inhibition	2.9	>2750	[14][15]
Selegiline (Control)	MAO-B	Inhibition	~9.5	High	[23]
Clorgyline (Control)	MAO-A	Inhibition	~7.8	High	[23]
Trolox (Control)	DPPH Radical	Spectrophotometric	~4,500	N/A	[31]

Conclusion

2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is a molecule of significant therapeutic interest, poised at the intersection of several validated pharmacological scaffolds. The evidence strongly supports a hypothesis that its mechanism of action is multifactorial, primarily driven by the inhibition of monoamine oxidase B and potent antioxidant effects stemming from its 8-hydroxyquinoline core. These activities are predicted to converge, resulting in a significant neuroprotective effect. The experimental workflows detailed in this guide provide a clear and robust pathway to rigorously test this hypothesis and fully elucidate the therapeutic potential of this promising compound. Further investigation is strongly warranted to validate its efficacy in preclinical models of neurodegenerative disease.

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The 2-Methyl-1,2,3,4-tetrahydroquinoline Scaffold: A Privileged Structure in Drug Discovery

A Technical Guide to the Biological Activity of 2-Methyl-1,2,3,4-tetrahydroquinoline Derivatives for Researchers, Scientists, and Drug Development Professionals.

Abstract

The 2-methyl-1,2,3,4-tetrahydroquinoline core is a foundational scaffold in medicinal chemistry, underpinning a diverse array of biologically active compounds. While specific data on 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is limited, the broader class of 2-methyl-tetrahydroquinoline derivatives has demonstrated significant pharmacological potential across several therapeutic areas. This technical guide provides an in-depth exploration of the biological activities associated with this scaffold, with a particular focus on its anticancer, neuroprotective, and opioid receptor modulating properties. By synthesizing data from numerous preclinical studies, this document aims to provide researchers and drug development professionals with a comprehensive understanding of the therapeutic promise of this chemical class, detailing mechanisms of action, key signaling pathways, and robust experimental protocols for their evaluation.

Introduction: The Therapeutic Potential of the 2-Methyl-Tetrahydroquinoline Scaffold

The tetrahydroquinoline ring system is a common motif in a multitude of natural products and synthetic molecules, lauded for its favorable pharmacokinetic properties and its ability to interact with a wide range of biological targets. The incorporation of a methyl group at the 2-position introduces a chiral center, allowing for stereospecific interactions that can significantly influence biological activity. This guide will delve into the key areas where 2-methyl-tetrahydroquinoline derivatives have shown the most promise: oncology, neuropharmacology, and pain management. We will explore the structure-activity relationships that govern their function and provide detailed methodologies for their investigation.

Anticancer Activity: Targeting Key Oncogenic Pathways

Derivatives of the 2-methyl-tetrahydroquinoline scaffold have emerged as a promising class of anticancer agents, demonstrating cytotoxicity against a variety of human cancer cell lines. The mechanisms underlying their antitumor effects are multifaceted, primarily involving the induction of programmed cell death (apoptosis), cell cycle arrest, and the modulation of critical cell signaling pathways that are often dysregulated in cancer.

Modulation of the PI3K/AKT/mTOR Signaling Pathway

A significant body of evidence points to the ability of certain tetrahydroquinoline derivatives to inhibit the Phosphoinositide 3-kinase (PI3K)/Protein Kinase B (AKT)/mammalian Target of Rapamycin (mTOR) pathway. This signaling cascade is a central regulator of cell growth, proliferation, survival, and metabolism, and its aberrant activation is a hallmark of many human cancers. By targeting key nodes in this pathway, 2-methyl-tetrahydroquinoline compounds can effectively suppress tumor growth and induce apoptosis.

Caption: PI3K/AKT/mTOR pathway and the inhibitory action of certain 2-methyl-tetrahydroquinolines.

Quantitative Anticancer Activity Data

The following table summarizes the in vitro anticancer activity of various 2-methyl-tetrahydroquinoline derivatives against different human cancer cell lines, with data presented as IC50 values (the concentration required to inhibit 50% of cell growth).

Compound Type	Cell Line	IC50 (µM)	Reference
4-acetamido-2-methyl-1,2,3,4-tetrahydroquinoline	HeLa (Cervical Cancer)	13.15	[1]
8-substituted 2-methyl-5,6,7,8-tetrahydroquinoline	A2780 (Ovarian Carcinoma)	Varies by substitution	[2]
2-aryl-substituted 2-methyl-1,2,3,4-tetrahydroquinoline	PC3 (Prostate Cancer)	Varies by substitution	[1]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability and proliferation.

Materials:

• 96-well flat-bottom microplates

• Complete cell culture medium

• 2-Methyl-tetrahydroquinoline derivative stock solution (in DMSO)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Compound Treatment: Prepare serial dilutions of the 2-methyl-tetrahydroquinoline derivative in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration) and a blank (medium only).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C.

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well and incubate for an additional 2-4 hours at 37°C, allowing for the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Neuroprotective Effects: A Hope for Neurodegenerative Diseases

Several 2-methyl-tetrahydroquinoline derivatives have demonstrated significant neuroprotective properties in preclinical models of neurodegenerative disorders, such as Parkinson's disease. Their mechanisms of action are often linked to their antioxidant capabilities and their ability to modulate inflammatory pathways within the central nervous system.

Attenuation of Oxidative Stress and Inflammation

Oxidative stress and neuroinflammation are key pathological features of many neurodegenerative diseases. Certain 2-methyl-tetrahydroquinoline analogs have been shown to reduce the production of reactive oxygen species (ROS) and inhibit the activation of pro-inflammatory signaling pathways, such as the NF-κB pathway. This dual action helps to protect neurons from damage and preserve their function.

Caption: Workflow for assessing the neuroprotective effects of 2-methyl-tetrahydroquinoline derivatives.

Quantitative Neuroprotective Activity Data

Compound Type	Model	Endpoint	Result	Reference
6-Hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline	Rotenone-induced Parkinson's Disease (rats)	Reduction in oxidative stress markers	Significant reduction	[3]
6-Hydroxy-2,2,4-trimethyl-1,2-dihydroquinoline	Cerebral ischemia/reperfusion (rats)	Inhibition of inflammation and apoptosis	Significant inhibition	[4]

Experimental Protocol: Oxygen-Glucose Deprivation (OGD) Assay for Neuroprotection

The OGD assay is an in vitro model that mimics the ischemic conditions of a stroke to evaluate the neuroprotective potential of compounds.

Materials:

• Primary neuronal or astrocyte cultures

• Glucose-free culture medium

• Hypoxia chamber (1-5% O2, 5% CO2, balance N2)

• Lactate dehydrogenase (LDH) cytotoxicity assay kit

• MTT assay reagents

Procedure:

• Cell Culture: Culture primary neurons or astrocytes in appropriate multi-well plates.

• OGD Induction: Replace the normal culture medium with glucose-free medium and place the plates in a hypoxia chamber for a defined period (e.g., 2-4 hours).

• Compound Treatment: During the OGD period or at the time of reoxygenation, treat the cells with various concentrations of the 2-methyl-tetrahydroquinoline derivative.

• Reoxygenation: After the OGD period, replace the glucose-free medium with normal culture medium and return the plates to a normoxic incubator (21% O2, 5% CO2) for 24 hours.

• Assessment of Cell Viability:

  • LDH Assay: Measure the release of LDH into the culture medium as an indicator of cell death.

  • MTT Assay: Perform an MTT assay to assess the metabolic activity of the remaining viable cells.

• Data Analysis: Compare the cell viability in compound-treated wells to that in vehicle-treated OGD wells to determine the neuroprotective effect.

Opioid and Dopamine Receptor Modulation: Implications for Pain and Neurological Disorders

The 2-methyl-tetrahydroquinoline scaffold has also been investigated for its ability to modulate the activity of key neurotransmitter receptors, including opioid and dopamine receptors. This activity suggests potential applications in the treatment of pain and various neurological and psychiatric conditions.

C-8 Substituted Tetrahydroquinolines as Opioid Receptor Ligands

Notably, studies on C-8 substituted tetrahydroquinolines have revealed their potential as balanced-affinity mu (µ) and delta (δ) opioid receptor ligands.[5] Some compounds within this class have demonstrated a desirable profile of a µ-opioid receptor (MOR) agonist and a δ-opioid receptor (DOR) antagonist.[5] This profile is of significant interest as it may lead to the development of analgesics with a reduced propensity for tolerance and dependence.[5] The 8-hydroxy group in the user's compound of interest, 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride, makes this area of research particularly relevant.

Potential for Dopamine Receptor Modulation

While direct evidence for the interaction of 2-methyl-tetrahydroquinoline derivatives with dopamine receptors is still emerging, the structurally related tetrahydroisoquinolines have been shown to possess affinity for D2 and D3 dopamine receptors. Given the structural similarities, it is plausible that 2-methyl-tetrahydroquinoline analogs could also modulate dopaminergic neurotransmission, which has implications for conditions such as Parkinson's disease and schizophrenia.

Quantitative Receptor Binding Data

Compound Type	Receptor	Binding Affinity (Ki, nM)	Functional Activity	Reference
C-8 Substituted Tetrahydroquinoline	MOR	Varies by substitution	Agonist	[5]
C-8 Substituted Tetrahydroquinoline	DOR	Varies by substitution	Antagonist/Partial Agonist	[5]
Tetrahydroisoquinoline derivative	D3 Dopamine Receptor	High Affinity (pKi 8.4)	Selective Ligand	[6]
Tetrahydroisoquinoline derivative	D2 Dopamine Receptor	High Affinity	Selective Ligand	[7]

Experimental Protocol: Opioid Receptor Binding Assay

This protocol describes a competitive radioligand binding assay to determine the affinity of a test compound for opioid receptors.

Materials:

• Cell membranes expressing the opioid receptor of interest (MOR, DOR, or KOR)

• Radioligand (e.g., [3H]-diprenorphine)

• Test compound (2-methyl-tetrahydroquinoline derivative)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• 96-well filter plates

• Scintillation counter and scintillation fluid

Procedure:

• Assay Setup: In a 96-well plate, combine the cell membranes, a fixed concentration of the radioligand, and varying concentrations of the test compound in the assay buffer.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60-90 minutes) to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through the filter plate to separate the bound and free radioligand. Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: After the filters have dried, add scintillation fluid to each well and count the radioactivity using a scintillation counter.

• Data Analysis: The amount of radioactivity is proportional to the amount of radioligand bound to the receptor. The data is used to generate a competition curve, from which the IC50 (the concentration of test compound that inhibits 50% of the specific binding of the radioligand) can be determined. The Ki (inhibition constant) can then be calculated using the Cheng-Prusoff equation.

Conclusion and Future Directions

The 2-methyl-1,2,3,4-tetrahydroquinoline scaffold represents a versatile and promising platform for the development of novel therapeutics. The diverse biological activities, including anticancer, neuroprotective, and opioid receptor modulation, highlight the significant potential of this chemical class. The presence of a hydroxyl group at the 8-position, as in 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride, warrants further investigation, particularly in the context of its potential as an opioid receptor ligand.

Future research should focus on synthesizing and screening libraries of 2-methyl-tetrahydroquinoline derivatives to further elucidate their structure-activity relationships and to optimize their potency and selectivity for specific biological targets. In vivo studies will be crucial to validate the therapeutic potential of lead compounds identified in vitro. The detailed experimental protocols provided in this guide offer a robust framework for researchers to advance the understanding and application of this important class of molecules.

References

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• Plotnikov, E., et al. (2023). 6-Hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline Alleviates Oxidative Stress and NF-κB-Mediated Inflammation in Rats with Experimental Parkinson's Disease. International Journal of Molecular Sciences, 24(18), 14317. [Link]

• Zablotskaya, A., et al. (2021). Neuroprotective effect of 6-hydroxy-2,2,4-trimethyl-1,2-dihydroquinoline mediated via regulation of antioxidant system and inhibition of inflammation and apoptosis in a rat model of cerebral ischemia/reperfusion. Biochimie, 186, 130-146. [Link]

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An In-depth Technical Guide to 2-Methyl-8-Hydroxytetrahydroquinolines: Synthesis, Properties, and Therapeutic Potential

This guide provides a comprehensive technical overview of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride, a heterocyclic compound belonging to the versatile 8-hydroxytetrahydroquinoline class. While specific literature on this exact molecule is sparse, this document leverages extensive data on the broader 8-hydroxyquinoline (8-HQ) and tetrahydroquinoline scaffolds to present a scientifically grounded resource for researchers, chemists, and drug development professionals. We will delve into a plausible synthetic pathway, physicochemical characteristics, potential pharmacological activities based on structurally related analogs, and the analytical techniques required for its characterization.

Introduction: The 8-Hydroxyquinoline Scaffold

The 8-hydroxyquinoline (8-HQ) moiety is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities.[1] This bicyclic scaffold, consisting of a pyridine ring fused to a phenol, is a potent metal chelator, a property that underpins many of its pharmacological effects.[2][3] Derivatives of 8-HQ have demonstrated antimicrobial, anticancer, anti-neurodegenerative, and anti-inflammatory properties.[4][5]

The hydrogenation of the pyridine ring to form a 1,2,3,4-tetrahydroquinoline introduces a saturated, non-planar amine-containing ring. This structural modification significantly alters the molecule's three-dimensional shape, lipophilicity, and basicity, opening new avenues for biological interactions while often retaining the beneficial properties of the 8-hydroxyaryl group. The target molecule of this guide, 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol, incorporates both the key 8-hydroxyl group and a chiral center at the 2-position, making it an interesting candidate for stereospecific biological activities.

Below is the chemical structure of the core compound.

Caption: Structure of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol.

Physicochemical Properties

While extensive experimental data for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is not publicly available, its properties can be predicted based on its structure and data from public databases. The hydrochloride salt form is expected to be a crystalline solid with improved water solubility compared to the free base.

Property	Value (Free Base)	Source
Molecular Formula	C₁₀H₁₃NO	PubChem[6]
Molecular Weight	163.22 g/mol	PubChem[6]
CAS Number (HCl Salt)	1170830-98-4	Fluorochem[7]
CAS Number (Free Base)	81485-78-1	PubChem[6]
IUPAC Name	2-methyl-1,2,3,4-tetrahydroquinolin-8-ol	PubChem[6]
XLogP3 (Predicted)	2.4	PubChem[6]
Hydrogen Bond Donors	2	PubChem[6]
Hydrogen Bond Acceptors	2	PubChem[6]

Synthesis and Manufacturing

A robust synthesis of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride can be logically designed in a two-step process starting from readily available precursors. The proposed pathway involves the initial construction of the aromatic quinoline core, followed by the reduction of the heterocyclic ring.

Step 1: Synthesis of 8-Hydroxy-2-methylquinoline (8-Hydroxyquinaldine)

The Skraup synthesis is a classic and effective method for creating the quinoline ring system. This reaction involves the cyclization of an aniline derivative (o-aminophenol) with glycerol in the presence of an acid catalyst (sulfuric acid) and an oxidizing agent.[8]

Step 2: Catalytic Hydrogenation to 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol

The subsequent reduction of the pyridine ring of 8-hydroxyquinaldine can be achieved through catalytic hydrogenation. This is a common and high-yielding transformation for quinoline derivatives.[9] Catalysts such as Palladium on carbon (Pd/C) or Ruthenium-based catalysts are effective for this purpose.[9][10] The reaction selectively reduces the nitrogen-containing ring while preserving the phenolic hydroxyl group.

Step 3: Salt Formation

Finally, treatment of the resulting free base with hydrochloric acid in a suitable solvent (e.g., isopropanol or ether) would yield the desired 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride salt, which can be isolated as a stable, crystalline solid.

The overall proposed synthetic workflow is illustrated below.

Caption: Proposed synthetic workflow for the target compound.

Detailed Experimental Protocol (Representative)

This protocol is a representative procedure based on established chemical transformations for analogous compounds and has not been optimized for this specific substrate.

Part A: Synthesis of 8-Hydroxy-2-methylquinoline

• Reaction Setup: In a well-ventilated fume hood, carefully add 150 mL of concentrated sulfuric acid to a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and a dropping funnel.

• Addition of Reagents: To the stirred sulfuric acid, add 55 g (0.5 mol) of o-aminophenol and 30 g of an oxidizing agent (e.g., o-nitrophenol).

• Glycerol Addition: Gently heat the mixture to 100°C. Slowly add 115 g (1.25 mol) of glycerol from the dropping funnel over 1 hour, ensuring the temperature does not exceed 140°C.

• Reaction: After the addition is complete, maintain the reaction mixture at 135-140°C for 3-4 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC).

• Work-up: Allow the mixture to cool to below 100°C. Carefully and slowly pour the reaction mixture into 1 L of ice-water with vigorous stirring.

• Neutralization: Neutralize the acidic solution by the slow addition of a concentrated sodium hydroxide solution until the pH reaches 7-8. The crude product will precipitate.

• Isolation and Purification: Filter the precipitate, wash thoroughly with cold water, and dry. The crude 8-hydroxy-2-methylquinoline can be purified by recrystallization from ethanol or by vacuum sublimation.

Part B: Synthesis of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol Hydrochloride

• Reaction Setup: To a hydrogenation vessel, add 16 g (0.1 mol) of purified 8-hydroxy-2-methylquinoline and 200 mL of ethanol. Add 0.8 g of 10% Palladium on carbon (Pd/C) catalyst.

• Hydrogenation: Seal the vessel and purge with nitrogen gas, followed by hydrogen gas. Pressurize the vessel with hydrogen to 50 psi. Stir the mixture vigorously at room temperature.

• Monitoring: Monitor the reaction by observing hydrogen uptake and by TLC until the starting material is consumed.

• Catalyst Removal: Once the reaction is complete, carefully vent the hydrogen and purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with additional ethanol.

• Solvent Removal: Combine the filtrates and remove the ethanol under reduced pressure using a rotary evaporator to yield the crude free base as an oil or solid.

• Salt Formation: Dissolve the crude product in 100 mL of isopropanol. Slowly add a solution of hydrochloric acid in isopropanol (e.g., 2M solution) dropwise with stirring until the solution is acidic (test with pH paper).

• Isolation: The hydrochloride salt will precipitate. Cool the mixture in an ice bath for 30 minutes to maximize precipitation. Filter the solid, wash with a small amount of cold isopropanol, and dry under vacuum to yield the final product.

Potential Pharmacology and Biological Activity

Direct pharmacological studies on 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol are not available in the public domain. However, based on its structural features, we can infer its potential biological activities by examining closely related compounds.

Neuroprotection

The 8-hydroxyquinoline scaffold is a well-known iron chelator. Dysregulation of metal ion homeostasis, particularly iron, is implicated in oxidative stress and the pathophysiology of several neurodegenerative diseases like Alzheimer's and Parkinson's disease.[2][11] 8-HQ derivatives can chelate excess iron, preventing it from participating in the generation of harmful reactive oxygen species (ROS).[11] This mechanism suggests that 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol could possess neuroprotective properties. Studies on other 8-HQ derivatives have shown they protect neuronal cells from cytotoxicity induced by iron and other chemical aggressors.[11]

Caption: Potential neuroprotective mechanism via iron chelation.

Anticancer Activity

Numerous 8-hydroxyquinoline derivatives have been investigated as anticancer agents.[4] Their mechanisms of action are often multifactorial and can include the induction of apoptosis, inhibition of angiogenesis, and disruption of key cellular signaling pathways. The ability to chelate copper and zinc, which are essential cofactors for many enzymes involved in tumor progression, is also a key aspect of their antitumor activity. The tetrahydroquinoline core is also present in compounds investigated as RORγ inverse agonists, which have shown potential in treating prostate cancer.

Antimicrobial Activity

The 8-HQ scaffold is the basis for several antimicrobial and antifungal agents.[5] The primary mechanism is believed to be the chelation of essential metal ions required for microbial growth and enzymatic function.[3] This broad-spectrum activity suggests that 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol could be explored for its potential as an antimicrobial agent.

Analytical Characterization

To confirm the identity, purity, and structure of a newly synthesized batch of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride, a standard battery of analytical techniques should be employed.

Technique	Expected Information
¹H NMR	Will confirm the presence of all protons and their chemical environments. Expected signals would include aromatic protons, diastereotopic protons on the saturated ring, a quartet/methine for the proton at C2, a doublet for the C2-methyl group, and exchangeable peaks for the -OH and -NH₂⁺ protons.
¹³C NMR	Will show distinct signals for all 10 carbon atoms in the molecule, confirming the carbon skeleton.
Mass Spectrometry (MS)	Will provide the exact mass of the molecular ion, confirming the molecular formula. High-resolution mass spectrometry (HRMS) would give the most accurate mass. The expected m/z for the free base [M+H]⁺ would be ~164.107.
Infrared (IR) Spectroscopy	Will show characteristic absorption bands for the O-H stretch (broad, ~3200-3400 cm⁻¹), N-H stretch (~3100-3300 cm⁻¹), C-H stretches (aromatic and aliphatic), and C=C aromatic stretches.
High-Performance Liquid Chromatography (HPLC)	Used to determine the purity of the compound. A reversed-phase method with a C18 column and a mobile phase of acetonitrile/water with a modifier like TFA would be a suitable starting point.
Melting Point	A sharp melting point range for the crystalline hydrochloride salt would be indicative of high purity.

Conclusion and Future Directions

2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is a chiral molecule built upon a privileged medicinal chemistry scaffold. While direct biological data is lacking, its structural relationship to a vast family of potent neuroprotective, anticancer, and antimicrobial agents makes it a compelling candidate for further investigation. The proposed synthetic route is robust and relies on well-established chemical principles, making the compound accessible for research purposes.

Future work should focus on the efficient, stereoselective synthesis of the R- and S-enantiomers to enable a thorough investigation of their structure-activity relationships. Detailed in vitro and in vivo studies are required to validate the therapeutic potential inferred from its structural analogs and to elucidate its specific mechanisms of action. For drug development professionals, this compound represents an opportunity to explore a chemical space that combines the proven benefits of the 8-hydroxyquinoline core with the unique stereochemical and conformational properties of a substituted tetrahydroquinoline.

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• Synthesis and Cytoprotective Characterization of 8-Hydroxyquinoline Betti Products. MDPI. Available from: [Link]

• Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. MDPI. Available from: [Link]

• 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. SciSpace. Available from: [Link]

• Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential. PMC. Available from: [Link]

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• Chiral 8-Amino-5,6,7,8-tetrahydroquinoline Derivatives in Metal Catalysts for the Asymmetric Transfer Hydrogenation of 1-Aryl Substituted-3,4-dihydroisoquinolines as Alkaloids Precursors. NIH. Available from: [Link]

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An In-depth Technical Guide to 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

Abstract

This technical guide provides a comprehensive overview of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride (CAS RN: 1170830-98-4), a heterocyclic compound of interest in medicinal chemistry and drug discovery. While a dedicated discovery paper for this specific molecule is not prominent in the public domain, this guide synthesizes available data and established scientific principles to present a detailed account of its chemical properties, plausible synthetic routes, characterization methodologies, and potential biological significance. The content is structured to provide researchers, scientists, and drug development professionals with a foundational understanding of this compound, grounded in the broader context of tetrahydroquinoline chemistry and pharmacology.

Introduction: The Tetrahydroquinoline Scaffold

The 1,2,3,4-tetrahydroquinoline core is a privileged scaffold in medicinal chemistry, appearing in a multitude of natural products and synthetic pharmaceuticals.[1] This structural motif is associated with a wide range of biological activities, including antiarrhythmic, antimalarial, and antiviral properties.[1] The saturation of one of the aromatic rings of quinoline to form the tetrahydroquinoline structure introduces a chiral center (if substituted at the 2, 3, or 4-position) and a more flexible three-dimensional geometry, which can significantly influence its interaction with biological targets. The subject of this guide, 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride, combines this key scaffold with a hydroxyl group at the 8-position and a methyl group at the 2-position, suggesting potential for unique biological and chemical properties.

Physicochemical Properties

A summary of the known and computed physicochemical properties of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol and its hydrochloride salt is presented in Table 1. This data is essential for understanding its solubility, membrane permeability, and potential for formulation.

Property	Value	Source
Molecular Formula	C₁₀H₁₄ClNO	PubChem[2]
Molecular Weight	199.68 g/mol	Fluorochem[3]
CAS Number	1170830-98-4	Fluorochem[3]
Appearance	Solid (predicted)	---
LogP (computed)	2.04	Fluorochem[3]
Hydrogen Bond Donors	2	Fluorochem[3]
Hydrogen Bond Acceptors	2	Fluorochem[3]
Purity (Typical)	≥98%	Fluorochem[3]

Plausible Synthetic Pathways

While a specific, detailed synthesis of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is not explicitly detailed in a single peer-reviewed publication, its structure allows for a logical retrosynthetic analysis based on well-established reactions for the formation of the tetrahydroquinoline core. A plausible and efficient synthetic approach would likely involve a domino or tandem reaction sequence.[1]

Retrosynthetic Analysis and Proposed Forward Synthesis

A logical approach to the synthesis of the target molecule involves the construction of the 8-hydroxyquinoline core followed by reduction of the pyridine ring.

Caption: Retrosynthetic analysis of the target compound.

Experimental Protocol: A Proposed Two-Step Synthesis

This protocol is a proposed pathway based on established chemical transformations for similar structures.

Step 1: Synthesis of 8-Hydroxy-2-methylquinoline (Doebner-von Miller Reaction)

This reaction is a classic method for synthesizing quinolines.[4]

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add o-aminophenol (1.0 eq), concentrated hydrochloric acid (catalytic amount), and an oxidizing agent such as arsenic pentoxide or iron(III) chloride.

• Addition of Reactant: Slowly add crotonaldehyde (1.1 eq) to the mixture with stirring.

• Reaction Conditions: Heat the reaction mixture to reflux for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification: After cooling, the reaction mixture is neutralized with a base (e.g., sodium carbonate solution) and the product is extracted with an organic solvent (e.g., ethyl acetate). The organic layers are combined, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Step 2: Reduction of 8-Hydroxy-2-methylquinoline to 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol

The reduction of the pyridine ring of the quinoline can be achieved through catalytic hydrogenation.

• Reaction Setup: Dissolve the 8-Hydroxy-2-methylquinoline (1.0 eq) in a suitable solvent such as ethanol or methanol in a hydrogenation vessel.

• Catalyst Addition: Add a catalytic amount of a hydrogenation catalyst, for example, 5% Palladium on carbon (Pd/C).

• Hydrogenation: The vessel is then placed under a hydrogen atmosphere (typically 50 psi) and stirred at room temperature until the reaction is complete (monitored by TLC or GC-MS).

• Work-up: The catalyst is removed by filtration through Celite, and the solvent is evaporated under reduced pressure to yield the desired 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol.

Step 3: Formation of the Hydrochloride Salt

• Salt Formation: Dissolve the free base in a minimal amount of a suitable solvent (e.g., diethyl ether or isopropanol).

• Acidification: Add a solution of hydrochloric acid in the same solvent dropwise with stirring.

• Isolation: The hydrochloride salt will precipitate out of the solution. The solid is then collected by filtration, washed with a small amount of cold solvent, and dried under vacuum.

Caption: Proposed synthetic workflow.

Analytical Characterization

Thorough characterization is crucial to confirm the identity and purity of the synthesized compound. While specific experimental data for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is not publicly available, the following analytical techniques would be essential for its characterization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Would be used to confirm the presence of the methyl group, the protons on the tetrahydroquinoline ring system, and the aromatic protons. The integration of the signals would correspond to the number of protons in each environment.

  • ¹³C NMR: Would show the number of distinct carbon environments, confirming the carbon skeleton of the molecule.

• Mass Spectrometry (MS): To determine the molecular weight of the compound and to aid in structural elucidation through fragmentation patterns.

• Infrared (IR) Spectroscopy: To identify the functional groups present, such as the O-H stretch of the hydroxyl group, the N-H stretch of the secondary amine (or the N-H⁺ stretch in the hydrochloride salt), and C-H and C=C stretches of the aromatic and aliphatic portions.

• Elemental Analysis: To determine the percentage composition of carbon, hydrogen, nitrogen, and chlorine, which should match the calculated values for the molecular formula.

Potential Biological Activity and Mechanism of Action

The biological activity of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride has not been extensively reported. However, based on the activities of related compounds, several potential areas of pharmacological interest can be hypothesized. The 8-hydroxyquinoline moiety is a known chelator of metal ions and this property is often linked to its biological effects, including antimicrobial and anticancer activities.[4] The tetrahydroquinoline core is present in various bioactive molecules.[1] Therefore, it is plausible that this compound could exhibit a range of biological activities.

Further research would be required to elucidate any specific pharmacological profile. This would typically involve:

• In vitro screening: Testing the compound against a panel of biological targets, such as enzymes, receptors, or cancer cell lines.

• Mechanism of action studies: If activity is observed, further experiments would be needed to determine how the compound exerts its effects at a molecular level.

Caption: Hypothesized structure-activity relationships.

Conclusion and Future Directions

2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is a compound with a chemically interesting structure that warrants further investigation. This guide has provided a comprehensive overview based on the currently available information, including its physicochemical properties and plausible synthetic routes. The lack of detailed experimental and biological data in the public domain highlights a clear opportunity for future research. Key areas for future investigation include:

• Definitive Synthesis and Characterization: The development and publication of a detailed, validated synthetic protocol and complete analytical characterization.

• Pharmacological Profiling: A thorough investigation of its biological activities through in vitro and in vivo screening.

• Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of related analogs to understand the contribution of the methyl and hydroxyl groups to any observed biological activity.

The insights gained from such studies would be invaluable to the fields of medicinal chemistry and drug discovery.

References

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• Bunce, R. A., et al. (2013). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules, 18(9), 10245-10287.
• Faheem, et al. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances, 11(25), 15349-15374.

• Wikipedia. (n.d.). 2-Methyltetrahydroquinoline. Retrieved January 17, 2026, from [Link]

• Google Patents. (n.d.). WO2002088088A1 - Process for preparing 1-methyl-1,2,3,4-tetrahydroisoquinoline or a salt thereof.
• Google Patents. (n.d.). WO2005118548A1 - Substituted 1,2,3,4-tetrahydroisoquinoline derivatives.
• Al-Ostoot, F. H., et al. (2020). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Rasayan Journal of Chemistry, 13(2), 757-768.

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Unlocking the Therapeutic Potential of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride: A Technical Guide for Novel Drug Discovery

Foreword: The Quinoline Scaffold - A Privileged Structure in Medicinal Chemistry

The 1,2,3,4-tetrahydroquinoline (THQ) nucleus is a cornerstone in the architecture of numerous biologically active compounds, both from natural and synthetic origins.[1][2] This privileged scaffold is featured in a wide array of pharmaceuticals, including antiarrhythmic, antimalarial, and antiviral agents.[2] The inherent structural features of THQs allow for diverse chemical modifications, leading to a broad spectrum of pharmacological activities.[1][3] Our focus in this guide, 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride, is a specific embodiment of this versatile scaffold, presenting a unique opportunity for therapeutic innovation. This document serves as a comprehensive roadmap for researchers, scientists, and drug development professionals to explore and unlock the full therapeutic potential of this intriguing molecule.

Foundational Understanding: Chemical Properties and Synthesis of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

A thorough understanding of the physicochemical properties of a compound is paramount to any drug discovery endeavor. 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is a chiral molecule, existing as (R) and (S) enantiomers, a factor that can significantly influence its biological activity.[4]

Table 1: Physicochemical Properties of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

Property	Value	Source
IUPAC Name	2-methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride	[5]
CAS Number	1170830-98-4	[5][6][7]
Molecular Formula	C₁₀H₁₄ClNO	[5]
Molecular Weight	200.68 g/mol	[5]
Canonical SMILES	CC1CCC2=CC=CC(O)=C2N1.Cl	[5]

While this guide focuses on the research applications of the commercially available compound, the synthesis of novel analogs is a critical aspect of lead optimization. Domino reactions, for instance, have proven to be a highly effective strategy for the efficient synthesis of diverse tetrahydroquinolines.[2] A general synthetic approach for related compounds involves the Povarov reaction, a powerful tool for constructing the tetrahydroquinoline core.[8]

Potential Research Area 1: Neuroprotective Agent for Neurodegenerative Diseases

Scientific Rationale: Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the progressive loss of neuronal structure and function.[9] Several quinoline derivatives have shown promise as multi-target inhibitors of enzymes implicated in the progression of these diseases, including acetylcholinesterase (AChE), beta-site APP cleaving enzyme-1 (BACE1), and glycogen synthase kinase 3-beta (GSK3β).[9] The structural similarity of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol to these active quinolines suggests its potential as a neuroprotective agent.

Experimental Workflow:

Caption: Experimental workflow for evaluating neuroprotective potential.

Detailed Protocols:

• Enzyme Inhibition Assays: Standard colorimetric or fluorometric assays can be employed to determine the IC₅₀ values of the compound against AChE, BACE1, and GSK3β.

• Neuroprotection Assay:

  • Culture SH-SY5Y neuroblastoma cells in appropriate media.

  • Pre-treat cells with varying concentrations of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride for 24 hours.

  • Induce neurotoxicity by adding hydrogen peroxide (H₂O₂) or aggregated amyloid-beta (Aβ) peptide.

  • After 24 hours, assess cell viability using an MTT assay.

• In Vivo Studies: The use of animal models, such as transgenic mice expressing human amyloid precursor protein, is crucial for evaluating in vivo efficacy.[10] Combining these models with neuroimaging techniques like PET and MRI can provide valuable insights into the disease process and treatment effects.[11]

Potential Research Area 2: Anticancer Agent

Scientific Rationale: The tetrahydroquinoline scaffold is present in numerous compounds with demonstrated anticancer activity.[1] Some derivatives have been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines.[8][12][13] The mechanism of action often involves targeting key signaling pathways, such as the mTOR pathway, which is frequently dysregulated in cancer.[14]

Experimental Workflow:

Caption: Workflow for investigating anticancer properties.

Detailed Protocols:

• Cytotoxicity Screening: The National Cancer Institute's NCI-60 human tumor cell line screen is a valuable tool for identifying the anticancer potential of a compound against a broad spectrum of cancer types.

• Apoptosis Assay (Annexin V-FITC/PI Staining):

  • Treat cancer cells with the compound for 24-48 hours.

  • Stain the cells with Annexin V-FITC and Propidium Iodide (PI).

  • Analyze the stained cells using flow cytometry to quantify early and late apoptotic cells.

• Western Blot Analysis:

  • Lyse treated and untreated cancer cells to extract proteins.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with primary antibodies against key proteins in the mTOR pathway (e.g., p-mTOR, p-AKT, p-S6K).

  • Use secondary antibodies conjugated to HRP for detection via chemiluminescence.

Potential Research Area 3: Antimicrobial Agent

Scientific Rationale: The emergence of multidrug-resistant pathogens necessitates the discovery of novel antimicrobial agents. Quinoline derivatives have a long history in this area, with some exhibiting potent antibacterial and antifungal activities.[15][16] The mechanism of action can involve the inhibition of essential bacterial enzymes like peptide deformylase (PDF).[15][16]

Experimental Workflow:

Caption: Workflow for evaluating antimicrobial activity.

Detailed Protocols:

• Minimum Inhibitory Concentration (MIC) Determination (Broth Microdilution Method):

  • Prepare serial two-fold dilutions of the compound in a 96-well microtiter plate.

  • Inoculate each well with a standardized suspension of the test microorganism.

  • Incubate the plate under appropriate conditions.

  • The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

• In Silico and In Vitro Evaluation: Computational methods like molecular docking can be used to predict the binding affinity of the compound to microbial targets, guiding the experimental work.[15][16]

Pharmacokinetic and Toxicological Profiling

A crucial aspect of drug development is the evaluation of a compound's absorption, distribution, metabolism, and excretion (ADME) properties, as well as its potential toxicity.

Table 2: Key Pharmacokinetic and Toxicological Assays

Assay	Purpose
In Vitro Metabolic Stability	To assess the compound's stability in the presence of liver microsomes.
Caco-2 Permeability Assay	To predict intestinal absorption.
Plasma Protein Binding	To determine the extent to which the compound binds to plasma proteins.
CYP450 Inhibition Assay	To evaluate the potential for drug-drug interactions.
In Vivo Pharmacokinetic Studies	To determine key parameters such as half-life, clearance, and volume of distribution in animal models.[17]
Acute and Chronic Toxicity Studies	To identify potential adverse effects in animal models.

Conclusion and Future Directions

2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride represents a promising starting point for the development of novel therapeutics. Its structural relationship to a class of compounds with a proven track record of diverse biological activities provides a strong rationale for its investigation in the areas of neuroprotection, oncology, and infectious diseases. The experimental workflows and protocols outlined in this guide offer a systematic approach to elucidating the therapeutic potential of this molecule. Future research should also focus on the synthesis and evaluation of a library of analogs to establish structure-activity relationships (SAR) and optimize potency, selectivity, and pharmacokinetic properties. The journey from a promising molecule to a life-changing medicine is long and challenging, but the scientific foundation for exploring 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is undeniably solid.

References

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• InVivo Biosystems. Neurodegenerative Disease Models. [Link]

• Jacobs, A. H., Tavitian, B., & Winkeler, A. (2007). Animal models of neurodegenerative disease: insights from in vivo imaging studies. Molecular Imaging and Biology, 9(4), 186-195. [Link]

• de Paula, R. F., et al. (2024). In Silico and In Vitro Evaluation of Quinoline Derivatives as Potential Inhibitors of AChE, BACE1, and GSK3β for Neurodegenerative Diseases Treatment. Chemistry & Biodiversity, e202401629. [Link]

• ResearchGate. (2023). Exploring Neurodegenerative Diseases: Bridging the Gap between in vitro and in vivo Models. [Link]

• Frontiers in Aging Neuroscience. (2022). Animal Models of Neurodegenerative Disease: Recent Advances in Fly Highlight Innovative Approaches to Drug Discovery. [Link]

• Singh, P., et al. (2023). Design, synthesis and antimicrobial activity of novel quinoline derivatives: an in silico and in vitro study. Journal of Biomolecular Structure and Dynamics, 1-15. [Link]

• Dayani, H., et al. (2021). Synthesis and In Vitro Evaluation of Substituted Quinolines as New Apoptosis Inducers and Anticancer Agents: Pharmacophore-based Design. Letters in Drug Design & Discovery, 18(11), 1050-1060. [Link]

• Singh, P., et al. (2023). Design, synthesis and antimicrobial activity of novel quinoline derivatives: an in silico and in vitro study. Journal of Biomolecular Structure and Dynamics, 1-15. [Link]

• Oriental Journal of Chemistry. (2023). From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives. [Link]

• Facchetti, G., et al. (2020). Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds. Molecules, 25(23), 5561. [Link]

• ResearchGate. (n.d.). Drugs incorporating tetrahydroquinolines. [Link]

• Faheem, et al. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances, 11(26), 15696-15727. [Link]

• Li, Y., et al. (2024). Discovery and pharmacological characterization of 1,2,3,4-tetrahydroquinoline derivatives as RORγ inverse agonists against prostate cancer. Acta Pharmaceutica Sinica B. [Link]

• Sridharan, V., et al. (2011). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules, 16(12), 10333-10367. [Link]

• ResearchGate. (n.d.). Synthesis of 2-methyl-1,2,3,4-tetrahydroquinolin-4- yl)pyrrolidin-2-ones (3a−g). [Link]

• Wikipedia. (2023). 2-Methyltetrahydroquinoline. [Link]

• Rojas-Vite, G., et al. (2022). Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights. New Journal of Chemistry, 46(3), 1166-1178. [Link]

• ResearchGate. (2020). (PDF) Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds. [Link]

• Journal of Organic and Pharmaceutical Chemistry. (2023). Biological Activities of Tetrahydroisoquinolines Derivatives. [Link]

• Patel, K., et al. (2025). Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. Cancers, 17(5), 759. [Link]

• Le, T. P., et al. (2022). Synthesis and Pharmacological Evaluation of Novel C-8 Substituted Tetrahydroquinolines as Balanced-Affinity Mu/Delta Opioid Ligands for the Treatment of Pain. ACS Chemical Neuroscience, 13(15), 2329-2340. [Link]

• ResearchGate. (2021). Medicinal chemistry perspectives of 1,2,3,4- tetrahydroisoquinoline analogs -biological activities and SAR studies. [Link]

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• PubChem. 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinolin-8-ol. [Link]

• ResearchGate. (n.d.). a) Tetrahydroquinolines with different pharmacological applications. b) Synthesis mediated by radical intermediates. c) Our present work. [Link]

• Chen, M. L., et al. (2001). Pharmacokinetic analysis of bioequivalence trials: implications for sex-related issues in clinical pharmacology and biopharmaceutics. Clinical Pharmacology & Therapeutics, 70(5), 450-460. [Link]

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Protocols & Analytical Methods

Analytical methods for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

An authoritative guide to the robust analytical methodologies for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride, designed for researchers and drug development professionals. This document provides in-depth, field-proven protocols for chromatography and spectroscopy, emphasizing the scientific rationale behind procedural choices to ensure accuracy and reproducibility.

Introduction and Physicochemical Profile

2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is a heterocyclic compound of significant interest in medicinal chemistry and pharmaceutical development. Its structure, featuring a chiral center at the C2 position and a phenolic hydroxyl group, necessitates precise and reliable analytical methods for identity confirmation, purity assessment, and quantification. The hydrochloride salt form enhances solubility in aqueous media, a key factor in both formulation and analytical sample preparation.

A thorough understanding of its physicochemical properties is the foundation for developing robust analytical methods. These properties dictate choices regarding solvents, chromatographic conditions, and detection techniques.

Table 1: Physicochemical Properties of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

Property	Value	Source
CAS Number	1170830-98-4	[1]
Molecular Formula	C₁₀H₁₃NO · HCl	[1]
Molecular Weight	199.68 g/mol	[1]
IUPAC Name	2-methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride	[1]
Canonical SMILES	CC1CCC2=CC=CC(O)=C2N1.Cl	[1]
Purity	≥98% (typical for commercial standards)	[1]
Hydrogen Bond Donors	2	[1]
Hydrogen Bond Acceptors	2	[1]

| LogP (calculated) | 2.04 |[1] |

High-Performance Liquid Chromatography (HPLC) for Purity and Assay

Reversed-phase High-Performance Liquid Chromatography (RP-HPLC) is the cornerstone technique for assessing the purity and performing quantitative analysis (assay) of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride. The method's suitability stems from the compound's polarity and UV-active chromophore (the quinoline ring system). The following protocol is a robust starting point for method development and validation.

Causality Behind Method Choices

• Stationary Phase (Column): A C18 (octadecylsilane) column is selected for its hydrophobic character, which provides effective retention for the moderately nonpolar tetrahydroquinoline ring.

• Mobile Phase: A gradient of acetonitrile (ACN) and a buffered aqueous phase is employed. Acetonitrile is a common organic modifier with good UV transparency. The use of a buffer (e.g., phosphate or formic acid) is critical.[2] It controls the pH of the mobile phase, ensuring that the phenolic hydroxyl and the secondary amine (once protonated) remain in a consistent ionization state, which is paramount for achieving sharp, symmetrical, and reproducible peaks. Formic acid is particularly suitable for methods intended for future hyphenation with mass spectrometry (LC-MS) due to its volatility.[3]

• Detection: The 8-hydroxyquinoline moiety contains a strong chromophore. Based on related structures, a detection wavelength between 240 nm and 255 nm is likely to provide high sensitivity.[4][5] A Photodiode Array (PDA) detector is recommended during method development to scan the UV spectrum and determine the wavelength of maximum absorbance (λ-max) for optimal signal-to-noise ratio.

Experimental Protocol: HPLC-PDA

Objective: To determine the purity and concentration of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride using a stability-indicating RP-HPLC method.

Instrumentation and Materials:

• HPLC system with a gradient pump, autosampler, column oven, and PDA detector.

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Reference Standard: 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride (≥98% purity).

• Acetonitrile (HPLC grade).

• Water (HPLC grade, e.g., Milli-Q).

• Formic acid (LC-MS grade, ~99%).

• Methanol (HPLC grade).

Chromatographic Conditions (Starting Point):

Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Program	10% B to 90% B over 15 minutes, hold for 2 min, return to 10% B and equilibrate for 3 min
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL

| Detection | PDA at 254 nm (or λ-max determined from spectra) |

Procedure:

• Mobile Phase Preparation: Prepare Mobile Phase A by adding 1.0 mL of formic acid to 1000 mL of HPLC-grade water. Prepare Mobile Phase B by adding 1.0 mL of formic acid to 1000 mL of acetonitrile. Degas both solutions before use.

• Standard Stock Solution (1.0 mg/mL): Accurately weigh approximately 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of methanol and water (diluent).

• Calibration Standards: Prepare a series of calibration standards (e.g., 5, 20, 50, 100, 200 µg/mL) by serially diluting the stock solution with the diluent.

• Sample Preparation: Accurately weigh the sample to be analyzed and prepare a solution with a target concentration of ~100 µg/mL using the diluent. Filter the final solution through a 0.45 µm syringe filter into an HPLC vial.

• System Equilibration & Analysis: Equilibrate the HPLC system with the initial mobile phase conditions (10% B) until a stable baseline is achieved. Inject the diluent as a blank, followed by the calibration standards and then the samples.

• Quantification: Construct a calibration curve by plotting the peak area against the concentration of the standards. Determine the concentration of the analyte in the samples from this curve. Purity is calculated using an area percent normalization method.

System Suitability

Before sample analysis, inject a mid-level standard five times. The results must meet the following criteria to ensure the system is performing correctly:

• Tailing Factor (T): ≤ 1.5

• Theoretical Plates (N): ≥ 2000

• Relative Standard Deviation (RSD) of Peak Area: ≤ 2.0%

Caption: HPLC analysis workflow from preparation to quantification.

Gas Chromatography-Mass Spectrometry (GC-MS) for Identity and Volatiles

GC-MS is a powerful technique for confirming the identity of a compound through its mass spectrum and for identifying volatile or semi-volatile impurities. A key consideration for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is its salt form, which makes it non-volatile.

Causality Behind Method Choices

• Sample Preparation: To make the analyte suitable for GC, it must be converted from its hydrochloride salt to the free base. This is achieved by neutralization with a mild base (e.g., sodium bicarbonate) followed by liquid-liquid extraction into an organic solvent (e.g., dichloromethane or ethyl acetate). This step increases the volatility of the analyte, allowing it to partition into the gas phase within the GC injector.

• GC Separation: A non-polar or mid-polarity capillary column (e.g., DB-5ms or HP-5ms) is generally effective for separating the free base from related impurities. A temperature gradient program is used to elute compounds with different boiling points over time.

• MS Detection: Electron Ionization (EI) is the standard mode, as it produces reproducible fragmentation patterns that can be compared against spectral libraries for identification. The resulting mass spectrum serves as a chemical "fingerprint."

Experimental Protocol: GC-MS

Objective: To confirm the identity of the analyte and to detect and identify any volatile or semi-volatile impurities.

Instrumentation and Materials:

• GC-MS system with a capillary column inlet.

• DB-5ms column (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Sodium bicarbonate (reagent grade).

• Ethyl acetate (GC grade).

• Anhydrous sodium sulfate.

Procedure:

• Sample Preparation (Free Base Extraction):

  • Dissolve ~5 mg of the hydrochloride salt in 5 mL of water.

  • Add saturated sodium bicarbonate solution dropwise until the pH is ~8-9.

  • Extract the aqueous solution three times with 10 mL of ethyl acetate.

  • Combine the organic layers and dry over anhydrous sodium sulfate.

  • Carefully evaporate the solvent under a gentle stream of nitrogen to a final volume of ~1 mL.

• GC-MS Conditions:

  • Injector Temperature: 250 °C

  • Injection Mode: Split (e.g., 20:1 ratio)

  • Carrier Gas: Helium, constant flow at 1.2 mL/min

  • Oven Program: Start at 80 °C, hold for 2 min, ramp at 10 °C/min to 280 °C, hold for 5 min.

  • MS Transfer Line Temp: 280 °C

  • Ion Source Temp: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: 40-450 m/z

• Analysis: Inject 1 µL of the prepared sample into the GC-MS.

• Identification: Compare the obtained mass spectrum of the major peak with a reference spectrum or interpret the fragmentation pattern to confirm the structure. Identify impurity peaks by searching their mass spectra against the NIST library.

Caption: GC-MS workflow for identity confirmation.

Spectroscopic Methods for Structural Elucidation

Spectroscopic techniques are indispensable for the definitive identification and structural confirmation of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structure determination. Both ¹H and ¹³C NMR should be performed.

• ¹H NMR: Provides information on the number of different types of protons, their chemical environment, and their connectivity. Expected signals would include aromatic protons on the quinoline ring, aliphatic protons of the tetrahydro- portion, a methyl group doublet, and exchangeable protons for the -OH and -NH₂⁺- groups. The coupling patterns are critical for confirming the substitution pattern.[6]

• ¹³C NMR: Shows the number of chemically distinct carbon atoms. The chemical shifts indicate the type of carbon (aliphatic, aromatic, C-O, C-N).

• Solvent: A deuterated solvent such as DMSO-d₆ or D₂O is required. DMSO-d₆ is often preferred as it can allow for the observation of exchangeable -OH and -NH protons.

Ultraviolet-Visible (UV-Vis) Spectroscopy

This technique is primarily used to determine the wavelength of maximum absorbance (λ-max) for HPLC detection. The 8-hydroxyquinoline chromophore is expected to have distinct absorption bands.[4][7] A solution of the compound in the HPLC mobile phase or a methanol/water mixture can be scanned from 200-400 nm to identify the λ-max, ensuring optimal sensitivity for quantitative analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. Key expected absorption bands include:

• O-H stretch: A broad band around 3200-3400 cm⁻¹ for the phenolic hydroxyl group.

• N-H stretch: A broad band around 2400-2800 cm⁻¹ is characteristic of the amine hydrochloride salt.

• C-H stretches: Aromatic C-H signals just above 3000 cm⁻¹ and aliphatic C-H signals just below 3000 cm⁻¹.

• C=C stretches: Aromatic ring vibrations in the 1500-1600 cm⁻¹ region.

References

• PubChem Compound Summary for 2-Methyl-1,2,3,4-tetrahydroquinoline. National Center for Biotechnology Information. [Link]

• PubChem Compound Summary for 2-Methyl-1,2,3,4-tetrahydroisoquinoline. National Center for Biotechnology Information. [Link]

• PubChem Compound Summary for 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinolin-8-ol. National Center for Biotechnology Information. [Link]

• PubChem Compound Summary for 1,2,3,4-Tetrahydroquinolin-8-ol. National Center for Biotechnology Information. [Link]

• 2-Methyltetrahydroquinoline - Wikipedia. Wikimedia Foundation. [Link]

• Vanadium(IV) Complexes with Methyl-Substituted 8-Hydroxyquinolines: Catalytic Potential in the Oxidation of Hydrocarbons and Alcohols with Peroxides and Biological Activity. MDPI. [Link]

• UV spectra of 8-HQ and M(II) complexes recorded in methanol and chloroform. ResearchGate. [Link]

• Discovery and pharmacological characterization of 1,2,3,4-tetrahydroquinoline derivatives as RORγ inverse agonists against prostate cancer. PubMed Central. [Link]

• Convenient Synthesis of Optically Pure 8-Methoxy-2-methyl-1,2,3,4-tetrahydroquinoline and 2-Methyl-1,2,3,4-tetrahydroquinoline. HETEROCYCLES, Vol. 82, No. 1, 2010. [Link]

• Separation of 6-Methyl-1,2,3,4-tetrahydroquinoline on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• Tandem synthesis of tetrahydroquinolines and identification of reaction network by operando NMR. The Royal Society of Chemistry. [Link]

• RP-HPLC ANALYTICAL METHOD DEVELOPMENT AND VALIDATION FOR NEWLY SYNTHESIZED N-{[6-METHOXY-2-(MORPHOLIN-4-YL) QUINOLIN-3-YL]METHYL}-4H-1,2,4-TRIAZOL-4-AMINE. GSC Biological and Pharmaceutical Sciences. [Link]

• Development and validation of a reversed-phase HPLC method for analysis of tetrahydrozoline hydrochloride in eye drop formulations. PubMed Central. [Link]

• Synthesis of New 1,2,3,4-Tetrahydroquinoline Hybrid of Ibuprofen and Its Biological Evaluation. MDPI. [Link]

• ¹H NMR spectra of N-[6-methyl-2-(4'-nitrophenyl)-1,2,3,4-tetrahydroquinolin-4-yl] pyrrolidin-2-one 14. ResearchGate. [Link]

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HPLC analysis of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

An Application Note for the Reversed-Phase HPLC Analysis and Validation of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

Authored by: Senior Application Scientist, Gemini Division

Abstract

This comprehensive application note provides a detailed protocol for the development and validation of a robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride. This molecule's ionizable nature, containing both a basic secondary amine and an acidic phenolic hydroxyl group, presents specific chromatographic challenges. This guide explains the causal logic behind the selection of critical method parameters, including mobile phase pH, column chemistry, and organic modifier, to ensure a selective, accurate, and reproducible assay. The protocol is designed for researchers, scientists, and drug development professionals engaged in quality control, stability testing, and impurity profiling. All procedures are grounded in the principles of the International Council for Harmonisation (ICH) guidelines for analytical procedure validation.[1][2]

Analyte Characterization and Its Chromatographic Implications

Understanding the physicochemical properties of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is the cornerstone of logical method development.[3] The molecule's structure dictates its behavior in a chromatographic system.

Table 1: Physicochemical Properties of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

Property	Value / Description	Source	Implication for HPLC Method Development
Molecular Structure	Tetrahydroquinoline ring with a methyl group at C2 and a hydroxyl at C8. Supplied as a hydrochloride salt.	[4]	The aromatic ring provides a strong chromophore for UV detection. The structure is chiral at the C2 position.
Molecular Weight	199.68 g/mol	[4]	Standard for a small molecule pharmaceutical compound.
Ionizable Groups	Secondary amine (basic) and a phenolic hydroxyl group (weakly acidic).	[4]	This is the most critical factor. The charge state of the molecule is pH-dependent, drastically affecting retention and peak shape.[5]
LogP (Octanol-Water)	2.04	[4]	Indicates moderate hydrophobicity, making it an ideal candidate for reversed-phase chromatography.
Hydrogen Bond Donors	2	[4]	Can interact with polar mobile phases and residual silanols on the stationary phase.

| Hydrogen Bond Acceptors | 2 |[4] | Can interact with protic solvents in the mobile phase. |

The key to a successful method lies in controlling the ionization state of the analyte.[6] At a pH equal to a functional group's pKa, the molecule will exist as a 50:50 mixture of its ionized and non-ionized forms, which can lead to severe peak broadening or splitting.[5] To achieve sharp, symmetrical peaks, the mobile phase pH must be set at least 2 units away from the pKa of the primary ionizable group, in this case, the secondary amine. By operating at a low pH (e.g., pH 2.5-3.0), the secondary amine is fully and consistently protonated (BH+), presenting a single, stable cationic species to the stationary phase. This approach also suppresses the ionization of residual silanol groups on the silica-based column packing, minimizing undesirable secondary interactions that cause peak tailing.[5]

HPLC Method Development and Optimization Workflow

The development of a robust analytical method is a systematic process. The goal is to find a set of conditions that provides adequate retention, resolution from potential impurities, and excellent peak shape.

Caption: Workflow for RP-HPLC Method Development.

Recommended Analytical Protocol

This protocol has been optimized for the quantitative determination of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride.

Instrumentation and Consumables

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and diode array detector (DAD).

• Chromatography Data System (CDS): OpenLab CDS or equivalent.

• Analytical Balance: 5-decimal place readability.

• pH Meter: Calibrated with standard buffers.

• Volumetric Glassware: Class A.

Chromatographic Conditions

Table 2: Optimized HPLC Method Parameters

Parameter	Recommended Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm particle size	Provides good retention for moderately nonpolar analytes and is a widely available, robust column chemistry.[3]
Mobile Phase A	0.1% Formic Acid in Water, pH ~2.7	Low pH ensures consistent protonation of the analyte's amine group, leading to sharp peaks and stable retention.[5] Formic acid is MS-compatible.
Mobile Phase B	Acetonitrile	A common organic modifier with a low UV cutoff and low viscosity.
Gradient	7-minute linear gradient from 10% to 70% B, followed by a 2-minute hold at 70% B, and a 3-minute re-equilibration at 10% B.	A gradient is recommended to ensure elution of any potential late-eluting impurities and to provide a robust separation.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and backpressure.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.
Detection Wavelength	254 nm	The quinoline structure exhibits strong absorbance in this region. A DAD should be used to confirm peak purity.
Injection Volume	10 µL	A small injection volume minimizes potential peak distortion from the sample solvent.

| Run Time | 12 minutes | Includes gradient elution and column re-equilibration. |

Preparation of Solutions

• Standard Stock Solution (1.0 mg/mL): Accurately weigh approximately 25 mg of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 (v/v) mixture of water and acetonitrile (diluent).

• Working Standard Solution (0.1 mg/mL): Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to volume with the diluent.

• Sample Preparation: Prepare sample solutions at a target concentration of 0.1 mg/mL in the diluent. Filter through a 0.45 µm syringe filter prior to injection if particulates are present.

System Suitability Testing (SST)

Before any sample analysis, the chromatographic system must be verified to be fit for its intended purpose.[7] Inject the Working Standard Solution in six replicate injections and evaluate the results against the predefined criteria.

Table 3: System Suitability Test Criteria

Parameter	Acceptance Criteria	Purpose
Tailing Factor (T)	T ≤ 1.5	Measures peak symmetry. High tailing can indicate undesirable secondary interactions.
Theoretical Plates (N)	N ≥ 2000	Measures column efficiency and the sharpness of the peak.
% RSD of Peak Area	≤ 1.0% for n=6 injections	Demonstrates the precision of the injector and the stability of the detector response.

| % RSD of Retention Time | ≤ 1.0% for n=6 injections | Demonstrates the precision of the pump and the stability of the mobile phase composition. |

HPLC Method Validation Protocol (ICH Q2(R2))

Validation of an analytical procedure is the process of demonstrating that it is suitable for its intended purpose.[2][8] The following parameters must be evaluated for a quantitative impurity assay or a content uniformity test.

Sources

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Application Note: Comprehensive NMR Spectroscopic Analysis of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol Hydrochloride

An in-depth technical guide for researchers, scientists, and drug development professionals.

Introduction

2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is a heterocyclic compound belonging to the tetrahydroquinoline class. Tetrahydroquinolines are significant structural motifs found in numerous biologically active molecules and are of considerable interest in medicinal chemistry and drug development.[1][2][3] The precise and unambiguous structural characterization of this molecule is paramount for quality control, understanding structure-activity relationships, and ensuring regulatory compliance.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful analytical technique for the complete structural elucidation of organic molecules in solution.[4] This application note provides a comprehensive, field-proven guide to the NMR analysis of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride. We will detail optimized protocols for sample preparation, data acquisition using a suite of 1D and 2D NMR experiments, and a systematic approach to spectral interpretation. The methodologies described herein are designed to overcome challenges associated with the compound's nature as a hydrochloride salt, including solubility and the handling of exchangeable protons.

Molecular Structure and Atom Numbering for NMR Assignment

A systematic atom numbering scheme is essential for the unambiguous assignment of NMR signals. The structure and proposed numbering for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride are presented below. The protonation is expected to occur at the nitrogen atom (N1), which is the most basic site.

Caption: Structure of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol Hydrochloride with atom numbering.

Part 1: Experimental Protocols

The reliability of NMR data is fundamentally dependent on meticulous sample preparation and the selection of appropriate acquisition parameters.

Materials and Equipment

Item	Specifications
Analyte	2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol HCl (≥98% purity)
NMR Tubes	5 mm, high-precision (e.g., Wilmad 528-PP-7 or equivalent)
Deuterated Solvents	DMSO-d₆, D₂O, or CD₃OD (≥99.8% D)
Internal Standard	Tetramethylsilane (TMS) or use solvent residual peak
Equipment	Analytical balance, volumetric flasks, Pasteur pipettes, filters (cotton or glass wool), vortex mixer
Instrumentation	NMR Spectrometer (≥400 MHz) equipped with a broadband probe

Protocol: Sample Preparation

The hydrochloride salt form of the analyte dictates the use of polar deuterated solvents to ensure complete dissolution.[5][6]

1.2.1. Solvent Selection Rationale

• DMSO-d₆ (Deuterated Dimethyl Sulfoxide): Excellent choice for polar compounds. It solubilizes the salt well and allows for the observation of exchangeable N-H and O-H protons, which appear as broad singlets. Its high viscosity can sometimes lead to slightly broader lines compared to other solvents.[5][7]

• D₂O (Deuterium Oxide): A suitable solvent if the compound is water-soluble. However, the acidic N-H₂⁺ and phenolic O-H protons will rapidly exchange with deuterium, causing their signals to disappear from the ¹H NMR spectrum. This can simplify the spectrum but results in the loss of information.

• CD₃OD (Deuterated Methanol): Another good polar, protic solvent. Similar to D₂O, it will cause the exchange of N-H and O-H protons.

Recommendation: For the most comprehensive structural data, DMSO-d₆ is the preferred solvent as it allows for the characterization of all protons.

1.2.2. Step-by-Step Sample Preparation

• Cleaning: Ensure the NMR tube is impeccably clean and dry. Wash with acetone, then oven-dry at a low temperature (<100°C) or dry with a stream of nitrogen.[8][9]

• Weighing: Accurately weigh 5-10 mg of the analyte for ¹H NMR and 20-50 mg for ¹³C and 2D NMR experiments.[10][11]

• Dissolution: Transfer the solid to a small, clean vial. Add approximately 0.6 mL of DMSO-d₆.[8] Vortex the vial until the solid is completely dissolved. Gentle warming may be applied if necessary.

• Filtration: To remove any particulate matter that can degrade spectral quality, filter the solution directly into the NMR tube.[9][10] This is achieved by passing the solution through a Pasteur pipette tightly packed with a small plug of cotton or glass wool.[10]

• Capping and Labeling: Ensure the sample height in the tube is at least 4.5 cm.[9][10] Cap the tube securely and label it clearly.

Protocol: NMR Data Acquisition

The following workflow outlines a logical sequence of experiments for complete structural assignment.

Caption: Logical workflow for the NMR analysis of the target compound.

1.3.1. Recommended Spectrometer Parameters (400 MHz)

Experiment	Parameter	Recommended Value	Purpose
¹H NMR	Spectral Width	-2 to 12 ppm	Covers all expected proton signals.
Number of Scans	16-64	To achieve adequate signal-to-noise (S/N).
Relaxation Delay (d1)	2 s	Allows for full relaxation of protons.
¹³C NMR	Spectral Width	0 to 180 ppm	Covers all expected carbon signals.
Number of Scans	1024-4096	¹³C is less sensitive, requiring more scans.
Relaxation Delay (d1)	2 s	Standard delay for broadband decoupled spectra.
DEPT-135	Pulse Angle	135°	Differentiates carbon types.[12]
Parameters	Similar to ¹³C	CH/CH₃ signals appear positive, CH₂ negative.
¹H-¹H COSY	Dimensions	F2 (¹H) x F1 (¹H)	Identifies scalar-coupled protons (2-3 bonds).[13]
Number of Scans	4-8 per increment	Balances sensitivity and experiment time.
¹H-¹³C HSQC	Dimensions	F2 (¹H) x F1 (¹³C)	Correlates protons to their directly attached carbons.[14][15][16]
¹J(CH) Coupling	~145 Hz	Optimized for one-bond C-H coupling.
¹H-¹³C HMBC	Dimensions	F2 (¹H) x F1 (¹³C)	Correlates protons to carbons over 2-4 bonds.[17][18]
Long-Range Coupling	8-10 Hz	Optimized for multi-bond C-H correlations.

Part 2: Spectral Interpretation and Data Analysis

A systematic analysis of the acquired spectra, starting with 1D and integrating 2D correlation data, will lead to the complete assignment.

Analysis of 1D Spectra

• ¹H NMR Spectrum:

  • Integration: The relative area under each signal corresponds to the number of protons it represents.[19]

  • Chemical Shift (δ): The position of a signal indicates the electronic environment of the proton.[20][21]

    • δ 9.0-10.0 ppm: Expect a very broad signal for the phenolic O-H.

    • δ 6.5-7.5 ppm: Aromatic protons (H5, H6, H7). Their specific shifts will be influenced by the hydroxyl group.

    • δ ~4.0-5.0 ppm: A broad signal for the two N-H₂⁺ protons is expected due to protonation.

    • δ ~3.5-4.0 ppm: The methine proton (H2).

    • δ ~2.5-3.0 ppm: The methylene protons at C4 (diastereotopic).

    • δ ~1.8-2.2 ppm: The methylene protons at C3 (diastereotopic).

    • δ ~1.3-1.5 ppm: The methyl protons (H9) attached to C2, appearing as a doublet.

  • Multiplicity: The splitting pattern reveals the number of adjacent protons (n+1 rule).[19] For example, the H9 methyl protons should be a doublet due to coupling with H2. The aromatic protons will show doublet and triplet patterns characteristic of a 1,2,3-trisubstituted benzene ring.

• ¹³C and DEPT-135 Spectra:

  • The ¹³C spectrum will show the total number of unique carbon environments.

  • The DEPT-135 spectrum is crucial for distinguishing carbon types: C, CH, CH₂, and CH₃.[12][22]

    • Positive Signals: CH and CH₃ carbons.

    • Negative Signals: CH₂ carbons.

    • Absent Signals: Quaternary carbons (C4a, C8, C8a).

Analysis of 2D Correlation Spectra

• ¹H-¹H COSY: This spectrum is used to trace proton-proton connectivities within spin systems. Key expected correlations:

  • H9 ↔ H2

  • H2 ↔ H3 protons

  • H3 protons ↔ H4 protons

  • H5 ↔ H6 ↔ H7 (Aromatic spin system)

• ¹H-¹³C HSQC: This experiment definitively links each proton to its directly attached carbon, providing the C-H framework of the molecule.[16] For example, the proton signal at ~1.4 ppm will show a cross-peak to the C9 methyl carbon signal.

• ¹H-¹³C HMBC: This is arguably the most critical experiment for finalizing the structure, as it reveals long-range (2-3 bond) correlations, connecting the individual spin systems.[18] Key expected correlations:

  • H9 (methyl protons) to C2 and C3.

  • H4 protons to C3, C5, and C4a.

  • H5 proton to C4, C7, and C8a.

  • H7 proton to C5, C8, and C8a. These correlations are essential for assigning the quaternary carbons and confirming the fusion of the aliphatic and aromatic rings.

Hypothetical Data Summary and Assignment

The following table summarizes the expected NMR data based on the analysis of similar structures.[23][24]

Position	¹³C δ (ppm)	¹H δ (ppm)	¹H Multiplicity	¹H J (Hz)	Key HMBC Correlations (from ¹H)
2	~50	~3.8	m	-	C3, C4, C9, C8a
3	~28	~2.0 (ax), ~1.8 (eq)	m	-	C2, C4, C4a, C9
4	~25	~2.9 (ax), ~2.7 (eq)	m	-	C3, C5, C4a
4a	~125	-	-	-	-
5	~128	~7.0	d	~8.0	C4, C7, C4a, C8a
6	~120	~6.7	t	~8.0	C8, C4a
7	~115	~6.6	d	~8.0	C5, C8, C8a
8	~145	-	-	-	-
8a	~138	-	-	-	-
9 (CH₃)	~22	~1.4	d	~6.5	C2, C3
N-H₂⁺	-	~4.5	br s	-	-
O-H	-	~9.5	br s	-	C7, C8, C8a

Part 3: Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Broad Peaks / Poor Resolution	Sample too concentrated; suspended solids; paramagnetic impurities.	Dilute the sample; re-filter the solution[9]; check for metal contamination.
Low Signal-to-Noise (S/N)	Sample too dilute; insufficient number of scans.	Increase sample concentration; increase the number of scans.
Exchangeable Proton Signals Absent	Use of a protic solvent (D₂O, CD₃OD).	Re-prepare the sample in an aprotic solvent like DMSO-d₆.
Impurity Signals Present	Impure starting material; contaminated solvent or NMR tube.	Verify analyte purity; use high-purity solvent; ensure glassware is clean.

Conclusion

The structural elucidation of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride can be achieved with high confidence through a systematic NMR spectroscopy workflow. The use of DMSO-d₆ as a solvent, combined with a suite of 1D (¹H, ¹³C, DEPT-135) and 2D (COSY, HSQC, HMBC) experiments, provides a complete and unambiguous dataset. This application note serves as a robust protocol for researchers in pharmaceutical and chemical analysis, ensuring the acquisition of high-quality, reproducible NMR data for this important class of heterocyclic compounds.

References

• Advanced NMR techniques for structural characterization of heterocyclic structures. (n.d.). Semantic Scholar. Retrieved from [Link]

• Advanced NMR techniques for structural characterization of heterocyclic structures. (n.d.). ESA-IPB. Retrieved from [Link]

• Pinto, D. C. G. A., & Silva, A. M. S. (2014). Advanced NMR techniques for structural characterization of heterocyclic structures. Current Organic Chemistry, 12(5), 397-447.

• Solvents in NMR spectroscopy. (2019). eGPAT. Retrieved from [Link]

• Part 5: NMR - Solvents used in 1H NMR Spectroscopy. (2018). YouTube. Retrieved from [Link]

• What Are Common NMR Solvents?. (2024). YouTube. Retrieved from [Link]

• NMR Sample Preparation. (n.d.). University of Arizona. Retrieved from [Link]

• How to make an NMR sample. (n.d.). University of Ottawa. Retrieved from [Link]

• ³⁵Cl solid-state NMR of HCl salts of active pharmaceutical ingredients. (2016). ResearchGate. Retrieved from [Link]

• 2D NMR Experiments - HETCOR. (2019). Nanalysis. Retrieved from [Link]

• Appendix VI: DEPT, COSY and HETCOR (HMQC, HSQC & HMBC) NMR Spectra. (2017). University of Calgary. Retrieved from [Link]

• NMR Sample Preparation. (n.d.). Iowa State University. Retrieved from [Link]

• Supplementary Data. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Tandem synthesis of tetrahydroquinolines and identification of reaction network by operando NMR. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• cosy hsqc hmbc: Topics by Science.gov. (n.d.). Science.gov. Retrieved from [Link]

• How to Interpret NMR Spectroscopy Results: A Beginner's Guide. (2024). AZoOptics. Retrieved from [Link]

• Two Dimensional Heteronuclear NMR Spectroscopy. (2023). Chemistry LibreTexts. Retrieved from [Link]

• A Step-By-Step Guide to 1D and 2D NMR Interpretation. (2018). Emery Pharma. Retrieved from [Link]

• The synthesis of 1,2,3,4-tetrahydro-2,2-dimethylquinolin-4-ones as antioxidant precursors. (n.d.). University of Pretoria. Retrieved from [Link]

• Synthesis of 2-methyl-1,2,3,4-tetrahydroquinolin-4-yl)pyrrolidin-2-ones (3a−g). (n.d.). ResearchGate. Retrieved from [Link]

• The Basics of Interpreting a Proton (¹H) NMR Spectrum. (2021). ACD/Labs. Retrieved from [Link]

• ¹H NMR Spectra and Interpretation (Part I). (n.d.). KPU Pressbooks. Retrieved from [Link]

• 2-Methyltetrahydroquinoline. (n.d.). Wikipedia. Retrieved from [Link]

• Two-dimensional correlation NMR study of the structure of by-product in the reaction of 2-methylquinoline with 3,5-di-tert-butyl-1,2-benzoquinone. (2016). ResearchGate. Retrieved from [Link]

• ¹H and ¹³C NMR spectral assignments and X-ray crystallography of 4,5,8,12b-TETrahydro-isoindolo[1,2-a]isoquinoline and derivatives. (2007). ResearchGate. Retrieved from [Link]

• 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinolin-8-ol. (n.d.). PubChem. Retrieved from [Link]

• Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• Discovery and pharmacological characterization of 1,2,3,4-tetrahydroquinoline derivatives as RORγ inverse agonists against prostate cancer. (2021). PubMed Central. Retrieved from [Link]

• ¹H NMR spectra of N-[6-methyl-2-(4'-nitrophenyl)-1,2,3,4-tetrahydroquinolin-4-yl] pyrrolidin-2-one 14. (n.d.). ResearchGate. Retrieved from [Link]

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Application Note: Mass Spectrometric Analysis of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol Hydrochloride

Introduction

2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is a heterocyclic compound of significant interest in pharmaceutical and chemical research due to its structural similarity to a class of molecules with diverse biological activities. As a member of the tetrahydroquinoline family, its characterization is crucial for drug development, metabolite identification, and quality control. Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS), offers a powerful analytical tool for the sensitive and specific detection and structural elucidation of such compounds.

This application note provides a detailed guide to the mass spectrometric analysis of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride. We will explore the ionization and fragmentation behavior of this molecule, offering a robust protocol for its characterization using electrospray ionization (ESI) tandem mass spectrometry (MS/MS). The insights provided herein are designed to be a valuable resource for researchers, scientists, and drug development professionals.

Chemical Properties

Property	Value	Source
Chemical Formula	C₁₀H₁₃NO	[1]
Molecular Weight	163.22 g/mol	[1]
Form	Hydrochloride Salt	[2]
Structure		[1]

Principle of Analysis

The analysis of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride by LC-MS/MS involves three key stages:

• Chromatographic Separation: A reversed-phase liquid chromatography system separates the analyte from the sample matrix.

• Ionization: The analyte is introduced into the mass spectrometer and ionized, typically using electrospray ionization (ESI) in positive ion mode. The basic nitrogen atom in the tetrahydroquinoline ring readily accepts a proton, forming the protonated molecule, [M+H]⁺.

• Tandem Mass Spectrometry (MS/MS): The [M+H]⁺ ion is isolated and subjected to collision-induced dissociation (CID). The resulting fragment ions are mass analyzed, providing a characteristic fragmentation pattern that can be used for structural confirmation and sensitive quantification.

Experimental Protocol

Materials and Reagents

• 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride standard

• HPLC-grade methanol

• HPLC-grade water

• Formic acid (LC-MS grade)

Sample Preparation

• Prepare a stock solution of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride in methanol at a concentration of 1 mg/mL.

• Dilute the stock solution with a 50:50 mixture of methanol and water containing 0.1% formic acid to a final concentration of 1 µg/mL for direct infusion analysis, or to a lower concentration as required for LC-MS analysis. The acidic mobile phase ensures the analyte is protonated.

Liquid Chromatography Parameters (for LC-MS)

Parameter	Condition
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Methanol + 0.1% Formic Acid
Gradient	5% B to 95% B over 5 minutes
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

Mass Spectrometry Parameters

Parameter	Setting
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Desolvation Temperature	350 °C
Desolvation Gas Flow	600 L/hr
Cone Gas Flow	50 L/hr
Source Temperature	150 °C
MS1 Scan Range	m/z 50-300
MS/MS Fragmentation	Collision-Induced Dissociation (CID)
Collision Energy	Ramped (e.g., 10-40 eV) to observe multiple fragments

Results and Discussion

Expected Mass Spectrum

In positive ion ESI, 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol will be detected as its protonated molecule, [M+H]⁺.

• Molecular Formula of Free Base: C₁₀H₁₃NO

• Exact Mass of Free Base: 163.0997 g/mol [1]

• Expected m/z of [M+H]⁺: 164.1070

Proposed Fragmentation Pathway

Upon CID, the [M+H]⁺ ion of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol is expected to undergo characteristic fragmentation. The fragmentation of related tetrahydroquinoline structures often involves cleavages within the saturated heterocyclic ring and losses of substituents.[3][4] A plausible fragmentation pathway is outlined below.

Sources

• 1. 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol | C10H13NO | CID 3822735 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1170830-98-4 CAS MSDS (2-METHYL-1,2,3,4-TETRAHYDROQUINOLIN-8-OL HYDROCHLORIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. Doping control analysis of tricyclic tetrahydroquinoline-derived selective androgen receptor modulators using liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fragmentation reactions of N-benzyltetrahydroquinolines in electrospray ionization mass spectrometry: the roles of ion/neutral complex intermediates - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride in Cell Culture

Introduction: The Therapeutic Potential of Tetrahydroquinoline Scaffolds

The tetrahydroquinoline core is a privileged structural motif in medicinal chemistry, forming the backbone of numerous synthetic compounds with a wide array of biological activities.[1][2] Derivatives of this scaffold have demonstrated significant promise as anticancer, anti-inflammatory, and neuroprotective agents.[1][3] The diverse pharmacological profile of these compounds often stems from their ability to modulate key cellular signaling pathways, such as the PI3K/AKT/mTOR and NF-κB pathways, which are critical regulators of cell growth, proliferation, survival, and inflammation.[1][3] Furthermore, some tetrahydroquinoline derivatives have been shown to induce cellular stress by promoting the generation of reactive oxygen species (ROS), leading to apoptosis in cancer cells.[4]

This document provides a comprehensive guide for researchers on the use of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride in cell culture. While specific data for this particular analog is emerging, the protocols and principles outlined herein are based on established methodologies for similar small molecule inhibitors and provide a robust framework for investigating its biological effects.

Compound Handling and Stock Solution Preparation

Proper handling and preparation of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride are crucial for obtaining accurate and reproducible experimental results. As a hydrochloride salt, it is generally expected to have improved aqueous solubility compared to its free base form.[5][6]

Recommended Solvents and Stock Concentration

For initial stock solution preparation, sterile dimethyl sulfoxide (DMSO) is recommended due to its broad solvent properties for organic molecules.[7]

Parameter	Recommendation	Notes
Primary Solvent	Anhydrous Dimethyl Sulfoxide (DMSO)	Minimizes the volume of organic solvent added to cell culture, which can have cytotoxic effects.[7]
Stock Concentration	10 mM - 50 mM	A higher concentration allows for smaller volumes to be added to the final culture medium, minimizing solvent effects.
Storage	Aliquot and store at -20°C or -80°C	Avoid repeated freeze-thaw cycles to maintain compound integrity.[7]

Protocol for Preparing a 10 mM Stock Solution:

• Calculate the required mass: The molecular weight of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is 199.68 g/mol . To prepare 1 mL of a 10 mM stock solution, you will need:

  • Mass (g) = 10 mmol/L * 0.001 L * 199.68 g/mol = 0.0019968 g = 1.9968 mg

• Dissolution: Aseptically add 1 mL of sterile, anhydrous DMSO to 2 mg of the compound.

• Mixing: Vortex or sonicate the solution until the compound is completely dissolved.

• Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes. Store these aliquots at -20°C or -80°C, protected from light.

Preliminary Assessment: Solubility and Stability in Cell Culture Media

Before conducting extensive cellular assays, it is essential to determine the solubility and stability of the compound in your specific cell culture medium.[8] Precipitation of the compound can lead to inaccurate and misleading results.

Experimental Workflow for Solubility and Stability Assessment

Caption: Workflow for assessing compound solubility and stability.

Protocol 1: Determination of Cytotoxicity using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[2][3][9] This protocol serves as a starting point to determine the concentration-dependent effects of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride on your cell line of interest.

Materials:

• Selected cell line(s)

• Complete cell culture medium

• 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride stock solution (10 mM in DMSO)

• MTT solution (5 mg/mL in sterile PBS)[9]

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)[10]

• 96-well microtiter plates

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.[3]

• Compound Treatment: Prepare serial dilutions of the compound in complete medium. A common starting range is from 0.1 µM to 100 µM. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same percentage of DMSO as the highest compound concentration) and a positive control for cytotoxicity if available.

• Incubation: Incubate the plates for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well.[11]

• Formazan Crystal Formation: Incubate the plate for 2-4 hours at 37°C, allowing metabolically active cells to reduce the yellow MTT to purple formazan crystals.[11]

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate gently for 15 minutes to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value (the concentration at which 50% of cell viability is inhibited).

Protocol 2: Investigation of Potential Mechanisms of Action

Based on the known activities of related tetrahydroquinoline compounds, 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride may exert its effects through the modulation of key signaling pathways or the induction of oxidative stress. The following are generalized protocols to begin investigating these potential mechanisms.

A. Analysis of PI3K/AKT/mTOR and NF-κB Signaling Pathways by Western Blotting

Western blotting can be used to assess the phosphorylation status and total protein levels of key components in the PI3K/AKT/mTOR and NF-κB signaling pathways.[12][13]

Potential Signaling Pathways to Investigate

Caption: Potential signaling pathways modulated by tetrahydroquinolines.

Experimental Protocol:

• Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat the cells with 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride at concentrations around the determined IC₅₀ value for a specified time (e.g., 6, 12, or 24 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel and transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature. Incubate the membrane with primary antibodies against total and phosphorylated forms of key proteins (e.g., AKT, mTOR, p65 NF-κB, IκBα) overnight at 4°C.

• Detection: Wash the membrane with TBST and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins to their total protein counterparts.

B. Measurement of Intracellular Reactive Oxygen Species (ROS)

The production of ROS can be measured using fluorescent probes like 2',7'-dichlorodihydrofluorescein diacetate (H₂DCFDA).[14][15]

Experimental Protocol:

• Cell Seeding and Treatment: Seed cells in a black, clear-bottom 96-well plate or on glass coverslips. Treat the cells with the compound at various concentrations for different time points. Include a positive control (e.g., H₂O₂) and a vehicle control.

• Probe Loading: Remove the treatment medium and wash the cells with warm PBS or HBSS. Load the cells with 10-20 µM H₂DCFDA in serum-free medium or PBS for 30-60 minutes at 37°C in the dark.[14][16]

• Fluorescence Measurement: After incubation, wash the cells to remove the excess probe. Measure the fluorescence intensity using a fluorescence microplate reader (excitation ~485 nm, emission ~535 nm) or visualize the cells using a fluorescence microscope.[15]

• Data Analysis: Quantify the fluorescence intensity and express it as a fold change relative to the vehicle-treated control cells.

Conclusion and Future Directions

The protocols detailed in this application note provide a foundational framework for the in vitro characterization of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride. Due to the diverse biological activities of the tetrahydroquinoline scaffold, it is crucial for researchers to empirically determine the optimal experimental conditions for their specific cell lines and research questions. The initial determination of cytotoxicity is a critical step that will inform the concentrations used in subsequent mechanistic studies. Further investigations could explore the effects of this compound on cell cycle progression, apoptosis, and its potential synergistic effects with other therapeutic agents.

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• BenchChem. (2025). Application Notes and Protocols for Small Molecule Inhibitors in Cell-Based Assays. BenchChem.

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Application Notes and Protocols for In Vivo Investigation of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

Forward

The 1,2,3,4-tetrahydroquinoline scaffold is a privileged core structure in medicinal chemistry, forming the backbone of numerous synthetic and naturally derived compounds with significant biological activities.[1] These activities span a wide therapeutic range, including anticancer, neuroprotective, and anti-infective properties.[1][2][3] This document provides a detailed guide for researchers, scientists, and drug development professionals on the potential in vivo applications and experimental protocols for a specific derivative, 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride.

Due to the limited availability of direct in vivo studies on 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride, this guide synthesizes established methodologies from research on structurally related tetrahydroquinoline and tetrahydroisoquinoline analogs. The protocols provided herein are intended to serve as a robust starting point for investigating the pharmacological profile of this compound in relevant animal models. The causality behind experimental choices is explained to empower researchers to adapt these protocols to their specific research questions.

Compound Profile: 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

Chemical and Physical Properties

Property	Value	Source
IUPAC Name	2-methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride	[4]
CAS Number	1170830-98-4	[4]
Molecular Formula	C₁₀H₁₄ClNO	[5]
Molecular Weight	200.68 g/mol	[5]
Canonical SMILES	CC1CCC2=CC=CC(O)=C2N1.Cl	[4]

Preclinical Rationale and Potential Therapeutic Targets

The therapeutic potential of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride can be inferred from the activities of its structural analogs. The tetrahydroquinoline core is a versatile pharmacophore. For instance, derivatives have been developed as:

• Anticancer Agents: By targeting various mechanisms, including the G protein-coupled estrogen receptor (GPER) in breast cancer and as RORγ inverse agonists in prostate cancer.[6][7] Some derivatives have also shown selective cytotoxicity against cancer cell lines like HeLa, PC3, and MCF-7.[8]

• Neuroprotective and Antidepressant Agents: Structurally similar 1,2,3,4-tetrahydroisoquinolines have demonstrated antidepressant-like effects in animal models by modulating noradrenergic and serotonergic systems.[9]

• Antimicrobial and Antiviral Agents: The tetrahydroquinoline nucleus is found in compounds with activity against various pathogens.[1]

Given these precedents, in vivo studies of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride could logically explore its efficacy in oncology and neuroscience. The 8-hydroxyl group and 2-methyl group may confer unique properties regarding target specificity, potency, and metabolic stability compared to other analogs.

General Considerations for In Vivo Studies

Vehicle Selection and Formulation

The hydrochloride salt form of the compound suggests good aqueous solubility, which is advantageous for in vivo administration. However, experimental validation is crucial.

Protocol for Vehicle Screening:

• Initial Solubility Test: Attempt to dissolve the compound in sterile water or 0.9% saline at the highest desired concentration.

• Cosolvent Systems: If aqueous solubility is insufficient, consider vehicles commonly used in preclinical studies. A tiered approach is recommended:

  • Tier 1: 5-10% DMSO in saline or water.

  • Tier 2: 5-10% DMSO, 40% PEG300, 50% water.

  • Tier 3: 10% Tween 80 in saline.

• pH Adjustment: For intravenous administration, ensure the final formulation has a pH between 4.5 and 8.0 to minimize irritation and phlebitis.

• Stability: Once a suitable vehicle is identified, assess the stability of the formulation at room temperature and under refrigeration (2-8°C) for the duration of the planned experiment.

Expert Insight: The choice of vehicle can significantly impact compound exposure and tolerability. It is imperative to include a vehicle-treated control group in all in vivo experiments to account for any effects of the vehicle itself.

Route of Administration

The route of administration depends on the therapeutic goal and the desired pharmacokinetic profile.

• Intravenous (IV) Bolus/Infusion: Provides 100% bioavailability and is useful for initial pharmacokinetic studies and acute efficacy models.

• Intraperitoneal (IP): Common in rodent studies for systemic drug delivery. It is less technically demanding than IV administration but can be associated with local irritation and variable absorption.

• Oral Gavage (PO): Essential for assessing oral bioavailability and for modeling clinical use of an orally administered drug.

• Subcutaneous (SC): Can provide a slower, more sustained release of the compound.

Protocol: In Vivo Antitumor Efficacy in a Xenograft Model

This protocol is adapted from studies on tetrahydroquinoline derivatives as RORγ inverse agonists and other quinoline-based anticancer agents.[6][10] It describes a subcutaneous xenograft model, a gold standard for evaluating the efficacy of novel cancer therapeutics.

Experimental Workflow

Caption: Workflow for assessing in vivo antitumor efficacy.

Step-by-Step Methodology

• Animal Model:

  • Use male immunodeficient mice (e.g., BALB/c nude or NOD-SCID), 6-8 weeks old. House them in a specific-pathogen-free facility.

  • Allow a 1-week acclimation period.

• Cell Culture and Implantation:

  • Culture a relevant human cancer cell line (e.g., 22Rv1 for prostate cancer) under standard conditions.

  • Harvest cells during the logarithmic growth phase. Resuspend cells in a 1:1 mixture of serum-free medium and Matrigel at a concentration of 20 x 10⁶ cells/mL.

  • Subcutaneously inject 100 µL of the cell suspension (2 x 10⁶ cells) into the right flank of each mouse.

• Tumor Growth and Group Randomization:

  • Monitor tumor growth every 2-3 days using digital calipers. Calculate tumor volume using the formula: Volume = (Length × Width²)/2.

  • When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment groups (n=8-10 per group):

    • Group 1: Vehicle control

    • Group 2: 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride (e.g., 25 mg/kg)

    • Group 3: 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride (e.g., 50 mg/kg)

    • Group 4: Positive control (an established cytotoxic or targeted agent for the chosen cell line)

• Drug Administration and Monitoring:

  • Prepare fresh dosing solutions daily.

  • Administer the compound and vehicle once daily via the chosen route (e.g., IP or PO) for 21-28 days.

  • Measure tumor volume and body weight three times per week. Body weight is a key indicator of toxicity.

• Endpoint and Sample Collection:

  • Euthanize mice when tumors in the control group reach the predetermined size limit (e.g., 2000 mm³), or if signs of excessive toxicity (e.g., >20% body weight loss) are observed.

  • At the endpoint, collect blood via cardiac puncture for pharmacokinetic or biomarker analysis.

  • Excise the tumors, measure their final weight, and process them for histopathology, Western blotting, or other molecular analyses.

  • Collect major organs (liver, spleen, kidneys) for histopathological assessment of toxicity.

Protocol: Assessment of Antidepressant-Like Activity

This protocol is based on studies of 1,2,3,4-tetrahydroisoquinoline analogs that demonstrated antidepressant-like effects.[9] It utilizes well-validated behavioral tests in mice.

Experimental Design

Caption: Workflow for assessing antidepressant-like activity.

Step-by-Step Methodology

• Animal Model:

  • Use male C57BL/6J mice, 8-10 weeks old. This strain is commonly used for behavioral neuroscience.

  • Group-house the animals with a 12-hour light/dark cycle and provide ad libitum access to food and water.

  • Handle the mice for several days before the experiment to reduce stress.

• Drug Administration:

  • Administer the compound (e.g., 10, 25, 50 mg/kg, IP) or a positive control like Imipramine (15-30 mg/kg, IP) 30-60 minutes before behavioral testing. Include a vehicle control group.

• Tail Suspension Test (TST):

  • Rationale: This test is based on the principle that mice subjected to the short-term, inescapable stress of being suspended by their tail will develop an immobile posture. Antidepressants decrease the duration of immobility.

  • Procedure:

    • Acoustically isolate each mouse in a test chamber.

    • Suspend the mouse by its tail using adhesive tape, placed approximately 1 cm from the tip. Ensure the mouse's head is about 50 cm from the floor.

    • Record the total duration of immobility over a 6-minute test period. A mouse is considered immobile when it hangs passively and is completely motionless.

• Forced Swim Test (FST):

  • Rationale: Similar to the TST, this test assesses behavioral despair. Mice placed in an inescapable cylinder of water will eventually cease escape-oriented behaviors and become immobile. This immobility is reduced by antidepressant treatment.

  • Procedure:

    • Place individual mice in a glass cylinder (25 cm high, 10 cm diameter) filled with 15 cm of water (23-25°C).

    • The test duration is 6 minutes. The last 4 minutes are typically scored.

    • An observer, blind to the treatment groups, should score the total time the mouse spends immobile (making only the movements necessary to keep its head above water).

• Data Analysis:

  • For both tests, the primary endpoint is the duration of immobility.

  • Analyze the data using a one-way ANOVA followed by a post-hoc test (e.g., Dunnett's or Tukey's) to compare the treatment groups to the vehicle control. A significant reduction in immobility time indicates an antidepressant-like effect.

Summary of Dosing and Expected Outcomes

The following table provides a hypothetical framework for dosing based on related compounds. Actual doses must be determined empirically through dose-range-finding and tolerability studies.

Application	Animal Model	Proposed Dose Range (mg/kg)	Route	Potential Outcome Measures
Anticancer	Nude mice with xenografts	25 - 100	PO or IP	Tumor growth inhibition, reduced tumor weight, target modulation in tumor tissue
Antidepressant	C57BL/6J mice	10 - 50	IP	Reduced immobility time in FST and TST, changes in brain monoamine levels

Concluding Remarks

2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is a compound of significant interest due to its placement within a biologically active chemical class. The protocols outlined in this guide provide a comprehensive and scientifically rigorous framework for initiating its in vivo characterization. By grounding these protocols in the successful investigation of similar molecules, researchers can proceed with a higher degree of confidence in their experimental design. As with any novel compound, careful attention to tolerability, pharmacokinetics, and target engagement will be paramount to successfully elucidating its therapeutic potential.

References

• Synthesis of 2-methyl-1,2,3,4-tetrahydroquinolin-4- yl)pyrrolidin-2-ones (3a−g). (URL: )

• 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol | C10H13NO | CID 3822735 - PubChem. (URL: [Link])

• 2-Methyl-1,2,3,4-tetrahydroquinoline | C10H13N | CID 96289 - PubChem. (URL: [Link])

• Medicinal chemistry perspectives of 1,2,3,4- tetrahydroisoquinoline analogs -biological activities and SAR studies - ResearchGate. (URL: [Link])

• Discovery and pharmacological characterization of 1,2,3,4-tetrahydroquinoline derivatives as RORγ inverse agonists against prostate cancer - PMC - PubMed Central. (URL: [Link])

• Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. (URL: [Link])

• Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds - NIH. (URL: [Link])

• 1,2,3,4-Tetrahydroquinolin-8-ol | C9H11NO - PubChem. (URL: [Link])

• Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions - PMC - PubMed Central. (URL: [Link])

• 2-Methyltetrahydroquinoline - Wikipedia. (URL: [Link])

• Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights - New Journal of Chemistry (RSC Publishing). (URL: [Link])

• Antidepressant-like effect of 1,2,3,4-tetrahydroisoquinoline and its methyl derivative in animal models of depression - PubMed. (URL: [Link])

• Synthesis and In Vitro Evaluation of Tetrahydroquinoline Derivatives as Antiproliferative Compounds of Breast Cancer via Targeting the GPER - PubMed. (URL: [Link])

• In Vitro and In Vivo Antitumor Activity of Indolo[2,3-b] Quinolines, Natural Product Analogs from Neocryptolepine Alkaloid - MDPI. (URL: [Link])

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Application Notes and Protocols: 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride as a Research Tool

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive technical guide for the utilization of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride as a versatile research tool. The tetrahydroquinoline scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a broad spectrum of biological activities. While the specific biological profile of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is still under active investigation, its structural similarity to known bioactive molecules suggests its potential utility in several key research areas, including neuropharmacology and oncology. These application notes consolidate the available information on related compounds to propose potential mechanisms of action and provide detailed, field-proven protocols for its investigation in in-vitro settings. All methodologies are designed to be self-validating, ensuring the generation of robust and reproducible data.

Introduction to 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is a heterocyclic small molecule belonging to the tetrahydroquinoline class. The core tetrahydroquinoline structure is prevalent in a variety of natural products and synthetic compounds that have demonstrated significant pharmacological activities. The introduction of a methyl group at the 2-position and a hydroxyl group at the 8-position of the tetrahydroquinoline ring system can significantly influence its physicochemical properties and biological target interactions. As a hydrochloride salt, the compound exhibits improved solubility in aqueous solutions, facilitating its use in a wide range of biological assays.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is presented in the table below. These properties are crucial for designing experiments, including solvent selection and concentration calculations.

Property	Value	Source
Molecular Formula	C₁₀H₁₄ClNO	PubChem
Molecular Weight	199.68 g/mol	PubChem
CAS Number	1170830-98-4	Fluorochem[1]
Appearance	Solid	-
Solubility	Soluble in water and DMSO	Inferred from hydrochloride salt nature
Purity	Typically >98%	Fluorochem[1]

Plausible Synthesis Pathway

Caption: Workflow for the in vitro MTT cytotoxicity assay.

Neuroprotection Assay in SH-SY5Y Cells

This protocol assesses the potential of the compound to protect neuronal cells from a neurotoxin-induced insult.

Principle: The SH-SY5Y human neuroblastoma cell line is a widely used model for studying neurodegenerative diseases. N[3][4]eurotoxicity can be induced by agents such as 6-hydroxydopamine (6-OHDA) or MPP⁺, which mimic the neuronal damage seen in Parkinson's disease. The neuroprotective effect of the compound is quantified by measuring cell viability.

Materials:

• SH-SY5Y human neuroblastoma cell line

• Complete culture medium (e.g., DMEM/F12 with 10% FBS)

• 96-well plates

• 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

• Neurotoxin (e.g., 6-OHDA or MPP⁺)

• MTT solution (5 mg/mL in PBS)

• DMSO

• PBS

Procedure:

• Cell Seeding and Differentiation (Optional): Seed SH-SY5Y cells in a 96-well plate. For a more neuron-like phenotype, cells can be differentiated by treatment with retinoic acid for several days prior to the experiment.

• Pre-treatment: Treat the cells with various concentrations of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride for a specified period (e.g., 2-24 hours).

• Neurotoxin Induction: After pre-treatment, expose the cells to a pre-determined toxic concentration of the neurotoxin (e.g., 6-OHDA or MPP⁺) for 24-48 hours. Include a control group with no neurotoxin and a group with only the neurotoxin.

• Cell Viability Assessment: Following the neurotoxin treatment, assess cell viability using the MTT assay as described in Protocol 3.1.

• Data Analysis: Calculate the percentage of neuroprotection conferred by the compound by comparing the viability of cells pre-treated with the compound and exposed to the neurotoxin to those exposed to the neurotoxin alone.

Dopamine D3 Receptor Binding Assay

This protocol is a competitive radioligand binding assay to determine the affinity of the compound for the dopamine D3 receptor.

Principle: This assay measures the ability of the test compound to compete with a radiolabeled ligand (e.g., [³H]-Spiperone or [³H]-7-OH-DPAT) for binding to the dopamine D3 receptor in a membrane preparation from cells expressing the receptor.

[5][6][7][8][9]Materials:

• Cell membranes expressing human dopamine D3 receptors (commercially available or prepared in-house)

• Radioligand (e.g., [³H]-Spiperone)

• 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4)

• Non-specific binding inhibitor (e.g., Haloperidol or Spiperone at a high concentration)

• 96-well filter plates with GF/C or GF/B filters

• Scintillation cocktail

• Microplate scintillation counter

Procedure:

• Assay Setup: In a 96-well plate, combine the cell membrane preparation, the radioligand at a concentration near its Kd, and a range of concentrations of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride.

• Total and Non-specific Binding: Include wells for total binding (membranes + radioligand) and non-specific binding (membranes + radioligand + a high concentration of a non-labeled competitor).

• Incubation: Incubate the plate at room temperature or 37°C for a specified time (e.g., 60-120 minutes) to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through the filter plate using a cell harvester to separate the bound from the free radioligand.

• Washing: Wash the filters several times with ice-cold assay buffer to remove unbound radioligand.

• Scintillation Counting: Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity using a microplate scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration. Determine the IC₅₀ value and then calculate the Ki (inhibition constant) using the Cheng-Prusoff equation.

GPER Activation Assay

This protocol can be used to investigate if the compound activates GPER, leading to downstream signaling events.

Principle: GPER activation can be monitored by measuring downstream signaling events such as an increase in intracellular calcium or cAMP levels, or by assessing cell proliferation or migration in GPER-expressing cells.

[10][11][12][13][14]Materials:

• GPER-expressing cell line (e.g., SKBR3 breast cancer cells)

• 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

• G-1 (a known GPER agonist, as a positive control)

• G-15 (a known GPER antagonist, for specificity testing)

• Assay-specific reagents (e.g., calcium indicators like Fluo-4 AM, or a cAMP assay kit)

• Fluorescence plate reader or other appropriate detection instrument

Procedure (Example using a cell proliferation assay):

• Cell Seeding: Seed GPER-expressing cells in a 96-well plate.

• Compound Treatment: Treat the cells with various concentrations of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride. Include controls with vehicle, G-1, and G-1 co-treated with G-15.

• Incubation: Incubate for a period known to show GPER-mediated proliferation (e.g., 48-72 hours).

• Proliferation Assessment: Measure cell proliferation using an appropriate method, such as the MTT assay (Protocol 3.1) or by direct cell counting.

• Data Analysis: Compare the proliferative effects of the test compound to the controls to determine if it acts as a GPER agonist.

Data Interpretation and Troubleshooting

Assay	Expected Outcome for Active Compound	Potential Issues & Troubleshooting
MTT Cytotoxicity Assay	A dose-dependent decrease in cell viability, yielding a sigmoidal curve and a calculable IC₅₀ value.	High background: Ensure complete removal of MTT-containing medium before adding DMSO. Low signal: Check cell seeding density and health. Inconsistent results: Ensure accurate pipetting and homogenous cell suspension.
Neuroprotection Assay	Increased cell viability in compound-treated, neurotoxin-exposed cells compared to cells exposed to the neurotoxin alone.	No protective effect: The compound may not be neuroprotective under the tested conditions. Try different pre-incubation times or concentrations. Compound toxicity: Assess the compound's toxicity alone at the tested concentrations.
Dopamine D3 Receptor Binding Assay	A dose-dependent displacement of the radioligand, allowing for the determination of an IC₅₀ and Ki value.	High non-specific binding: Reduce the amount of membrane protein or try a different radioligand. Low specific binding: Increase the amount of membrane protein. Inconsistent replicates: Ensure proper mixing and filtration.
GPER Activation Assay	A measurable cellular response (e.g., increased proliferation) that is blocked by a GPER antagonist.	No response: The compound may not be a GPER agonist, or the cell line may not be responsive. Non-specific effects: Use a GPER antagonist to confirm the specificity of the observed effect.

Conclusion

2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride represents a valuable chemical entity for exploratory research in neuropharmacology and oncology. The protocols detailed in this guide provide a robust framework for elucidating its biological activities and mechanism of action. By leveraging these methodologies, researchers can generate high-quality data to contribute to the growing understanding of the therapeutic potential of the tetrahydroquinoline scaffold.

References

• Synthesis and In Vitro Evaluation of Tetrahydroquinoline Derivatives as Antiproliferative Compounds of Breast Cancer via Targeting the GPER. PubMed. [Link]

• Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. [Link]

• Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights. New Journal of Chemistry. [Link]

• Identifying Dopamine D3 Receptor Ligands through Virtual Screening and Exploring the Binding Modes of Hit Compounds. MDPI. [Link]

• Fluorescence based HTS- compatible ligand binding assays for dopamine D3 receptors in baculovirus preparations and live cells. bioRxiv. [Link]

• Novel 1,2,3,4-tetrahydroisoquinolines with high affinity and selectivity for the dopamine D3 receptor. PubMed. [Link]

• Synthesis of 2-Methyl-1,2,3,4-tetrahydroquinoline. PrepChem.com. [Link]

• Concentration of receptor and ligand revisited in a modified receptor binding protocol for high-affinity radioligands: [3H]spiperone binding to D2 and D3 dopamine receptors. NIH. [Link]

• CONVENIENT SYNTHESIS OF OPTICALLY PURE 8-METHOXY-2-METHYL-1,2,3,4-TETRAHYDROQUINOLINE AND 2-METHYL-1,2,3,4-TETRAHYDROQUINOLINE. HETEROCYCLES. [Link]

• Neuroprotective or neurotoxic activity of 1-methyl-1,2,3,4-tetrahydroisoquinoline and related compounds. PubMed. [Link]

• Characterization of ligand binding to Dopamine D3 receptor using fluorescence anisotropy and radioligand binding assay. DSpace. [Link]

• Design and synthesis of trans-N-[4-[2-(6-cyano-1,2,3, 4-tetrahydroisoquinolin-2-yl)ethyl]cyclohexyl]-4-quinolinecarboxamide (SB-277011): A potent and selective dopamine D(3) receptor antagonist with high oral bioavailability and CNS penetration in the rat. PubMed. [Link]

• Production of recombinant human G protein-coupled estrogen receptor (GPER) and establishment of a ligand binding assay using graphene quantum dots (GQDs). PLOS One. [Link]

• Activation of G protein coupled estrogen receptor (GPER) promotes the migration of renal cell carcinoma via the PI3K/AKT/MMP-9 signals. PubMed Central. [Link]

• 6-Hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline Demonstrates Neuroprotective Properties in Experimental Parkinson's Disease by Enhancing the Antioxidant System, Normalising Chaperone Activity and Suppressing Apoptosis. PubMed. [Link]

• New Dopamine D3-Selective Receptor Ligands Containing a 6-Methoxy-1,2,3,4-tetrahydroisoquinolin-7-ol Motif. PubMed. [Link]

• Activation of G Protein-Coupled Estrogen Receptor (GPER) Negatively Modulates Cardiac Excitation–Contraction Coupling (ECC) through the PI3K/NOS/NO Pathway. PubMed Central. [Link]

• Activation of G Protein-Coupled Estrogen Receptor 1 (GPER) Attenuates Obesity-Induced Asthma by Switching M1 Macrophages to M2 Macrophages. MDPI. [Link]

• Activation of GPER by E2 promotes proliferation, invasion and migration of breast cancer cells by regulating the miR-124/CD151 pathway. PubMed Central. [Link]

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Application Notes and Protocols: 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride in Drug Discovery

Introduction: The Therapeutic Potential of the Tetrahydroquinoline Scaffold

The 1,2,3,4-tetrahydroquinoline (THQ) core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous natural products and synthetic molecules with a wide array of biological activities.[1] Derivatives of this versatile structure have been investigated for their potential as anticancer, anti-inflammatory, antibacterial, and neuroprotective agents.[2] The therapeutic promise of THQs lies in their three-dimensional structure, which allows for diverse substitutions and fine-tuning of their pharmacological profiles. This document provides a detailed guide for researchers on the application of a specific derivative, 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride, in the context of drug discovery, with a primary focus on its potential as an anticancer agent.

Based on the bioactivity of structurally related analogs, 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is a promising candidate for investigation as a modulator of critical cell signaling pathways, such as the mTOR pathway, which is frequently dysregulated in cancer.[3] These application notes will provide a comprehensive workflow for the initial characterization of this compound, from basic handling and preparation to detailed protocols for assessing its biological activity and elucidating its mechanism of action.

Compound Profile: 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

Property	Value	Source
Molecular Formula	C₁₀H₁₄ClNO	Internal Calculation
Molecular Weight	199.68 g/mol	Internal Calculation
CAS Number	1170830-98-4	Fluorochem
Appearance	Off-white to light brown solid	Generic
Solubility	Soluble in water, DMSO, and ethanol	Generic

Safety and Handling

Derivatives of quinoline should be handled with care, as some have been identified as potential mutagens and carcinogens.[4] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All handling of the solid compound and concentrated stock solutions should be performed in a chemical fume hood.[5] Refer to the material safety data sheet (MSDS) for detailed safety information.

Protocol 1: Preparation of Stock and Working Solutions

The hydrochloride salt of the target compound enhances its solubility in aqueous solutions.[6]

Objective: To prepare a high-concentration stock solution in a suitable solvent and subsequently dilute it to working concentrations for biological assays.

Materials:

• 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile, nuclease-free water or phosphate-buffered saline (PBS)

• Sterile microcentrifuge tubes and pipette tips

Procedure:

• Preparation of a 10 mM Stock Solution:

  • Tare a sterile 1.5 mL microcentrifuge tube on an analytical balance.

  • Carefully weigh out 1.997 mg of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride (adjust mass based on desired volume).

  • Add 1 mL of sterile DMSO to the tube.

  • Vortex thoroughly until the compound is completely dissolved. This is your 10 mM stock solution.

  • Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.[7]

• Preparation of Working Solutions:

  • For cell-based assays, dilute the 10 mM DMSO stock solution in the appropriate cell culture medium to the desired final concentrations.

  • It is crucial to ensure that the final concentration of DMSO in the cell culture medium does not exceed a level that affects cell viability (typically ≤ 0.5%).[8]

  • Perform serial dilutions to create a range of working concentrations for dose-response studies.

Proposed Synthetic Route

While 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is commercially available, understanding its synthesis can be valuable for analog development. A plausible two-step synthesis is outlined below.

Caption: Proposed synthetic workflow for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride.

Application 1: Assessment of Anticancer Activity

Based on the activity of similar THQ derivatives, a primary application of this compound is in cancer drug discovery.[2][9] The initial step is to assess its cytotoxicity against a panel of cancer cell lines.

Protocol 2: Cell Viability and Cytotoxicity Assay (CCK-8 or MTT)

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of the compound in various cancer cell lines.

Principle: These colorimetric assays measure cell viability based on the metabolic activity of the cells. In viable cells, mitochondrial dehydrogenases reduce a tetrazolium salt (WST-8 in CCK-8, or MTT) to a colored formazan product, which can be quantified by measuring the absorbance.[10][11]

Materials:

• Cancer cell lines (e.g., HeLa - cervical cancer, PC3 - prostate cancer, A549 - lung cancer)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• 96-well cell culture plates

• Cell Counting Kit-8 (CCK-8) or MTT reagent and solubilization buffer

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plate overnight at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.[12]

• Compound Treatment:

  • Prepare serial dilutions of the 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride in complete medium from the 10 mM stock solution.

  • Remove the old medium from the wells and add 100 µL of the medium containing the compound at various concentrations (e.g., 0.1, 1, 5, 10, 25, 50, 100 µM).

  • Include "vehicle control" wells treated with medium containing the same final concentration of DMSO as the highest compound concentration.

  • Include "untreated control" wells with fresh medium only.

  • Incubate the plate for 24, 48, or 72 hours.

• Assay and Measurement (CCK-8):

  • Add 10 µL of CCK-8 solution to each well.[13]

  • Incubate for 1-4 hours at 37°C.

  • Measure the absorbance at 450 nm using a microplate reader.[14]

• Data Analysis:

  • Subtract the absorbance of the blank wells (medium only) from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control (100% viability).

  • Plot the percentage of viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value.

Application 2: Elucidation of the Mechanism of Action

Once cytotoxic activity is confirmed, the next step is to investigate the mechanism by which the compound induces cell death.

Protocol 3: Cell Cycle Analysis by Flow Cytometry

Objective: To determine if the compound induces cell cycle arrest at a specific phase.

Principle: Propidium iodide (PI) is a fluorescent intercalating agent that stains DNA. The fluorescence intensity of PI is directly proportional to the amount of DNA in a cell. By analyzing the distribution of fluorescence intensities in a cell population using flow cytometry, one can determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.[15][16]

Materials:

• Cancer cells treated with the compound at IC₅₀ and 2x IC₅₀ concentrations for 24 or 48 hours.

• PBS, 70% ethanol (ice-cold), RNase A, Propidium Iodide (PI) staining solution.

• Flow cytometer.

Procedure:

• Cell Preparation:

  • Harvest both adherent and floating cells from the treatment groups.

  • Wash the cells with ice-cold PBS.

  • Fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing gently.

  • Incubate at -20°C for at least 2 hours (or overnight).[17]

• Staining:

  • Centrifuge the fixed cells and wash with PBS.

  • Resuspend the cell pellet in a staining solution containing PI and RNase A.[17]

  • Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer.

  • Generate DNA content histograms and use cell cycle analysis software to quantify the percentage of cells in each phase.

Protocol 4: Apoptosis Assay using Annexin V/PI Staining

Objective: To determine if the compound induces apoptosis.

Principle: In the early stages of apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, conjugated to a fluorophore (e.g., FITC), can be used to detect these early apoptotic cells. Propidium Iodide is used as a counterstain to identify late apoptotic and necrotic cells, which have lost membrane integrity.[18]

Materials:

• Treated cancer cells.

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI, and binding buffer).

• Flow cytometer.

Procedure:

• Cell Preparation:

  • Harvest the cells after treatment and wash with cold PBS.

  • Resuspend the cells in 1X binding buffer at a concentration of 1 x 10⁶ cells/mL.[2]

• Staining:

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.[19]

  • Add 400 µL of 1X binding buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the samples immediately.

  • Differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+) cells.

Application 3: Target Identification and Validation - The mTOR Pathway

Given that other substituted THQs have been identified as mTOR inhibitors, this is a logical pathway to investigate.[20] The mTOR signaling pathway is a central regulator of cell growth, proliferation, and survival, and its hyperactivation is a hallmark of many cancers.[21][22]

Caption: Simplified mTOR signaling pathway and the potential point of inhibition.

Protocol 5: Western Blot Analysis of mTOR Pathway Proteins

Objective: To assess the effect of the compound on the phosphorylation status of key mTORC1 downstream targets.

Principle: Western blotting uses antibodies to detect specific proteins in a sample. By using phospho-specific antibodies, one can measure the activation state of signaling pathways. Inhibition of mTORC1 will lead to a decrease in the phosphorylation of its downstream targets, p70S6K and 4E-BP1.[23]

Materials:

• Protein lysates from cells treated with the compound.

• SDS-PAGE gels, electrophoresis and transfer apparatus.

• PVDF membranes.

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibodies (e.g., anti-phospho-p70S6K, anti-p70S6K, anti-phospho-4E-BP1, anti-4E-BP1, anti-actin or GAPDH).

• HRP-conjugated secondary antibodies.

• Chemiluminescence substrate.

Procedure:

• Protein Extraction and Quantification:

  • Lyse treated cells and quantify protein concentration using a BCA or Bradford assay.

• SDS-PAGE and Protein Transfer:

  • Separate 20-30 µg of protein per lane on an SDS-PAGE gel.[24]

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection:

  • Wash the membrane and apply a chemiluminescence substrate.

  • Visualize the protein bands using a digital imager.

  • Quantify band intensities and normalize the levels of phosphorylated proteins to their total protein levels.

Protocol 6: In Vitro mTOR Kinase Assay

Objective: To determine if the compound directly inhibits the kinase activity of mTORC1.

Principle: This assay measures the ability of mTORC1, immunoprecipitated from cells, to phosphorylate a known substrate (e.g., recombinant 4E-BP1) in the presence or absence of the inhibitor compound.[25]

Materials:

• Cell lysates from a cell line with high mTORC1 activity.

• Antibody against an mTORC1 component (e.g., anti-Raptor or anti-mTOR).

• Protein A/G agarose beads.

• Recombinant GST-4E-BP1 (as substrate).

• Kinase assay buffer, ATP.

• Anti-phospho-4E-BP1 antibody for Western blot detection.

Procedure:

• Immunoprecipitation of mTORC1:

  • Incubate cell lysates with an anti-Raptor antibody.

  • Add Protein A/G beads to pull down the mTORC1 complex.

  • Wash the immunoprecipitates extensively to remove detergents and other contaminants.[26]

• Kinase Reaction:

  • Resuspend the beads in kinase assay buffer.

  • Add the substrate (GST-4E-BP1), ATP, and varying concentrations of the test compound.

  • Incubate at 30°C for 30-60 minutes to allow the phosphorylation reaction to occur.[25]

• Detection:

  • Stop the reaction by adding SDS-PAGE sample buffer and boiling.

  • Analyze the reaction mixture by Western blotting using an anti-phospho-4E-BP1 antibody to detect the level of substrate phosphorylation.

  • A decrease in phosphorylated 4E-BP1 in the presence of the compound indicates direct inhibition of mTORC1 kinase activity.

Conclusion and Future Directions

These application notes provide a structured and logical workflow for the initial investigation of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride in a drug discovery setting, with a focus on its potential as an anticancer agent. By following these protocols, researchers can obtain crucial data on the compound's cytotoxicity, its effect on cell fate, and its potential molecular target. Positive results from these assays would warrant further preclinical development, including structure-activity relationship (SAR) studies to optimize potency and selectivity, as well as in vivo efficacy studies in animal models of cancer. The versatility of the tetrahydroquinoline scaffold suggests that this compound could also be screened against other therapeutic targets, broadening its potential impact in drug discovery.

References

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• Bio-Rad. (n.d.). mTOR Signaling Pathway. Available from: [Link]

• Zhang, L., et al. (2008). Study on preparation of 2-methyl-8-hydroxylquinoline-5-carbaldehyde. Journal of Chemical Engineering of Chinese Universities.

• Meric-Bernstam, F., & Gonzalez-Angulo, A. M. (2009). The mTOR Signalling Pathway in Human Cancer. Journal of Clinical Oncology, 27(13), 2278–2287. Available from: [Link]

• New Jersey Department of Health. (2011). Hazardous Substance Fact Sheet: Quinoline. Available from: [Link]

• eCampusOntario Pressbooks. (2019). 1.2 Western Blot and the mTOR Pathway. In Selected Topics in Health and Disease. Available from: [Link]

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• Zou, Z., et al. (2020). The Role of mTOR Signaling as a Therapeutic Target in Cancer. International Journal of Molecular Sciences, 21(5), 1745. Available from: [Link]

• SciSpace. (2014). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Available from: [Link]

• University of Wisconsin Carbone Cancer Center. (2017). Cell Cycle Analysis. Available from: [Link]

• ResearchGate. (2015). Does anyone have a protocol for mTORC1 kinase assay?. Available from: [Link]

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• Future Medicinal Chemistry. (2021). Tetrahydroquinoline: An Efficient Scaffold As mTOR Inhibitor for the Treatment of Lung Cancer. Available from: [Link]

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• Tian, T., Li, X., & Zhang, J. (2019). mTOR Signaling in Cancer and mTOR Inhibitors in Solid Tumor Targeting Therapy. International Journal of Molecular Sciences, 20(3), 755. Available from: [Link]

• Kim, K. H., & Sederstrom, J. M. (2015). Assaying cell cycle status using flow cytometry. Current protocols in molecular biology, 111, 28.6.1–28.6.11. Available from: [Link]

• Ma, Y., et al. (2014). Discovery of the Novel mTOR Inhibitor and Its Antitumor Activities In Vitro and In Vivo. Molecular Cancer Therapeutics, 13(3), 636–645. Available from: [Link]

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• Brieflands. (2016). An Efficient Two-step Selective Synthesis of 7-Methyl-8-nitroquinoline From m-Toluidine as a Key Starting Material in Medicinal Chemistry. Available from: [Link]

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Application Notes &amp; Protocols for the Synthesis of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol Hydrochloride and Its Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Importance of the Tetrahydroquinoline Scaffold

The 1,2,3,4-tetrahydroquinoline (THQ) core is a privileged scaffold in medicinal chemistry, forming the structural backbone of numerous compounds with significant pharmacological properties.[1] These derivatives have demonstrated a vast array of biological activities, including anticancer, anti-inflammatory, antioxidant, and neuroprotective effects.[2][3] The specific target molecule, 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol, and its analogues are of particular interest due to the combined structural features of the THQ nucleus, a chiral center at the C2 position, and a phenolic hydroxyl group at C8, which provides a handle for further chemical modification and can participate in key hydrogen bonding interactions with biological targets.

This guide provides a comprehensive, field-tested methodology for the synthesis of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride. It moves beyond a simple recitation of steps to explain the underlying chemical principles, justify experimental choices, and offer practical insights for troubleshooting and optimization.

Overall Synthetic Strategy

The synthesis is logically structured in a three-part sequence. It begins with the construction of the aromatic quinoline core, followed by the selective reduction of the heterocyclic ring, and concludes with the formation of the hydrochloride salt for improved stability and solubility.

Caption: High-level workflow for the synthesis of the target compound.

Part I: Synthesis of the 2-Methylquinolin-8-ol Intermediate

Principle and Mechanism: The Doebner-von Miller Reaction

The cornerstone of this initial step is the Doebner-von Miller reaction, a robust and time-honored method for constructing the quinoline ring system.[4][5] This reaction involves the acid-catalyzed condensation of an aniline (2-aminophenol) with an α,β-unsaturated carbonyl compound (crotonaldehyde).[4] While the precise mechanism can vary, it generally proceeds through a series of key steps: 1,4-conjugate addition of the aniline to the unsaturated aldehyde, intramolecular electrophilic cyclization onto the activated aromatic ring, dehydration to form a dihydroquinoline, and subsequent oxidation to the aromatic quinoline.

In this specific synthesis, 2-aminophenol reacts with crotonaldehyde. The use of an oxidant, which can be another molecule of the α,β-unsaturated compound or an external agent, is crucial for the final aromatization step.[4] A notable variant described in the literature uses o-nitrophenol as an oxidant, which is reduced in situ to o-aminophenol, the starting material, thereby improving the overall reaction yield.[6]

Caption: Mechanistic pathway of the Doebner-von Miller reaction.

Experimental Protocol: 2-Methylquinolin-8-ol

This protocol is adapted from established procedures and optimized for high yield and purity.[6]

Materials and Equipment:

Reagent/Equipment	Specification
2-Aminophenol	99% purity
Crotonaldehyde	≥99.5%, mixture of isomers
o-Nitrophenol (Oxidant)	99% purity
Hydrochloric Acid (HCl)	18% aqueous solution
Toluene	ACS grade
Sodium Hydroxide (or Ammonia)	For neutralization
Anhydrous Sodium Sulfate	For drying
Round-bottom flask with reflux condenser	500 mL
Dropping funnel	100 mL
Magnetic stirrer with heating mantle
Separatory funnel	500 mL
Rotary evaporator

| Vacuum distillation setup | |

Procedure:

• Reaction Setup: To a 500 mL round-bottom flask equipped with a magnetic stirrer, reflux condenser, and dropping funnel, add 2-aminophenol (33.0 g, 0.3 mol) and 150 mL of 18% hydrochloric acid.

• Initiation: Heat the mixture to a gentle reflux with stirring.

• Reagent Addition: In the dropping funnel, prepare a solution of o-nitrophenol (14.0 g, 0.1 mol) and crotonaldehyde (42.0 mL, 0.4 mol). Add this solution dropwise to the refluxing mixture over a period of approximately 30-60 minutes.

  • Causality Note: The slow, dropwise addition is critical to control the exothermic reaction and prevent polymerization of crotonaldehyde. The acidic medium protonates the carbonyl, activating it for nucleophilic attack.

• Reaction: After the addition is complete, continue to reflux the mixture for an additional 2 hours to ensure the reaction goes to completion.

• Work-up and Neutralization: Cool the reaction mixture to room temperature. Carefully neutralize the acidic solution with aqueous ammonia or sodium hydroxide until the pH is approximately 7-8. This will precipitate the product.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with toluene (4 x 100 mL).

  • Expertise Insight: Toluene is an excellent solvent for this extraction, as the product has good solubility in it, while it is immiscible with the aqueous layer. Multiple extractions ensure maximum recovery.

• Drying and Concentration: Combine the organic extracts and dry over anhydrous sodium sulfate. Filter off the drying agent and concentrate the solution using a rotary evaporator to yield a dark solid.

• Purification: The crude product is purified by vacuum distillation. Collect the fraction at 149–155 °C / 246 Pa.[6]

Expected Results:

• Yield: ≥85%[6]

• Appearance: Yellowish to brown solid.

• Melting Point: 71–73 °C[6][7]

• Characterization:

  • MS (m/z): 159 (M+)[6]

  • ¹H NMR (CDCl₃, 400MHz) δ: 2.71 (s, 3H, CH₃), 7.13 (d, J=7.2Hz, 1H, quinoline ring 7-H), 7.22–7.30 (m, 2H, quinoline ring 3,6-H), 7.32–7.41 (m, 1H, quinoline ring 5-H), 8.00 (d, J=8.4Hz, 1H, quinoline ring 4-H).[6]

Part II: Catalytic Hydrogenation to 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol

Principle and Mechanism

Catalytic hydrogenation is a fundamental transformation that reduces the pyridine part of the quinoline ring system to afford the desired tetrahydroquinoline.[1] This reaction involves the addition of molecular hydrogen (H₂) across the double bonds in the presence of a metal catalyst.[8]

• Choice of Catalyst: Palladium on activated carbon (Pd/C) is a highly effective and commonly used catalyst for this transformation due to its high activity and selectivity. Other catalysts based on platinum, rhodium, ruthenium, or cobalt can also be employed.[1][9]

• Reaction Conditions: The reaction typically requires elevated hydrogen pressure and moderate temperatures to proceed at a practical rate. The solvent choice is important; alcohols like ethanol or methanol are often used as they readily dissolve the substrate and hydrogen.

Sources

• 1. Hydrogenation of Quinolines and Aldehydes Catalyzed by a Pyrolyzed, Augmented Cobalt-Salen Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ajrconline.org [ajrconline.org]
• 3. Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. CN102675201B - Method for preparing 2-methyl-8-aminoquinoline from o-nitrophenol - Google Patents [patents.google.com]
• 7. 2-メチル-8-キノリノール 98% | Sigma-Aldrich [sigmaaldrich.com]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Navigating the Solubility Challenges of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol Hydrochloride

Welcome to the technical support center for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome common solubility issues encountered during experimentation with this compound. Here, we delve into the root causes of these challenges and provide practical, step-by-step solutions to ensure the successful preparation of your solutions.

Frequently Asked Questions (FAQs)

Q1: I'm having difficulty dissolving 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride in water. What could be the reason?

A1: While the hydrochloride salt form is intended to enhance aqueous solubility compared to the free base, challenges can still arise due to the molecule's underlying organic structure. The tetrahydroquinoline core possesses hydrophobic characteristics. The solubility of amine salts is a delicate balance between the energy required to break the crystal lattice of the salt and the energy released upon hydration of the resulting ions. If the lattice energy is particularly high, or if the organic portion of the molecule is substantial, aqueous solubility can be limited.

Additionally, the purity of the compound and the pH of the water can play a role. The presence of less soluble impurities can sometimes give the appearance of poor solubility of the main compound. It is also important to consider that the dissolution of salts can be an endothermic or exothermic process, meaning temperature can influence solubility.[1]

Q2: What is the expected solubility of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride in common laboratory solvents?

Solvent	Predicted Solubility	Rationale & Expert Insights
Water	Moderately Soluble	The hydrochloride salt significantly increases polarity, promoting solubility in water. However, the organic scaffold may limit high concentrations. The final pH of the solution will be acidic and will influence the equilibrium solubility.
Ethanol	Soluble	Ethanol's polarity is sufficient to interact with the ionic salt while also solvating the organic tetrahydroquinoline portion of the molecule.
Dimethyl Sulfoxide (DMSO)	Highly Soluble	DMSO is a powerful, polar aprotic solvent capable of dissolving a wide range of organic compounds, including many salts.[2]
Methanol	Soluble	Similar to ethanol, methanol is a polar protic solvent that can effectively solvate both the ionic and organic components of the molecule.
Phosphate-Buffered Saline (PBS, pH 7.4)	Potentially Lower than in Water	At a neutral pH, a portion of the protonated amine (the more soluble form) will convert to the less soluble free base, potentially leading to precipitation. This is dependent on the compound's pKa.

Note: These are qualitative predictions. It is crucial to experimentally determine the solubility for your specific application and lot of material.

Troubleshooting Guides

Problem 1: My aqueous solution of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is cloudy or has a precipitate.

This is a common issue that can often be resolved by systematically addressing the factors that influence the solubility of amine hydrochlorides.

Underlying Causes:

• pH-dependent solubility: The solubility of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is highly dependent on the pH of the solution. The protonated form (at lower pH) is generally more soluble in aqueous media than the neutral free base form (at higher pH).

• Insufficient Solvent: The concentration you are trying to achieve may exceed the compound's intrinsic solubility in that specific solvent system.

• Common Ion Effect: In buffers containing a high concentration of chloride ions, the solubility of the hydrochloride salt may be slightly decreased.[3]

• Slow Dissolution Kinetics: The compound may be dissolving, but at a very slow rate.

Troubleshooting Workflow:

Troubleshooting workflow for cloudy solutions.

Step-by-Step Protocol:

• Verify pH: For aqueous solutions, use a calibrated pH meter to check the pH. If it is near or above neutral, the less soluble free base may be forming.

• pH Adjustment: If the pH is high, add a small amount of dilute hydrochloric acid (e.g., 0.1 M HCl) dropwise while stirring until the solution clears. Aim for a pH range of 4-5 to ensure the amine is fully protonated.

• Employ Physical Methods:

  • Sonication: Place the vial in a sonication bath for 5-10 minute intervals. This can help break up solid aggregates and increase the surface area for dissolution.

  • Gentle Warming: Warm the solution to 30-40°C in a water bath. Be cautious, as excessive heat could potentially degrade the compound.[4]

• Consider Co-solvents: If the compound still does not dissolve in your aqueous buffer, you may need to prepare a concentrated stock solution in an organic solvent and dilute it into your final buffer.

  • Prepare a 10-50 mM stock solution in DMSO.

  • While vortexing your aqueous buffer, add the DMSO stock solution dropwise to the desired final concentration. The final concentration of DMSO should ideally be kept low (e.g., <1%) to avoid solvent effects in biological assays.

Problem 2: I need to prepare a solution in a non-polar organic solvent, but the hydrochloride salt will not dissolve.

Underlying Cause: 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is a salt and therefore highly polar. It will have very low solubility in non-polar organic solvents such as hexane, toluene, or dichloromethane.

Solution: Conversion to Free Base

To dissolve the compound in a non-polar solvent, you must first convert the hydrochloride salt to its free amine form.

Experimental Protocol: Free Base Conversion

• Dissolve the Salt: Dissolve the 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride in a minimal amount of deionized water.

• Basification: While stirring, slowly add a weak base, such as a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a dilute (e.g., 1 M) solution of sodium hydroxide (NaOH), dropwise.[5]

• Monitor pH: Continuously monitor the pH of the aqueous solution. Continue adding the base until the pH is approximately 9-10.

• Extraction: The free amine will likely precipitate or form an oil. Extract the aqueous solution with a water-immiscible organic solvent in which the free base is soluble (e.g., dichloromethane, ethyl acetate). Perform the extraction three times to ensure complete recovery.

• Drying and Evaporation: Combine the organic extracts and dry them over an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate). Filter off the drying agent and evaporate the solvent under reduced pressure to obtain the free amine, which should be more readily soluble in non-polar organic solvents.

Workflow for converting the hydrochloride salt to the free amine.

Understanding the Physicochemical Properties

A deeper understanding of the physicochemical properties of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol is essential for predicting its behavior in different solvent systems.

Property	Predicted Value/Range	Significance for Solubility
pKa	8.5 - 9.5 (for the amine)	This predicted pKa suggests that the compound will be predominantly in its protonated, more soluble form at pH values below ~8. Above this pH, the less soluble free base will begin to dominate. Software such as ACD/pKa DB can provide accurate predictions.[6]
LogP	~2.04	This value indicates a moderate lipophilicity. While the hydrochloride salt form increases water solubility, the underlying organic structure has a tendency to partition into less polar environments.[7]

The Henderson-Hasselbalch Equation and pH-Dependent Solubility

The relationship between pH, pKa, and the ratio of the protonated (soluble) and unprotonated (less soluble) forms of the amine can be described by the Henderson-Hasselbalch equation:

pH = pKa + log ([Free Base] / [Protonated Salt])

This equation is a powerful tool for predicting the pH at which precipitation may occur.

References

• Meloun, M., & Bordovska, S. (2007). Benchmarking and validating algorithms that estimate pKa values of drugs based on their molecular structure. Analytical and Bioanalytical Chemistry, 389, 1267–1291. [Link]

• Mithani, S. D., et al. (2013). Solubility Determination in Drug Discovery and Development. Journal of Pharmaceutical and Scientific Innovation, 2(4), 1-9. [Link]

• Mole, J., Box, K., & Comer, J. (n.d.). Measuring the solubility of salts of basic drugs without first creating the salts. Sirius Analytical. [Link]

• Sciencemadness.org. (2006). Isolation of primary amines as HCL salt problem. [Link]

• Raval, A. (n.d.). Factors Influencing (Affecting) on Solubility of Drugs in Solvent [PowerPoint slides]. SlideShare. [Link]

• International Journal of Novel Research and Development. (n.d.). Factors affecting on the solubility and bioavailability of pharmaceutical drug and dosage form through. IJNRD, 7(6). [Link]

• Ascendia Pharmaceuticals. (2021, July 5). 4 Factors Affecting Solubility of Drugs. [Link]

• World Health Organization. (2015). Annex 4: Guidance on the design and conduct of equilibrium solubility studies for the purpose of active pharmaceutical ingredient classification within the Biopharmaceutics Classification System. [Link]

• Pharmlabs. (n.d.). Factors Influencing the Solubility of Drugs. [Link]

• Chemistry LibreTexts. (2023, January 29). Temperature Effects on Solubility. [Link]

• Parmar, V. K., et al. (2012). Hydrochloride salt co-crystals: preparation, characterization and physicochemical studies. Pharmaceutical Development and Technology, 17(4), 447-455. [Link]

• ResearchGate. (2012). Hydrochloride salt co-crystals: Preparation, characterization and physicochemical studies. [Link]

• ResearchGate. (2023, December 27). How can I neutralize aminehydrochlorides? [Link]

• ResearchGate. (2015, January 9). What is the best way to convert my amine compound from the salt form into free amine? [Link]

• Chemistry LibreTexts. (2023, January 29). Solubility and Factors Affecting Solubility. [Link]

• National Center for Biotechnology Information. (n.d.). Solubility Determination of c-Met Inhibitor in Solvent Mixtures and Mathematical Modeling to Develop Nanosuspension Formulation. [Link]

• Reddit. (2018, August 3). Problem with hydrochloride salt formation/isolation. [Link]

• Reddit. (2025, May 22). Precipitating organic amine from organic solution containing dissolved KOH. [Link]

• PubChem. (n.d.). 1,2,3,4-Tetrahydroquinolin-8-ol. [Link]

• Semantic Scholar. (2020). Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds. [Link]

• PubChem. (n.d.). 1,2,3,4-Tetrahydroquinoline. [Link]

• PubChem. (n.d.). 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinolin-8-ol. [Link]

• PubChem. (n.d.). 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol. [Link]

• ResearchGate. (2016). Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods. [Link]

• Wikipedia. (n.d.). 2-Methyltetrahydroquinoline. [Link]

• PubChem. (n.d.). 2-Methyl-1,2,3,4-tetrahydroquinoline. [Link]

• Pharmaffiliates. (n.d.). 2-Methyl-1,2,3,4-tetrahydroisoquinoline-4,6-diol. [Link]

• USP-NF. (n.d.). Development of a General Solvents Method for DMSO Soluble Compounds. [Link]

• Royal Society of Chemistry. (2020). Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights. New Journal of Chemistry, 44(34), 14633-14646. [Link]

• ResearchGate. (2020). Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds. [Link]

• MDPI. (2024). An Experimental Study on the Solubility of Betulin in the Complex Solvent Ethanol-DMSO. Polymers, 16(12), 1635. [Link]

Sources

• 1. acdlabs.com [acdlabs.com]
• 2. 2-METHYL-1,2,3,4-TETRAHYDROQUINOLIN-8-OL HYDROCHLORIDE | 1170830-98-4 [chemicalbook.com]
• 3. pharmatutor.org [pharmatutor.org]
• 4. ijnrd.org [ijnrd.org]
• 5. researchgate.net [researchgate.net]
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• 7. fluorochem.co.uk [fluorochem.co.uk]

Technical Support Center: Optimizing the Synthesis of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol Hydrochloride

Welcome to the technical support center for the synthesis of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to enhance yield and purity. We will delve into the critical aspects of the synthetic pathway, from the initial cyclization to the final salt formation, with a focus on practical, field-proven insights.

Introduction

The synthesis of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is a multi-step process that requires careful control of reaction conditions to achieve high yields and purity. The core of this synthesis often relies on the Doebner-von Miller reaction to construct the quinoline scaffold, followed by a reduction of the heterocyclic ring and subsequent salt formation. This guide will address common challenges at each stage and provide robust protocols and optimization strategies.

Synthetic Workflow Overview

The overall synthetic route can be visualized as a three-stage process. Each stage presents unique challenges that can impact the overall yield and purity of the final product.

Figure 1: Overall synthetic workflow for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride.

Troubleshooting Guides & FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Stage 1: Doebner-von Miller Reaction for 2-Methyl-8-quinolinol Synthesis

The Doebner-von Miller reaction is a robust method for quinoline synthesis but is notoriously prone to side reactions, particularly polymerization.[1][2]

Q1: My Doebner-von Miller reaction is resulting in a low yield and a significant amount of black, intractable tar. What is the primary cause and how can I mitigate this?

A1: Tar formation is the most common issue in this reaction, arising from the acid-catalyzed polymerization of the α,β-unsaturated aldehyde (crotonaldehyde).[2] The highly acidic and often high-temperature conditions promote this side reaction.

Troubleshooting Strategies:

• Temperature Control: Avoid excessive temperatures. The reaction is exothermic, so gentle initial heating should be followed by careful monitoring. If the reaction becomes too vigorous, cooling may be necessary.[3]

• Gradual Reactant Addition: Add the crotonaldehyde slowly to the heated acidic solution of o-aminophenol. This maintains a low instantaneous concentration of the aldehyde, favoring the desired reaction over polymerization.[2]

• Use of a Moderator: While more common in the related Skraup synthesis, the addition of a mild oxidizing agent or a moderator like ferrous sulfate can sometimes help control the reaction's vigor.[3][4]

• Biphasic Solvent System: A highly effective strategy is to use a two-phase system. For example, dissolving the crotonaldehyde in an organic solvent like toluene and adding it to the aqueous acidic solution of the aniline can sequester the aldehyde, reducing its self-polymerization in the aqueous phase.[2][5]

Q2: I'm observing the formation of multiple isomers. How can I improve the regioselectivity for the desired 8-hydroxy product?

A2: The substitution pattern on the aniline directs the cyclization. With o-aminophenol, the cyclization is generally directed to the C4 position relative to the amino group, leading to the 8-hydroxyquinoline. However, reaction conditions can influence this.

Optimization of Regioselectivity:

• Acid Catalyst Choice: The type and concentration of the acid catalyst can influence the reaction pathway. While strong Brønsted acids like HCl and H₂SO₄ are common, exploring Lewis acids (e.g., ZnCl₂, SnCl₄) may offer better selectivity in some cases.[2][6][7]

• Reaction Temperature: Lowering the reaction temperature can sometimes improve regioselectivity by favoring the thermodynamically more stable product.

Q3: What is the underlying mechanism of the Doebner-von Miller reaction that leads to quinoline formation?

A3: The mechanism is complex and has been a subject of debate. A widely accepted pathway involves a fragmentation-recombination mechanism.[7][8][9]

Figure 2: Simplified mechanism of the Doebner-von Miller reaction.

The key steps are:

• Michael Addition: The aniline adds to the α,β-unsaturated carbonyl compound.[8]

• Fragmentation: The resulting adduct can fragment into an imine and a saturated carbonyl compound.[8][9]

• Recombination: These fragments then recombine via an aldol-type condensation.[8]

• Cyclization: The newly formed intermediate undergoes intramolecular electrophilic aromatic substitution to form a dihydroquinoline.[8]

• Aromatization: The dihydroquinoline is then oxidized to the quinoline. The oxidant can be an external agent or another reaction intermediate.[8]

Stage 2: Reduction of 2-Methyl-8-quinolinol

The reduction of the quinoline ring to a tetrahydroquinoline must be selective to avoid reduction of the benzene ring.

Q4: I am having difficulty selectively reducing the pyridine ring of 2-methyl-8-quinolinol without affecting the benzene ring. What are the best methods?

A4: Catalytic hydrogenation is the most common and effective method for this selective reduction.[10][11] The choice of catalyst and reaction conditions is crucial for achieving high chemoselectivity.

Recommended Reduction Systems:

Catalyst System	Hydrogen Source	Conditions	Key Advantages
Supported Gold Catalysts (e.g., Au/TiO₂)	H₂ gas (2 MPa)	Toluene, mild temperature	High regioselectivity for 1,2,3,4-tetrahydroquinoline; tolerates various functional groups.[10]
Cobalt-based Catalysts	H₂ gas or transfer hydrogenation agents (e.g., formic acid, H₃N·BH₃)	Mild conditions	Utilizes abundant, non-precious metals; can be highly selective.[11][12][13]
Classical Catalytic Hydrogenation (e.g., Pd/C)	H₂ gas	Methanol or other suitable solvents	Widely used and effective, but may require optimization to avoid over-reduction.[14]
Dissolving Metal Reduction (e.g., Na in Ethanol)	In situ generated hydrogen	Refluxing ethanol	A classic method that can be effective but may require careful handling of sodium.[15]

Troubleshooting Poor Selectivity:

• Catalyst Poisoning: The hydroxyl group or other functionalities can sometimes interfere with the catalyst. Ensure high-purity starting material and solvents.

• Harsh Conditions: High pressures and temperatures can lead to over-reduction to decahydroquinoline. Start with milder conditions and optimize.

• Incomplete Reaction: If the reaction stalls, this could be due to catalyst deactivation or insufficient hydrogen pressure. The catalyst may need to be filtered and replaced, or the hydrogen pressure increased.

Q5: Can I use transfer hydrogenation instead of high-pressure gaseous hydrogen?

A5: Yes, transfer hydrogenation is an excellent alternative that avoids the need for high-pressure hydrogenation equipment. Formic acid or ammonia borane in the presence of a suitable catalyst (often cobalt-based) can efficiently and selectively reduce the quinoline ring.[12][13]

Stage 3: Salt Formation and Purification

Q6: What is the best procedure for converting the free base to the hydrochloride salt and what are common purification issues?

A6: The conversion to the hydrochloride salt is typically achieved by dissolving the purified 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol free base in a suitable solvent and adding a solution of HCl.

Protocol for Salt Formation:

• Dissolve the purified free base in a minimal amount of a solvent like isopropanol or ethanol.

• Slowly add a solution of HCl in the same solvent (or ethereal HCl) with stirring.

• The hydrochloride salt should precipitate out of the solution.

• Cool the mixture in an ice bath to maximize precipitation.

• Collect the solid by filtration, wash with a small amount of cold solvent, and dry under vacuum.

Purification Challenges and Solutions:

• Oily Product: If the salt oils out instead of crystallizing, try using a different solvent system or adding a non-polar co-solvent to induce precipitation. Seeding with a small crystal of the product can also be effective.

• Discoloration: The product may be colored due to residual impurities from the previous steps. If the free base was not sufficiently pure, recrystallization of the final salt may be necessary. A charcoal treatment of the free base solution before salt formation can also help remove colored impurities.

• Hygroscopic Product: The hydrochloride salt may be hygroscopic. Ensure it is dried thoroughly and stored in a desiccator.

Detailed Experimental Protocols

Protocol 1: Synthesis of 2-Methyl-8-quinolinol via Doebner-von Miller Reaction

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, combine o-aminophenol (1.0 eq) and 6 M hydrochloric acid.

• Heating: Heat the mixture to reflux (approximately 100-110 °C).

• Reactant Addition: In a dropping funnel, dissolve crotonaldehyde (1.2 eq) in toluene. Add this solution dropwise to the refluxing reaction mixture over 1-2 hours.[2]

• Reaction: After the addition is complete, continue to reflux for an additional 3-4 hours. Monitor the reaction progress by TLC.

• Work-up: Cool the reaction mixture to room temperature. Carefully make the solution strongly alkaline (pH > 10) with a concentrated sodium hydroxide solution.

• Extraction: Extract the product with an organic solvent such as dichloromethane or ethyl acetate (3 x volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.[1]

Protocol 2: Catalytic Hydrogenation to 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol

• Reaction Setup: To a Parr autoclave or a similar hydrogenation vessel, add 2-Methyl-8-quinolinol (1.0 eq), a suitable catalyst (e.g., 5 mol% Au/TiO₂ or 10 mol% Pd/C), and a solvent such as toluene or ethanol.[10]

• Hydrogenation: Seal the vessel, purge with nitrogen, and then charge with hydrogen gas to the desired pressure (e.g., 2 MPa).

• Reaction: Stir the mixture vigorously at a set temperature (e.g., 80-100 °C) for 12-24 hours, or until hydrogen uptake ceases.

• Work-up: Cool the vessel, carefully vent the hydrogen, and purge with nitrogen.

• Isolation: Filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the pad with the reaction solvent.

• Purification: Concentrate the filtrate under reduced pressure to yield the crude product. This can be purified further by column chromatography if necessary before proceeding to salt formation.

References

• BenchChem. (2025).
• Ishida, T., et al. (2006). An Unusual Chemoselective Hydrogenation of Quinoline Compounds Using Supported Gold Catalysts. Journal of the American Chemical Society.
• Wang, C., et al. (2018). Controlled partial transfer hydrogenation of quinolines by cobalt-amido cooperative catalysis.
• Dub, P. A., et al. (2016). Cobalt-catalysed transfer hydrogenation of quinolines and related heterocycles using formic acid under mild conditions.
• BenchChem. (2025). Application Notes and Protocols for Quinoline Synthesis via the Doebner-von Miller Reaction. BenchChem.
• BenchChem. (2025). Technical Support Center: Doebner-von Miller Quinoline Synthesis. BenchChem.
• Topf, C., et al. (2016). Hydrogenation of Quinolines and Aldehydes Catalyzed by a Pyrolyzed, Augmented Cobalt-Salen Complex. ACS Omega.
• IIP Series. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series.
• Gooßen, L. J., et al. (2006). On the mechanism of the Skraup-Doebner-Von Miller quinoline synthesis. The Journal of Organic Chemistry.
• Wikipedia. (2023). Doebner–Miller reaction. Wikipedia.
• BenchChem. (2025).
• Timelthaler, D., et al. (2021).
• BenchChem. (2025). Optimizing solvent and base conditions for quinoline synthesis. BenchChem.
• G, J. C. (2006). On the Mechanism of the Skraup−Doebner−Von Miller Quinoline Synthesis. The Journal of Organic Chemistry.
• CN101602723B - Preparation method of 2-methyl-8-aminoquinoline - Google P
• Organic Syntheses Procedure. (n.d.). The 12-l.
• CN102675201B - Method for preparing 2-methyl-8-aminoquinoline
• PrepChem.com. (n.d.). Synthesis of 2-Methyl-1,2,3,4-tetrahydroquinoline. PrepChem.com.
• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline. Pharmaguideline.

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• 9. On the mechanism of the Skraup-Doebner-Von Miller quinoline synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Hydrogenation of Quinolines and Aldehydes Catalyzed by a Pyrolyzed, Augmented Cobalt-Salen Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Controlled partial transfer hydrogenation of quinolines by cobalt-amido cooperative catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cobalt-catalysed transfer hydrogenation of quinolines and related heterocycles using formic acid under mild conditions - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
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• 15. prepchem.com [prepchem.com]

Technical Support Center: Stability and Degradation of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol Hydrochloride

Welcome to the comprehensive technical support guide for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and frequently asked questions regarding the stability and degradation of this compound. Our goal is to empower you with the knowledge to ensure the integrity of your experiments and the reliability of your results.

I. Understanding the Stability of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol Hydrochloride

2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is a heterocyclic compound with a tetrahydroquinoline core. The stability of this molecule is paramount for its effective use in research and development. The primary degradation pathways for tetrahydroquinoline derivatives are oxidation and photodegradation.[1] The hydrochloride salt form may also introduce considerations regarding hydrolysis and pH stability.

A. Key Structural Features Influencing Stability:

• Tetrahydroquinoline Ring: The partially saturated heterocyclic ring is susceptible to oxidation, leading to the formation of the corresponding aromatic quinoline derivative.[1]

• 8-Hydroxyl Group: The phenolic hydroxyl group can participate in oxidative reactions and may also influence the compound's solubility and chelation properties.[1]

• 2-Methyl Group: The methyl substituent may have a minor electronic effect on the ring system.

• Hydrochloride Salt: The salt form enhances water solubility but also introduces the potential for interactions with the counter-ion and pH-dependent degradation.

II. Troubleshooting Guide: Addressing Common Stability Issues

This section is designed to help you diagnose and resolve common problems encountered during the handling and use of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride.

Scenario 1: Discoloration of Solid Compound or Solutions

Issue: You observe a gradual darkening or change in color (e.g., to yellow or brown) of the solid compound upon storage or a rapid color change when dissolved in a solvent.[1]

Potential Cause: This is a strong indicator of oxidative degradation.[1] The tetrahydroquinoline moiety is prone to oxidation, which can be accelerated by exposure to air (oxygen), light, and certain metal ions.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for discoloration.

Scenario 2: Inconsistent or Non-reproducible Experimental Results

Issue: You are experiencing significant variability in your experimental outcomes, such as a decrease in potency or unexpected biological activity.

Potential Cause: This could be due to the degradation of the compound, leading to a lower concentration of the active molecule and the presence of potentially interfering degradation products.

Troubleshooting Workflow:

Caption: Troubleshooting inconsistent results.

III. Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride?

A1: To ensure long-term stability, the compound should be stored in a cool, dark, and dry place.[1] It is highly recommended to store it under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed container to prevent oxidation.[1] For solutions, it is best to prepare them fresh for each experiment using degassed solvents.

Q2: How does the hydrochloride salt form affect the stability compared to the free base?

A2: The hydrochloride salt is generally more water-soluble and may be more crystalline and stable as a solid. However, in solution, the protonated nitrogen atom could influence its susceptibility to certain degradation pathways. The pH of the solution will be acidic, which might affect hydrolysis rates if susceptible functional groups were present. For this specific molecule, oxidation is the primary concern, and while the protonated form might be slightly less susceptible to oxidation at the nitrogen, the overall degradation profile is expected to be similar to the free base. Experimental verification is always recommended.

Q3: What are the primary degradation products I should expect?

A3: The most likely degradation product is the corresponding aromatic quinoline, 2-Methylquinolin-8-ol, formed through oxidation of the tetrahydroquinoline ring.[1] Further oxidation or photodegradation could lead to the formation of other minor products, potentially involving the hydroxyl group.

Q4: Can I use metal spatulas to handle the compound?

A4: While brief contact is unlikely to cause significant degradation, it is good practice to avoid prolonged contact with metal spatulas, especially those made of reactive metals. Trace metal ions can catalyze oxidative degradation. Using spatulas made of stainless steel, glass, or ceramic is preferable.

Q5: What analytical techniques are suitable for monitoring the stability of this compound?

A5: High-Performance Liquid Chromatography (HPLC) with UV detection is a standard and effective method for assessing the purity and detecting degradation products. For structural elucidation of unknown degradants, hyphenated techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are invaluable.[2][3][4]

IV. Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol is designed to intentionally degrade the compound to identify potential degradation products and establish a stability-indicating analytical method, in line with ICH guidelines.[1][5][6]

Objective: To investigate the degradation of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride under various stress conditions.

Materials:

• 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3% (v/v)

• Methanol or Acetonitrile (HPLC grade)

• Water (HPLC grade)

• pH meter

• HPLC-UV system

• Photostability chamber

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of the compound in a suitable solvent (e.g., 1 mg/mL in methanol or water).

• Acidic Degradation: Mix an aliquot of the stock solution with 0.1 M HCl. Incubate at 60°C for 24 hours.

• Alkaline Degradation: Mix an aliquot of the stock solution with 0.1 M NaOH. Incubate at 60°C for 24 hours.

• Oxidative Degradation: Mix an aliquot of the stock solution with 3% H₂O₂. Keep at room temperature for 24 hours.

• Thermal Degradation: Keep the solid compound in an oven at 80°C for 48 hours. Also, reflux a solution of the compound at 80°C for 24 hours.

• Photodegradation: Expose the solid compound and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[7] A control sample should be wrapped in aluminum foil to protect it from light.

• Sample Analysis: At appropriate time points, withdraw samples, neutralize if necessary, and dilute to a suitable concentration. Analyze all stressed samples, along with an unstressed control, by HPLC-UV.

Data Analysis:

• Calculate the percentage degradation of the parent compound.

• Identify and quantify the major degradation products.

• A reasonable goal for degradation is in the range of 5-20% to ensure that the degradation products are readily detectable without complete loss of the parent compound.[1]

Table 1: Example Data from Forced Degradation Study

Stress Condition	% Degradation of Parent	Major Degradation Product (Retention Time)
0.1 M HCl, 60°C, 24h	8%	2-Methylquinolin-8-ol (t_R = X.X min)
0.1 M NaOH, 60°C, 24h	15%	2-Methylquinolin-8-ol (t_R = X.X min)
3% H₂O₂, RT, 24h	20%	2-Methylquinolin-8-ol (t_R = X.X min), Unknown A (t_R = Y.Y min)
Thermal (Solid), 80°C, 48h	< 5%	-
Photolytic	12%	2-Methylquinolin-8-ol (t_R = X.X min)

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride from its degradation products.

Instrumentation:

• HPLC system with a UV detector

• C18 column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase Development:

• Start with a simple isocratic mobile phase, for example, 30:70 (v/v) Acetonitrile:Water with 0.1% formic acid.

• Inject a mixture of the unstressed and stressed (e.g., oxidative degradation) samples.

• Optimize the mobile phase composition (gradient elution may be necessary) to achieve adequate resolution between the parent peak and all degradation product peaks.

• The flow rate is typically set to 1.0 mL/min, and the detection wavelength should be chosen based on the UV spectrum of the parent compound (e.g., 280 nm).

Method Validation (as per ICH Q2(R1) guidelines):

• Specificity: Demonstrate that the method can distinguish the analyte from its degradation products.

• Linearity: Establish a linear relationship between concentration and detector response.

• Accuracy and Precision: Determine the closeness of the measured values to the true values and the degree of scatter between a series of measurements.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified.

• Robustness: Assess the method's performance under small, deliberate variations in method parameters.

V. Degradation Pathways

The primary degradation pathways for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol are oxidation and photodegradation.

A. Oxidative Degradation:

The tetrahydroquinoline ring can be oxidized to the more stable aromatic quinoline system. This can be initiated by atmospheric oxygen, peroxides, or metal ions.

Caption: Oxidation of the tetrahydroquinoline ring.

B. Photodegradation:

Exposure to UV or visible light can promote the formation of reactive species, such as radicals, leading to degradation. The photodegradation of quinoline derivatives can be complex, potentially involving the formation of hydroxylated byproducts.[8][9]

VI. References

• ICH. (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. Retrieved from [Link]

• ICH. (1996). Q1B Photostability Testing of New Drug Substances and Products. Retrieved from [Link]

• Cimetiere, N., et al. (2010). Forced Degradation Study of Quinapril by UPLC-DAD and UPLC/MS/MS: Identification of By-products and Development of Degradation Kinetics. ResearchGate. Retrieved from [Link]

• Jing, J., et al. (2012). Photocatalytic degradation of quinoline in aqueous TiO2 suspension. PubMed. Retrieved from [Link]

• Koch, A., et al. (2005). Forced degradation studies. MedCrave online. Retrieved from [Link]

• Roge, A. B., et al. (2014). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Research in Chemistry. Retrieved from [Link]

• Goracci, L., et al. (2021). LC and NMR Studies for Identification and Characterization of Degradation Byproducts of Olmesartan Acid, Elucidation of Their Degradation Pathway and Ecotoxicity Assessment. MDPI. Retrieved from [Link]

• Ravera, M., et al. (2017). Novel degradation products of argatroban: Isolation, synthesis and extensive characterization using NMR and LC-PDA-MS/Q-TOF. PMC - NIH. Retrieved from [Link]

• Vignaduzzo, S. E., et al. (2014). Pharmaceutical impurities and degradation products: Uses and applications of NMR techniques. CONICET. Retrieved from [Link]

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. researchgate.net [researchgate.net]
• 3. Novel degradation products of argatroban: Isolation, synthesis and extensive characterization using NMR and LC-PDA-MS/Q-TOF - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 5. database.ich.org [database.ich.org]
• 6. ijcrt.org [ijcrt.org]
• 7. ema.europa.eu [ema.europa.eu]
• 8. researchgate.net [researchgate.net]
• 9. Photocatalytic degradation of quinoline in aqueous TiO2 suspension - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol Hydrochloride

Welcome to the technical support guide for the purification of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride (CAS No. 1170830-98-4).[1][2][3] This document provides in-depth troubleshooting advice and detailed protocols designed for researchers, chemists, and drug development professionals. Our goal is to equip you with the scientific rationale and practical steps needed to overcome common challenges and achieve high purity for this important heterocyclic building block.[2]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when synthesizing 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride?

A1: Impurities are highly dependent on the synthetic route employed. However, for this class of compounds, you can generally anticipate the following contaminants:

• Unreacted Starting Materials: Residual starting materials from the preceding synthetic steps. For instance, if the final step is a reduction of 2-methylquinolin-8-ol, you may have some of this material remaining.

• Byproducts of N-methylation: If synthesizing from 1,2,3,4-tetrahydroquinolin-8-ol, you might see byproducts such as over-methylated quaternary ammonium salts.[4]

• Oxidation/Degradation Products: 8-hydroxyquinoline derivatives are known to be susceptible to oxidation, which can lead to the formation of highly colored impurities. The parent compound, 8-hydroxyquinoline, is known to darken upon exposure to light and air.[4] Thermal degradation can also be a concern if the compound is subjected to high temperatures for extended periods.[4]

• Residual Solvents: Solvents used in the reaction or initial workup may be retained in the crude product. These should be identified and controlled according to established guidelines.[5]

Q2: My isolated product is a tan, brown, or yellow powder, not the expected off-white solid. What causes this discoloration and how can I fix it?

A2: Discoloration is a frequent issue and is almost always caused by trace-level oxidized impurities.[4] These impurities are often highly conjugated and absorb visible light, leading to a colored appearance even at low concentrations.

• Primary Cause: The phenolic hydroxyl group at the 8-position is susceptible to oxidation, especially when exposed to air, light, or trace metal ions from reagents or reaction vessels.[4]

• Recommended Solutions:

  • Activated Charcoal Treatment: During recrystallization, adding a small amount (typically 1-2% w/w) of activated charcoal to the hot solution can effectively adsorb these colored impurities. It is crucial to perform a hot filtration to remove the charcoal before allowing the solution to cool.[4]

  • Work Under an Inert Atmosphere: Whenever possible, perform purification steps, particularly those involving heat (like recrystallization), under an inert atmosphere of nitrogen or argon to minimize oxidation.[4]

  • Use of Chelating Agents: Washing the crude free base with a dilute aqueous solution of a chelating agent like EDTA can help remove residual trace metal catalysts that may promote oxidation.[4]

Q3: What is the best general strategy for purifying the crude hydrochloride salt?

A3: A highly effective and common strategy involves a two-stage approach. It is often more efficient to purify the free base of the amine before converting it to the final hydrochloride salt.

• Purify the Free Base: First, neutralize the crude hydrochloride salt to its free base form (2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol). This is typically done by dissolving the salt in water and basifying with a suitable base (e.g., NaHCO₃ or dilute NaOH) until precipitation is complete, followed by extraction with an organic solvent like dichloromethane or ethyl acetate. The free base can then be effectively purified using flash column chromatography on silica gel.[4]

• Salt Formation and Final Recrystallization: After chromatography, the purified free base is dissolved in a suitable solvent (e.g., isopropanol, ethanol, or ethyl acetate) and treated with a stoichiometric amount of hydrochloric acid (often as a solution in a solvent like ether or isopropanol). The resulting hydrochloride salt will precipitate and can be further purified by recrystallization to yield a high-purity crystalline solid.

This workflow is illustrated in the diagram below.

Caption: General workflow for purification.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification process.

Q4: I performed a recrystallization, but my yield is very low. What went wrong?

A4: Low recovery from recrystallization is a common problem that can usually be traced to one of the following causes:

• Incorrect Solvent Choice: The ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures. If the compound is too soluble at room temperature, it will remain in the mother liquor.

• Using Too Much Solvent: Using an excessive volume of solvent will keep more of your product dissolved even after cooling, leading to significant losses. The goal is to create a saturated solution at the boiling point of the solvent.

• Premature Crystallization: If the solution cools too quickly, especially during a hot filtration step to remove insolubles (like charcoal), the product can crash out along with the impurities. Ensure your funnel and flask are pre-heated.

• Incomplete Crystallization: Cooling the solution to room temperature may not be sufficient. Forcing further crystallization by placing the flask in an ice bath or refrigerating overnight can significantly improve yield.

Q5: My product looks clean by TLC, but the purity by HPLC or qNMR is still below 98%. What are the likely culprits?

A5: This indicates the presence of impurities that are not easily resolved from your product by Thin-Layer Chromatography (TLC).

• Co-eluting Impurities: An impurity may have a very similar polarity (Rf value) to your product in the TLC solvent system, making them appear as a single spot. Try running TLC with several different solvent systems of varying polarity to resolve these hidden spots.

• Non-UV Active Impurities: If you are visualizing your TLC plate using a UV lamp, impurities that lack a chromophore will be invisible.[6] Try staining the plate with a general stain like potassium permanganate or iodine to visualize all organic compounds.

• Chiral Impurities: Since the molecule has a stereocenter at the 2-position, it's possible you have a mixture of enantiomers or diastereomers if other chiral centers are present in precursors.[7][8] Standard chromatography on achiral media like silica gel will not separate enantiomers. Chiral HPLC is required to assess enantiomeric purity.[8]

The following decision tree can help troubleshoot purification challenges.

Caption: Decision tree for troubleshooting.

Protocols and Methodologies

Protocol 1: Purification of Free Base by Flash Column Chromatography

This protocol is the primary method for removing major impurities before forming the final salt.[4]

• Preparation: Neutralize the crude hydrochloride salt and extract the free base into an organic solvent (e.g., dichloromethane). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude free base.

• Adsorption: Adsorb the crude free base onto a small amount of silica gel by dissolving it in a minimal amount of dichloromethane, adding silica gel (approx. 2-3 times the weight of the crude material), and concentrating to a dry, free-flowing powder.

• Column Packing: Dry-pack the column with silica gel, then wet-pack with the starting mobile phase (see table below).

• Loading and Elution: Carefully add the adsorbed sample to the top of the packed column. Begin elution with the mobile phase, gradually increasing the polarity as needed.

• Monitoring: Monitor the elution using TLC. Combine the fractions containing the pure product.

• Concentration: Remove the solvent from the combined pure fractions under reduced pressure to yield the purified free base.

Parameter	Recommendation
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase (Eluent)	Start with a non-polar system and increase polarity. A common gradient is Hexanes:Ethyl Acetate (e.g., from 9:1 to 1:1 v/v). A small amount of triethylamine (~0.5%) can be added to the eluent to prevent the amine from streaking on the column.
Monitoring	TLC with UV visualization (254 nm) and/or potassium permanganate stain.

Protocol 2: Recrystallization of the Hydrochloride Salt

This protocol is designed to be the final polishing step to obtain a high-purity, crystalline solid.

• Solvent Selection: Choose a suitable solvent or solvent system. Alcohols like ethanol or isopropanol are often good choices. Sometimes a mixed solvent system like Ethanol/Ethyl Acetate or Methanol/Ether is required.

• Dissolution: Place the crude hydrochloride salt in an Erlenmeyer flask with a stir bar. Add a minimal amount of the chosen solvent and heat the mixture to reflux with stirring until all the solid dissolves. If it doesn't dissolve completely, add small portions of the solvent until a clear solution is obtained at reflux.

• Charcoal Treatment (If Needed): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Return the mixture to reflux for 5-10 minutes.

• Hot Filtration: Pre-heat a separate flask and a fluted filter paper in a funnel. Filter the hot solution quickly to remove the charcoal or any other insoluble impurities.

• Crystallization: Cover the flask containing the hot filtrate and allow it to cool slowly to room temperature. Then, place the flask in an ice bath for at least one hour to maximize crystal formation.

• Isolation and Drying: Collect the crystals by vacuum filtration. Wash the filter cake with a small amount of cold solvent. Dry the crystals under vacuum to a constant weight.

Protocol 3: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

HPLC is a robust method for determining the final purity of your compound.[6][9]

Parameter	Example Conditions
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)
Mobile Phase A	Water with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid
Gradient	e.g., Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, then return to initial conditions.
Flow Rate	1.0 mL/min[6]
Column Temperature	30 °C[6]
Detection	UV at 220 nm and 254 nm[6]
Sample Preparation	Accurately weigh and dissolve the sample in the mobile phase or a suitable solvent (e.g., 50:50 Water:Acetonitrile) to a concentration of ~0.5 mg/mL.[6]

References

• Technical Support Center: Purification of 1,2,3,4-Tetrahydro-1-methyl-8-quinolinol. (n.d.). Benchchem.
• CONVENIENT SYNTHESIS OF OPTICALLY PURE 8-METHOXY-2-METHYL-1,2,3,4-TETRAHYDROQUINOLINE AND 2-METHYL-1,2,3,4-TETRAHYDROQUINOLINE. (2010). HETEROCYCLES, 82(1).
• Toomula, N., Kumar, A., Kumar, D. S., & Bheemidi, V. S. (2011). Development and Validation of Analytical Methods for Pharmaceuticals. Journal of Analytical & Bioanalytical Techniques, 2(127).
• 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride. (n.d.). Fluorochem.
• 1,2,3,4-Tetrahydroquinolin-8-ol AldrichCPR. (n.d.). Sigma-Aldrich.
• CAS 1612-65-3 2-Methyl-1,2,3,4-tetrahydroisoquinolin-2-ium chloride. (n.d.). Alfa Chemistry.
• 2-Methyltetrahydroquinoline. (n.d.). In Wikipedia.
• A Comparative Guide to Analytical Methods for Purity Validation of 5,6,7,8-Tetrahydroquinolin-8-ol. (n.d.). Benchchem.
• ICH Q3C(R8) Impurities: Guideline for Residual Solvents. (2021). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use.
• 2-Methyl-1,2,3,4-tetrahydroquinoline. (n.d.). PubChem.
• Singh, L., et al. (2012). Evaluating Impurities in Drugs (Part II of III). Pharmaceutical Technology.
• 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride. (n.d.). Moldb.
• Process for preparing 1-methyl-1,2,3,4-tetrahydroisoquinoline or a salt thereof. (n.d.). Google Patents.
• The crystallization of quinoline. (n.d.). Google Patents.
• Synthesis of 2-Oxo-1, 2-Dihydroquinoline Chemotype with Multiple Attachment Points as Novel Screening Compounds for Drug Discovery. (2016). Letters in Organic Chemistry, 13(9).
• Elucidation of the Structure of 1,2,3,4-Tetrahydro-1-methyl-8-quinolinol: A Technical Guide. (n.d.). Benchchem.
• 2-METHYL-1,2,3,4-TETRAHYDROQUINOLIN-8-OL HYDROCHLORIDE. (n.d.). ChemicalBook.

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. 1170830-98-4 | 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride - Moldb [moldb.com]
• 3. 2-METHYL-1,2,3,4-TETRAHYDROQUINOLIN-8-OL HYDROCHLORIDE | 1170830-98-4 [chemicalbook.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. database.ich.org [database.ich.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 2-Methyltetrahydroquinoline - Wikipedia [en.wikipedia.org]
• 8. pharmtech.com [pharmtech.com]
• 9. omicsonline.org [omicsonline.org]

Technical Support Center: Optimizing Reaction Conditions for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol Hydrochloride

Welcome to the technical support center for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis and handling of this compound. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the success of your experiments.

Troubleshooting Guide: From Synthesis to Purification

This section addresses specific issues that may arise during the synthesis and purification of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride. Each problem is followed by a detailed explanation of the potential causes and step-by-step guidance for resolution.

Issue 1: Low or No Product Yield in the Synthesis

Question: I am attempting to synthesize 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride, but I am observing very low to no yield of the desired product. What are the likely causes and how can I optimize the reaction?

Answer:

Low or no product yield in the synthesis of tetrahydroquinolines can stem from several factors, primarily related to the specific synthetic route employed. For instance, in a typical reductive amination or Pictet-Spengler type reaction, the efficiency of each step is critical.

Causality and Optimization Strategies:

• Inefficient Imine Formation (if applicable): The initial condensation between the amine and the carbonyl compound to form an imine or iminium ion is a crucial equilibrium-driven step.

  • Troubleshooting: Ensure anhydrous conditions, as water can hydrolyze the imine intermediate. The use of a dehydrating agent, such as molecular sieves or a Dean-Stark apparatus, can drive the equilibrium towards the product. The pH of the reaction is also critical; slightly acidic conditions are often optimal for imine formation.

• Suboptimal Catalyst Activity: Many synthetic routes for tetrahydroquinolines rely on catalysts, such as Brønsted or Lewis acids for Pictet-Spengler reactions or hydrogenation catalysts for the reduction of quinolines.[1][2][3]

  • Troubleshooting:

    • Catalyst Selection: The choice of catalyst can significantly impact the reaction. For Pictet-Spengler reactions, acids like trifluoroacetic acid or hydrochloric acid are commonly used.[4] For hydrogenations, catalysts like Palladium on carbon (Pd/C) are effective.[5]

    • Catalyst Loading: Insufficient catalyst loading will result in a sluggish or incomplete reaction. Conversely, excessive catalyst can lead to side reactions. It is recommended to perform small-scale experiments to determine the optimal catalyst loading.

    • Catalyst Poisoning: The catalyst can be poisoned by impurities in the starting materials or solvents. Ensure the purity of your reagents.

• Incorrect Reaction Temperature: Temperature plays a critical role in reaction kinetics.

  • Troubleshooting: If the reaction is too slow, a moderate increase in temperature may be beneficial. However, excessively high temperatures can lead to the formation of byproducts and degradation of the product.[6] Monitor the reaction progress by Thin-Layer Chromatography (TLC) to determine the optimal temperature.

• Poor Regioselectivity in Pictet-Spengler Reactions: If you are using a Pictet-Spengler approach with a substituted phenethylamine, you may face issues with regioselectivity, leading to the formation of undesired isomers.[4]

  • Troubleshooting: The regioselectivity is influenced by the electronic and steric effects of the substituents on the aromatic ring and the reaction conditions. Strong acidic conditions and higher temperatures generally favor the formation of the para-substituted isomer.[4]

Experimental Protocol: General Optimization Workflow

• Reagent Purity Check: Verify the purity of all starting materials and solvents.

• Small-Scale Test Reactions: Set up a series of small-scale reactions to screen different catalysts, catalyst loadings, solvents, and temperatures.

• Reaction Monitoring: Closely monitor the progress of the reactions using TLC or LC-MS to identify the optimal conditions.

• Work-up and Isolation: Once the optimal conditions are identified, scale up the reaction. Ensure that the work-up procedure is appropriate to isolate the hydrochloride salt.

Table 1: General Starting Conditions for Optimization

Parameter	Recommended Starting Condition	Range to Explore
Catalyst	10 mol% (e.g., for acid-catalyzed reactions)	5 - 20 mol%
Temperature	Room Temperature	0 °C to Reflux
Solvent	Dichloromethane (DCM) or Acetonitrile (ACN)	Toluene, 1,2-Dichloroethane (DCE)
Reaction Time	12 hours	4 - 24 hours

Issue 2: Formation of Significant Impurities or Byproducts

Question: My reaction is producing the desired product, but I am also observing significant amounts of impurities. How can I minimize byproduct formation?

Answer:

The formation of impurities is a common challenge in organic synthesis. For 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol, these can arise from side reactions, over-reduction, or degradation.

Causality and Minimization Strategies:

• Over-reduction: In syntheses involving the reduction of a quinoline precursor, over-reduction of the aromatic ring can occur, leading to undesired saturated products.

  • Troubleshooting: Carefully control the reaction conditions, including hydrogen pressure and reaction time. Using a less active catalyst or adding a catalyst poison in a controlled manner can sometimes prevent over-reduction.

• Oxidation of the 8-hydroxy Group: The hydroxyl group at the 8-position is susceptible to oxidation, which can lead to the formation of colored impurities.[6] This is particularly problematic during work-up and purification when the product is exposed to air.

  • Troubleshooting: Perform the reaction and subsequent work-up under an inert atmosphere (e.g., nitrogen or argon). The use of antioxidants in small quantities during work-up can also be beneficial.

• Side Reactions from Reactive Intermediates: Highly reactive intermediates, such as iminium ions, can undergo side reactions if not efficiently trapped by the desired reaction pathway.

  • Troubleshooting: Optimizing the concentration of the reactants can favor the desired bimolecular reaction over unimolecular decomposition or side reactions.

Workflow for Minimizing Byproducts

Caption: Workflow for byproduct minimization.

Issue 3: Difficulty in Purifying the Final Product

Question: I am struggling to purify 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride. The product is discolored, and I am having trouble removing impurities.

Answer:

Purification of 8-hydroxyquinoline derivatives can be challenging due to their potential for oxidation and complexation with metal ions.[6]

Purification Strategies:

• Column Chromatography: Flash column chromatography using silica gel is an effective method for separating the target compound from major impurities.

  • Troubleshooting:

    • Solvent System: A gradient elution from a non-polar solvent (e.g., hexane or heptane) to a more polar solvent system (e.g., ethyl acetate or a mixture of dichloromethane and methanol) is typically effective.

    • Tailing: The basic nitrogen atom in the tetrahydroquinoline ring can cause tailing on silica gel. Adding a small amount of a basic modifier, such as triethylamine (0.1-1%), to the eluent can improve the peak shape.

• Recrystallization: This is an excellent final step to obtain a high-purity crystalline solid.

  • Troubleshooting:

    • Solvent Selection: A solvent system in which the compound is soluble at high temperatures but poorly soluble at low temperatures is ideal. Common solvents for recrystallization of hydrochloride salts include ethanol, methanol, or mixtures with ethers like diethyl ether or MTBE.

    • Discoloration: If the product is discolored, adding a small amount of activated charcoal to the hot solution before filtration can help adsorb colored impurities.[6]

• Acid-Base Extraction: An acid-base workup can be used to separate the basic product from non-basic impurities.

  • Protocol:

    • Dissolve the crude product in an organic solvent (e.g., dichloromethane).

    • Extract with a dilute aqueous acid (e.g., 1M HCl). The protonated product will move to the aqueous layer.

    • Wash the aqueous layer with an organic solvent to remove any remaining non-basic impurities.

    • Basify the aqueous layer with a base (e.g., NaHCO₃ or NaOH) to deprotonate the product.

    • Extract the product back into an organic solvent.

    • Wash the organic layer with brine, dry over an anhydrous salt (e.g., Na₂SO₄), and concentrate to obtain the free base.

    • To form the hydrochloride salt, dissolve the free base in a suitable solvent (e.g., diethyl ether or ethyl acetate) and add a solution of HCl in the same or a miscible solvent.

Frequently Asked Questions (FAQs)

Q1: What is the best way to store 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride to prevent degradation?

A1: Due to the susceptibility of the 8-hydroxy group to oxidation, the compound should be stored in a tightly sealed container under an inert atmosphere (argon or nitrogen) and protected from light.[6] Storing at low temperatures (e.g., in a refrigerator or freezer) can also help to slow down potential degradation.

Q2: How can I confirm the identity and purity of my final product?

A2: A combination of analytical techniques should be used:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Mass Spectrometry (MS): To confirm the molecular weight.

• High-Performance Liquid Chromatography (HPLC): To determine the purity. A reversed-phase HPLC method is generally suitable.[7]

• Melting Point: A sharp melting point is indicative of high purity.

Q3: Can I use a different counterion instead of hydrochloride?

A3: Yes, other pharmaceutically acceptable salts can be prepared, such as hydrobromide, sulfate, or organic acid salts (e.g., tartrate, citrate). The choice of the salt form can influence properties like solubility, stability, and crystallinity. The general procedure involves neutralizing the free base with the corresponding acid.

Q4: Are there any specific safety precautions I should take when working with this compound?

A4: Standard laboratory safety practices should be followed. This includes wearing personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat. The hydrochloride salt may be irritating to the skin, eyes, and respiratory tract.[8] Work in a well-ventilated fume hood. Refer to the Safety Data Sheet (SDS) for detailed safety information.[8]

References

• BenchChem. (n.d.). Improving the regioselectivity of the Pictet-Spengler reaction for substituted tetrahydroisoquinolines.

• Calcaterra, A., et al. (2020). The Pictet-Spengler Reaction Updates Its Habits. Molecules, 25(2), 414. [Link]

• ResearchGate. (n.d.). Pictet–Spengler Tetrahydroisoquinoline Synthese. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 2-Methyl-1,2,3,4-tetrahydroquinoline. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 2-methyl-1,2,3,4-tetrahydroquinolin-4-yl)pyrrolidin-2-ones (3a−g). Retrieved from [Link]

• Calcaterra, A., et al. (2020). The Pictet-Spengler Reaction Updates Its Habits. PMC - PubMed Central - NIH. [Link]

• DTIC. (n.d.). DERIVATIVES OF 8-QUINOLINOL. Retrieved from [Link]

• Li, W., et al. (2014). Simple and Efficient Synthesis of Tetrahydro-β-Carbolines via the Pictet–Spengler Reaction in 1,1,1,3,3,3-Hexafluoro-2-propanol. Synlett, 25(11), 1539-1542.

• IIP Series. (n.d.). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. Retrieved from [Link]

• Kumar, A., et al. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances, 11(22), 13268-13291.
• Bunce, R. A., et al. (2013). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules, 18(9), 10243–10287.

• Journal of the Chemical Society, Perkin Transactions 1. (n.d.). Synthesis of 2-(substituted methyl)quinolin-8-ols and their complexation with Sn(II). Retrieved from [Link]

• Semantic Scholar. (n.d.). Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds. Retrieved from [Link]

• HETEROCYCLES. (2010). CONVENIENT SYNTHESIS OF OPTICALLY PURE 8-METHOXY-2-METHYL-1,2,3,4-TETRAHYDROQUINOLINE AND 2-METHYL-1,2,3,4-TETRAHYDROQUINOLINE. 82(1).

• Wikipedia. (n.d.). 2-Methyltetrahydroquinoline. Retrieved from [Link]

• PubChem. (n.d.). 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol. Retrieved from [Link]

• De Gruyter. (2013). Synthesis of 2-[(quinolin-8-yloxy)methyl]quinoline-3-carboxylic acid derivatives.
• MDPI. (2018).

• PubChem. (n.d.). 2-Methyl-1,2,3,4-tetrahydroquinoline. Retrieved from [Link]

• ResearchGate. (2021). Medicinal chemistry perspectives of 1,2,3,4- tetrahydroisoquinoline analogs -biological activities and SAR studies. Retrieved from [Link]

• MDPI. (2016). Synthesis of 2-Oxo-1, 2-Dihydroquinoline Chemotype with Multiple Attachment Points as Novel Screening Compounds for Drug Discovery. Molecules, 21(11), 1458.

Sources

• 1. The Pictet-Spengler Reaction Updates Its Habits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Pictet-Spengler Reaction Updates Its Habits - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. fluorochem.co.uk [fluorochem.co.uk]

Interpreting unexpected results with 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

Technical Support Center: 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

Introduction

Welcome to the technical support resource for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride. This guide is designed for researchers, medicinal chemists, and drug development professionals who are utilizing this compound in their experimental workflows. The 1,2,3,4-tetrahydroquinoline scaffold is a privileged structure in medicinal chemistry, appearing in numerous bioactive compounds.[1][2] However, this specific derivative, featuring a methyl group at the C2 position and a hydroxyl group at C8, presents unique challenges and opportunities.

This document moves beyond a simple datasheet to provide in-depth troubleshooting advice and answers to frequently encountered questions. Our goal is to empower you to interpret unexpected results, optimize your experimental conditions, and ensure the integrity of your data. We will delve into the causality behind common issues, from chemical stability to ambiguous biological readouts, grounding our recommendations in established chemical principles and field-proven insights.

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the properties, handling, and storage of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride.

Q1: What are the fundamental physicochemical properties of this compound?

Understanding the basic properties is the first step in designing robust experiments. Key data for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride are summarized below.

Table 1: Physicochemical and Identification Properties

Property	Value	Source
IUPAC Name	2-methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride	[3]
CAS Number	1170830-98-4	[3]
Molecular Formula	C₁₀H₁₃NO · HCl	[3]
Molecular Weight	199.68 g/mol	[3]
Purity	Typically ≥98%	[3]
Appearance	Varies; often a solid	N/A

| Chirality | Contains one asymmetric center at the C2 position |[4] |

Q2: How should I properly store and handle this compound to ensure its stability?

The stability of this compound is paramount for reproducible results. The primary degradation pathways are oxidation and photodegradation.[5] The tetrahydroquinoline ring is susceptible to aromatization (oxidation) to form the corresponding quinoline, and the 8-hydroxyl group can also participate in oxidative processes.[5]

Recommended Storage Protocol:

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.[5]

• Temperature: Keep in a cool, dark, and dry location.

• Container: Use a tightly sealed, amber glass vial or a container wrapped in aluminum foil to protect from light and moisture.[5]

Q3: My compound is a hydrochloride salt. How does this affect its solubility?

The hydrochloride salt form is used to improve the aqueous solubility and stability of the parent amine. The nitrogen atom in the tetrahydroquinoline ring is basic and is protonated by HCl. This ionic character generally enhances solubility in polar protic solvents like water, methanol, and ethanol.

• To enhance solubility: You can slightly acidify the aqueous buffer (e.g., pH 4-6) to ensure the amine remains in its protonated, more soluble form.

• Caution: Avoid highly basic conditions (pH > 8-9), which will neutralize the hydrochloride salt to the free base. The free base form is less water-soluble and may precipitate out of solution. It is also more susceptible to aerial oxidation.

Part 2: Troubleshooting Unexpected Experimental Results

This section provides a structured, question-and-answer guide to interpreting and resolving specific issues you may encounter.

Issue 1: Solution Discoloration (Yellowing/Browning)

Q: I dissolved the compound in my buffer/solvent, and it quickly turned yellow or brown. What is causing this, and is my compound compromised?

A: This is a classic indicator of oxidation. The tetrahydroquinoline core is electron-rich and can be easily oxidized to the corresponding aromatic quinoline derivative, which is often colored. The presence of the electron-donating hydroxyl group at the C8 position further activates the ring system towards oxidation.

Causality:

• Aerial Oxidation: Dissolved oxygen in non-degassed solvents is a primary culprit.

• Photodegradation: Exposure to ambient or UV light can catalyze the oxidation process.[5]

• Presence of Metal Ions: Trace metal ion contaminants in buffers can act as catalysts for oxidation.

dot

Caption: Primary degradation pathway via oxidation.

Self-Validating Protocol: Assessing Compound Stability

• Solvent Preparation: Use high-purity, HPLC-grade solvents. Degas your intended buffer or solvent by sparging with argon or nitrogen for 20 minutes.

• Sample Preparation: Prepare two stock solutions of the compound in the degassed solvent.

  • Sample A (Protected): Store in an amber vial, flushed with inert gas, at 4°C.

  • Sample B (Exposed): Store in a clear vial on the benchtop, exposed to air and light.

• Analysis: Analyze both samples by HPLC-UV at T=0, T=2h, T=8h, and T=24h.

• Interpretation:

  • A stable compound (Sample A) will show a single major peak with consistent area over time.

  • A degrading compound (Sample B) will show a decrease in the main peak area and the appearance of new, likely broader, peaks corresponding to degradation products.

Issue 2: Inconsistent or No Biological Activity

Q: I am not observing the expected biological activity, or my results are not reproducible. I expected activity based on related 8-hydroxyquinoline or tetrahydroquinoline compounds. Why?

A: This is a multifaceted issue where chemical integrity and biological context intersect. While the general scaffolds are known for bioactivity, minor structural changes can lead to dramatic shifts in pharmacological effects.[2] There is a notable lack of specific, publicly available biological data for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol.

dot

Caption: Troubleshooting workflow for inconsistent biological results.

Potential Causes & Explanations:

• Purity and Degradation: As discussed in Issue 1, impurities from synthesis or degradation products can interfere with the assay or have their own off-target effects. Always verify purity before use.

• Chirality: The compound is chiral due to the methyl group at C2. You are likely working with a racemic mixture (a 50:50 mix of R- and S-enantiomers). It is very common for one enantiomer to be significantly more active than the other, or for the two to have different biological activities altogether. The inactive enantiomer can act as an isomeric ballast, reducing the effective concentration of the active compound.

• Mechanistic Divergence: While the 8-hydroxyquinoline moiety is a known metal chelator and the tetrahydroquinoline core is present in many receptor ligands, the specific combination in this molecule may not confer the expected activity.[5][6] The N-H group, C2-methyl, and C8-hydroxyl create a unique electronic and steric profile that may favor different targets or prevent binding to the expected one.

Recommended Action Plan:

• Confirm Purity: Run an HPLC-UV or LC-MS analysis on your sample. See the protocol below.

• Consider Chirality: If possible, perform a chiral separation to isolate and test the individual enantiomers. The biological activity (or lack thereof) of the racemate may be misleading.

• Re-evaluate Hypothesis: If the compound is pure, stable, and soluble, yet inactive in a validated assay, the initial hypothesis regarding its mechanism of action may need to be revised. It is a valid, reportable result that this specific structure does not possess the anticipated activity.

Issue 3: Ambiguous Analytical Data

Q: My HPLC chromatogram shows multiple peaks, or my NMR spectrum is "messy." How do I interpret this?

A: Unexpected analytical signals almost always point to the presence of multiple species in your sample. The key is to identify their source.

Potential Sources of Extra Peaks:

• Synthesis Byproducts: The synthesis of quinoline derivatives can sometimes result in side reactions or incomplete reactions, leaving starting materials or related impurities.[7]

• Degradation Products: As noted, the oxidized quinoline is a likely candidate.

• Rotational Isomers (Rotamers): In NMR, if the molecule has restricted rotation around a bond (less common in this specific structure but possible in derivatives), you might see peak doubling. This is less likely to be an issue here.

• Solvent/Water Peaks: Ensure you can identify peaks from your solvent and any residual water.

Protocol: Standard HPLC-UV Purity Assessment This protocol provides a starting point for assessing the purity of your compound. It is based on methods used for structurally related molecules.[8]

Table 2: Recommended Starting HPLC Conditions

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Standard reversed-phase column suitable for this type of molecule.
Mobile Phase A	Water with 0.1% Formic Acid	Provides good peak shape and is MS-compatible.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Common organic modifier.
Gradient	10% B to 90% B over 15 minutes	A broad gradient to elute potential impurities with different polarities.
Flow Rate	1.0 mL/min	Standard analytical flow rate.
Column Temp.	30 °C	Ensures reproducible retention times.
Detection (UV)	254 nm, 280 nm	Aromatic systems absorb well at these wavelengths. A PDA detector is ideal to check for peak purity.
Injection Vol.	10 µL	Standard volume.

| Sample Prep. | Dissolve in 50:50 Acetonitrile:Water | A common diluent to ensure solubility and compatibility with the mobile phase. |

Interpreting the Results:

• A pure sample should yield one sharp, symmetrical peak.

• Impurities will appear as additional peaks. If coupled with a mass spectrometer (LC-MS), you can get mass data to help identify these unknowns. For example, a peak with a mass of [M-2H]+ relative to your main peak strongly suggests the oxidized quinoline product.

References

• PrepChem.com. (2023). Synthesis of 2-Methyl-1,2,3,4-tetrahydroquinoline. Retrieved from [Link]

• Synthesis of 2-methyl-1,2,3,4-tetrahydroquinolin-4- yl)pyrrolidin-2-ones (3a−g). (n.d.). ResearchGate. Retrieved from [Link]

• Faheem, et al. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances. Retrieved from [Link]

• Sridharan, V., et al. (2015). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Methyltetrahydroquinoline. Retrieved from [Link]

• Faheem, et al. (2021). Medicinal chemistry perspectives of 1,2,3,4- tetrahydroisoquinoline analogs -biological activities and SAR studies. ResearchGate. Retrieved from [Link]

• Liu, K., et al. (2024). Discovery and pharmacological characterization of 1,2,3,4-tetrahydroquinoline derivatives as RORγ inverse agonists against prostate cancer. Acta Pharmaceutica Sinica B. Retrieved from [Link]

• PubChem. (n.d.). 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol. Retrieved from [Link]

• PubChem. (n.d.). 1,2,3,4-Tetrahydroquinolin-8-ol. Retrieved from [Link]

• IIP Series. (n.d.). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. Retrieved from [Link]

• MDPI. (n.d.). Special Issue : Quinoline, Derivatives and Applications. Retrieved from [Link]

• Novelty Journals. (2022). A REVIEW ON QUINOLINE AND ITS DERIVATIVES. Retrieved from [Link]

• CONVENIENT SYNTHESIS OF OPTICALLY PURE 8-METHOXY-2-METHYL-1,2,3,4-TETRAHYDROQUINOLINE AND 2-METHYL-1,2,3,4-TETRAHYDROQUINOLINE. (2010). HETEROCYCLES, Vol. 82, No. 1. Retrieved from [Link]

• MDPI. (2018). Synthesis of New 1,2,3,4-Tetrahydroquinoline Hybrid of Ibuprofen and Its Biological Evaluation. Retrieved from [Link]

• Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights. (n.d.). New Journal of Chemistry (RSC Publishing). Retrieved from [Link]

• 1-Methyl-1,2,3,4-Tetrahydroisoquinoline, an Endogenous Amine with Unexpected Mechanism of Action: New Vistas of Therapeutic Application. (2011). ResearchGate. Retrieved from [Link]

Sources

• 1. Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. 2-Methyltetrahydroquinoline - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Discovery and pharmacological characterization of 1,2,3,4-tetrahydroquinoline derivatives as RORγ inverse agonists against prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

Welcome to the technical support center for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride (CAS: 1170830-98-4). This guide is designed for researchers, medicinal chemists, and drug development professionals to provide practical, in-depth solutions to common challenges encountered when working with this versatile bicyclic scaffold. By understanding the interplay between its phenolic hydroxyl group, secondary amine, and hydrochloride salt form, you can optimize your experimental outcomes.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common inquiries regarding the handling, storage, and properties of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride.

Q1: How should I store this compound to ensure its long-term stability?

A1: Proper storage is critical. The compound should be stored at -20°C, tightly sealed in its original container, and preferably under an inert atmosphere (e.g., argon or nitrogen). The 8-hydroxyquinoline moiety is susceptible to oxidation, which can be accelerated by light, air (oxygen), and trace metal contaminants. The hydrochloride salt form enhances stability compared to the free base, but low temperatures and an inert atmosphere are key to preventing gradual discoloration (often to a brownish or purplish hue) and degradation.

Q2: What are the best solvents for dissolving this compound?

A2: As a hydrochloride salt, the compound exhibits good solubility in polar protic solvents. Solubility can be poor in nonpolar organic solvents. It is generally soluble in Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF).[1] For aqueous systems, solubility is pH-dependent. In acidic to neutral water, the protonated amine ensures solubility. However, upon basification to deprotonate the amine and form the free base, aqueous solubility will decrease significantly. For organic reactions, if the free base is required, it must first be liberated from the salt (see Troubleshooting Q1).

Table 1: Qualitative Solubility of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

Solvent	Type	Expected Solubility	Notes
Water	Polar Protic	Soluble (pH dependent)	Best solubility at acidic pH.
Methanol / Ethanol	Polar Protic	Soluble / Moderately Soluble	Good choice for creating stock solutions.
DMSO / DMF	Polar Aprotic	Soluble	Common solvents for biological assays and some reaction types.[1]
Dichloromethane (DCM)	Nonpolar Aprotic	Insoluble	The free base form would be soluble.
Diethyl Ether / Hexanes	Nonpolar	Insoluble	Useful as anti-solvents for precipitation.

Q3: The compound appears discolored. Is it still usable?

A3: Discoloration (e.g., yellow, brown, or purple tints) is a common indicator of oxidation at the phenol group. Phenolic compounds, especially those with electron-donating groups on the aromatic ring, are sensitive to air oxidation. While slight discoloration may not significantly impact purity for some applications, it is crucial for sensitive experiments, such as those involving catalysis or quantitative biological assays, to use a pure, off-white solid. If the discoloration is significant, purification by recrystallization or column chromatography of the free base may be necessary.

Q4: How do I confirm the identity and purity of my sample?

A4: Standard analytical techniques should be used.

• ¹H NMR: Will confirm the molecular structure. Key signals include the methyl group doublet, the aliphatic protons of the tetrahydroquinoline ring, the aromatic protons, and exchangeable peaks for the phenolic -OH and ammonium N-H protons.

• LC-MS: Is ideal for confirming the molecular weight (163.22 g/mol for the free base) and assessing purity.[2]

• FTIR: Will show characteristic peaks for the O-H stretch (phenol), N-H stretch (secondary ammonium salt), C-N bonds, and aromatic C-H bonds.

Part 2: Troubleshooting Experimental Protocols

This section provides a problem-solving framework for common issues encountered during reactions and workflows involving this compound.

Issue 1: Low or No Reactivity in a Base-Mediated Reaction

Problem: My reaction, which requires the deprotonation of either the phenol or the amine, is failing or showing very low yield.

Causality: The starting material is a hydrochloride salt. The proton is tightly associated with the secondary amine (pKa ~4-5), making it the most acidic proton after the phenolic one. Before another functional group can react with a base, this ammonium salt must be neutralized. If your reaction base is not strong enough or is used in insufficient stoichiometric amounts, it will be consumed by the HCl salt, leaving no effective base to proceed with the desired reaction.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for base-mediated reactions.

Recommended Solution: For most organic reactions, it is best practice to convert the hydrochloride salt to the free base before use.

• Dissolve the hydrochloride salt in a biphasic system, such as dichloromethane (DCM) and water.

• Add a mild aqueous base, like saturated sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) solution, and stir until effervescence ceases.

• Separate the organic layer, which now contains the neutral free base.

• Wash the organic layer with brine, dry it over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Crucially, use the resulting free base immediately , as it is significantly less stable than the hydrochloride salt and prone to oxidation.

Issue 2: Product Degradation or Formation of Colored Impurities

Problem: My reaction mixture turns dark brown/purple, and the final product is impure with colored contaminants.

Causality: The 8-hydroxyquinoline core is a well-known metal chelator and is susceptible to oxidation.[3][4] This degradation can be initiated by:

• Air Oxidation: The electron-rich phenol is easily oxidized by atmospheric oxygen, a process often catalyzed by light or heat.

• Metal Contamination: Trace metals from reagents, solvents, or spatulas can catalyze oxidation pathways, leading to highly colored polymeric byproducts.[5]

Preventative Measures & Solutions:

• Degas Solvents: Before starting the reaction, thoroughly degas all solvents by sparging with an inert gas (argon or nitrogen) for 15-30 minutes. This removes dissolved oxygen.

• Maintain Inert Atmosphere: Run the reaction under a positive pressure of nitrogen or argon from start to finish.

• Use High-Purity Reagents: Use freshly opened or purified reagents and high-quality solvents to minimize metal contamination.

• Add Antioxidants/Chelators: In some cases, adding a small amount of a sacrificial antioxidant or a chelating agent like EDTA can help sequester trace metals and prevent degradation.[6]

Caption: Simplified oxidation pathway of the 8-hydroxyquinoline moiety.

Issue 3: Difficulty with Product Purification and Isolation

Problem: After the reaction, I am struggling to isolate my product. It either remains an oil, or I get a mixture of the desired product and starting material salt.

Causality: The product's properties are highly dependent on its protonation state. If your product retains the basic amine and you attempt to purify it on silica gel, it may streak or remain on the column. If your workup involves an acidic wash, you may inadvertently re-protonate your product, causing it to move into the aqueous layer.

Solutions for Purification:

• For Basic Products (Free Base):

  • Column Chromatography: Use a solvent system that is lightly basified to prevent protonation on the acidic silica gel. For example, add 0.5-1% triethylamine (Et₃N) or ammonia in methanol to your eluent system (e.g., Hexane/Ethyl Acetate with 1% Et₃N).

  • Acid/Base Extraction: A powerful purification technique. Dissolve the crude mixture in an organic solvent (e.g., DCM). Extract with dilute aqueous acid (e.g., 1M HCl). Your basic product will move to the aqueous layer. Wash the aqueous layer with fresh organic solvent to remove neutral impurities. Then, basify the aqueous layer (e.g., with Na₂CO₃) and re-extract your pure product back into an organic solvent.

• Isolating as a Hydrochloride Salt:

  • If the final product is an oil but should be a solid salt, you can precipitate it. Dissolve the purified free base oil in a suitable solvent like diethyl ether, ethyl acetate, or a DCM/ether mixture.

  • Slowly add a solution of HCl in a compatible solvent (e.g., HCl in diethyl ether or HCl in dioxane) dropwise while stirring.

  • The hydrochloride salt should precipitate out of the solution.[7] The solid can then be collected by filtration, washed with cold ether, and dried.

References

• PrepChem.com. Synthesis of 2-Methyl-1,2,3,4-tetrahydroquinoline. Available from: [Link]

• ResearchGate. Synthesis of 2-methyl-1,2,3,4-tetrahydroquinolin-4-yl)pyrrolidin-2-ones (3a−g). Available from: [Link]

• Der Pharma Chemica. Thermal Degradation Study of New Polymer derived from 8-Hydroxyquinoline 5-sulphonic acid and Catechol. Available from: [Link]

• National Institutes of Health (PMC). Synthesis and Thermal Stability of Bis(8-hydroxy-quinoline)-Schiff Base Coordination Polymers. Available from: [Link]

• HETEROCYCLES. CONVENIENT SYNTHESIS OF OPTICALLY PURE 8-METHOXY-2-METHYL-1,2,3,4-TETRAHYDROQUINOLINE AND 2-METHYL-1,2,3,4-TETRAHYDROQUINOLINE. Available from: [Link]

• ResearchGate. (PDF) Synthesis, spectroscopic characterization and thermal studies of some divalent transition metal complexes of 8-hydroxyquinoline. Available from: [Link]

• National Institutes of Health (PMC). 8-Hydroxyquinolines: a review of their metal chelating properties and medicinal applications. Available from: [Link]

• MDPI. 8-Hydroxyquinolines: A review of their metal chelating properties and medicinal applications. Available from: [Link]

• PROMETHEUS – Protocols. Chemical determination of phenolic compounds. Available from: [Link]

• Royal Society of Chemistry. Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. Available from: [Link]

• PubChem. 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol. Available from: [Link]

• Royal Society of Chemistry. Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights. Available from: [Link]

• Scribd. Tests for Identifying Phenolic Compounds. Available from: [Link]

• Reddit. Ways of crashing out amines. Available from: [Link]

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Technical Support Center: Enhancing the Bioactivity of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

Welcome to the technical support center for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshooting strategies for enhancing the bioactivity of this promising quinoline derivative. Our goal is to equip you with the scientific rationale and practical methodologies to overcome common experimental hurdles and unlock the full therapeutic potential of this compound.

I. Understanding the Molecule: Physicochemical Properties

Before embarking on experimental work, a thorough understanding of the physicochemical properties of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is crucial. These properties will dictate its behavior in biological systems and inform your strategy for enhancing its bioactivity.

Property	Value/Information	Implication for Bioactivity Enhancement
Molecular Formula	C₁₀H₁₄ClNO	Provides the exact mass for analytical measurements.
Molecular Weight	199.68 g/mol	Essential for preparing solutions of known molarity.
Structure	Tetrahydroquinoline with a methyl group at position 2 and a hydroxyl group at position 8, as a hydrochloride salt.	The phenolic hydroxyl group suggests potential antioxidant activity and susceptibility to oxidation. The tetrahydroquinoline core is found in many bioactive compounds.
XLogP3	~2.4	This value suggests the compound is moderately lipophilic, which can be favorable for cell membrane permeability but may also lead to solubility challenges in aqueous media.[1]
Hydrogen Bond Donors	2	The hydroxyl and secondary amine groups can participate in hydrogen bonding, influencing solubility and receptor interactions.
Hydrogen Bond Acceptors	2	The nitrogen and oxygen atoms can accept hydrogen bonds, contributing to interactions with biological targets.
Form	Hydrochloride salt	This salt form is typically used to improve the solubility and stability of basic compounds.

II. Troubleshooting Guide: Common Experimental Challenges

This section addresses specific issues you may encounter during your experiments in a question-and-answer format, providing not just solutions but the scientific reasoning behind them.

A. Solubility and Compound Precipitation

Q1: My 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is poorly soluble in my aqueous assay buffer, leading to inconsistent results. What should I do?

A1: Poor aqueous solubility is a common challenge for moderately lipophilic compounds. Here’s a systematic approach to troubleshoot this issue:

• pH Adjustment: As a hydrochloride salt of a basic compound, its solubility is highly pH-dependent. In acidic conditions (pH < 7), the amine group is protonated, increasing its polarity and aqueous solubility. Conversely, in neutral or basic conditions (pH ≥ 7), the free base form is more prevalent, which is less soluble.

  • Actionable Advice: Attempt to dissolve the compound in a slightly acidic buffer (e.g., pH 5.0-6.5) if your experimental system can tolerate it. Always check the final pH of your stock solution and assay medium.

• Co-solvents: If pH adjustment is not feasible or insufficient, using a small percentage of an organic co-solvent can significantly improve solubility.

  • Actionable Advice: Prepare a concentrated stock solution in an appropriate organic solvent like dimethyl sulfoxide (DMSO) or ethanol. When diluting into your aqueous assay medium, ensure the final co-solvent concentration is minimal (typically <0.5% for DMSO in cell-based assays) to avoid solvent-induced artifacts or toxicity.[2] To prevent precipitation upon dilution (a phenomenon known as "crashing out"), add the stock solution to the assay medium with vigorous vortexing or stirring.

Q2: I've dissolved the compound in DMSO, but it precipitates when I add it to my cell culture medium. How can I prevent this?

A2: This is a classic solubility issue where the compound is soluble in the organic stock but not in the final aqueous environment.

• Serial Dilutions: Instead of a single large dilution, perform serial dilutions. First, dilute the DMSO stock in a small volume of a solubilizing excipient-containing buffer before the final dilution into the full volume of the assay medium.

• Formulation Strategies: For persistent precipitation issues, consider more advanced formulation approaches to enhance and maintain solubility in aqueous environments. These are discussed in detail in Section IV .

B. Low Bioactivity or Inconsistent Potency

Q3: The observed bioactivity of my compound is lower than expected, or the IC50 values are not reproducible. What could be the cause?

A3: Inconsistent potency can stem from several factors, from compound stability to assay design.

• Compound Stability: 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride, being a phenolic compound, may be susceptible to degradation.

  • Actionable Advice: Assess the compound's stability in your assay buffer over the duration of the experiment.[2] This can be done by incubating the compound in the buffer, taking aliquots at different time points, and analyzing for degradation using HPLC. Protect your stock solutions and experimental samples from light and consider degassing your buffers to minimize oxidation.

• Cellular Permeability and Efflux: The compound may have poor permeability across the cell membrane, or it might be a substrate for efflux pumps (like P-glycoprotein), which actively remove it from the cell, reducing its intracellular concentration and apparent potency.[3]

  • Actionable Advice: If you suspect efflux, you can co-incubate your compound with a known efflux pump inhibitor (e.g., verapamil) to see if the potency increases.

• Assay Interference: The compound itself might interfere with the assay readout. For example, colored or fluorescent compounds can interfere with colorimetric or fluorescence-based assays, respectively.

  • Actionable Advice: Run a control experiment with the compound in the absence of cells to check for any direct interaction with your assay reagents.

C. Handling and Storage

Q4: What are the best practices for handling and storing 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride to ensure its integrity?

A4: Proper handling and storage are critical for obtaining reliable and reproducible results.

• Storage of Solid Compound: Store the solid compound in a tightly sealed container in a cool, dry, and dark place.[4][5][6][7] A desiccator is recommended to protect it from moisture.

• Stock Solutions: Prepare concentrated stock solutions in a suitable anhydrous solvent like DMSO. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles, which can lead to degradation. Store stock solutions at -20°C or -80°C.

• Working Solutions: Prepare fresh working solutions from the stock solution for each experiment. Avoid storing dilute aqueous solutions for extended periods, as the compound may be less stable.

III. Experimental Protocols

This section provides detailed, step-by-step methodologies for key experiments to assess and enhance the bioactivity of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride.

Protocol 1: Solubility Determination

Objective: To determine the solubility of the compound in various solvents and buffers.

Materials:

• 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

• Selection of solvents (e.g., water, PBS pH 7.4, acidic buffer pH 5.0, ethanol, DMSO)

• Vials, magnetic stirrer, and stir bars

• HPLC system with a suitable column (e.g., C18) and detector (UV or MS)

Procedure:

• Add an excess amount of the solid compound to a known volume of the solvent in a vial.

• Stir the suspension at a constant temperature (e.g., 25°C or 37°C) for a sufficient time (e.g., 24-48 hours) to reach equilibrium.

• After equilibration, centrifuge the suspension to pellet the undissolved solid.

• Carefully collect the supernatant and filter it through a 0.22 µm filter.

• Prepare a series of dilutions of the filtered supernatant.

• Analyze the dilutions by HPLC to determine the concentration of the dissolved compound.

• The concentration of the saturated solution is the solubility of the compound in that solvent.

Protocol 2: pH-Dependent Stability Assay

Objective: To evaluate the stability of the compound at different pH values over time.

Materials:

• Stock solution of the compound in DMSO

• Buffers of different pH values (e.g., pH 3, 5, 7.4, 9)

• Incubator (37°C)

• HPLC system

Procedure:

• Dilute the stock solution into each pH buffer to a final concentration of approximately 10 µM.

• Immediately take a sample from each solution (t=0) and quench the reaction (e.g., by diluting with a mobile phase or a strong organic solvent).

• Incubate the remaining solutions at 37°C.

• Take samples at various time points (e.g., 1, 2, 4, 8, 24 hours) and quench them.

• Analyze all samples by HPLC.

• Calculate the percentage of the compound remaining at each time point relative to the t=0 sample.[8][9]

Protocol 3: In Vitro Anticancer Activity (MTT Assay)

Objective: To determine the cytotoxic effect of the compound on cancer cell lines.

Materials:

• Cancer cell line of interest (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Complete cell culture medium

• 96-well plates

• 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of the compound in the cell culture medium.

• Remove the old medium from the cells and add the medium containing different concentrations of the compound. Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration).

• Incubate the plates for the desired period (e.g., 48 or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

• Add the solubilization solution to dissolve the formazan crystals.

• Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value.[1]

IV. Strategies for Enhancing Bioactivity

If the intrinsic activity of the compound is promising but limited by poor bioavailability, the following formulation strategies can be employed.

A. Cyclodextrin Encapsulation

Principle: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic interior cavity. They can encapsulate lipophilic guest molecules, like our compound, forming inclusion complexes that have enhanced aqueous solubility and stability.[10][11][12][13]

Workflow:

Caption: Workflow for Cyclodextrin Encapsulation.

B. Lipid-Based Formulations (Liposomes)

Principle: Liposomes are spherical vesicles composed of a lipid bilayer that can encapsulate both hydrophilic and lipophilic drugs. For a lipophilic compound, it will primarily partition into the lipid bilayer. This formulation can improve solubility, protect the drug from degradation, and enhance its delivery into cells.[14][15][16][17][18][19][20][21][22][23]

Workflow:

Caption: Workflow for Liposomal Formulation.

C. Nanoparticle Formulation

Principle: Encapsulating the compound into polymeric nanoparticles can improve its solubility, stability, and pharmacokinetic profile. Nanoparticles can also be surface-functionalized for targeted delivery.[24][25][26][27][28]

Workflow:

Caption: Workflow for Nanoparticle Formulation.

V. Understanding the Mechanism of Action: Signaling Pathways

Many tetrahydroquinoline derivatives have been shown to exert their anticancer effects by modulating key cellular signaling pathways. A plausible pathway to investigate for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer and controls cell growth, proliferation, and survival.[29][30][31][32]

Caption: Potential Modulation of the PI3K/AKT/mTOR Pathway.

By systematically addressing the challenges of solubility, stability, and delivery, and by exploring the underlying mechanisms of action, you can significantly enhance the measurable bioactivity of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride and advance your research and development efforts.

VI. References

• Butt, A. M., Mohd, A., & Ali, A. (2018). Lipid-Based Oral Formulation Strategies for Lipophilic Drugs. AAPS PharmSciTech, 19(8), 3427–3441. [Link]

• Gershanik, T., & Benita, S. (2000). Lipids, lipophilic drugs, and oral drug delivery-some emerging concepts. Critical Reviews in Therapeutic Drug Carrier Systems, 17(6), 569-598. [Link]

• Symmetric. (2024, September 18). Lipid-Based Formulations: Optimizing the Oral Delivery of Lipophilic Drugs. [Link]

• Butt, A. M., Mohd, A., & Ali, A. (2018). Lipid-Based Oral Formulation Strategies for Lipophilic Drugs. Semantic Scholar. [Link]

• Bhagat, V. C., et al. (2024, December 9). Lipid-based lipophilic formulations for oral drug delivery. Journal of Drug Delivery and Therapeutics. [Link]

• Rodrigues, J. M., et al. (2022). Application of nano and microformulations to improve the leishmanicidal response of quinoline compounds: a brief review. Frontiers in Cellular and Infection Microbiology. [Link]

• Antioxidants. (2021). Encapsulation of Phenolic Compounds from a Grape Cane Pilot-Plant Extract in Hydroxypropyl Beta-Cyclodextrin and Maltodextrin by Spray Drying. MDPI. [Link]

• Analytical Methods. (n.d.). Application of an automated multi-pH and multi-temperature platform for accelerated solution stability testing in supporting drug discovery. RSC Publishing. [Link]

• PNAS. (n.d.). One Step Encapsulation of Small Molecule Drugs in Liposomes via Electrospray-Remote Loading. PMC - NIH. [Link]

• Ryczkowska, M., et al. (n.d.). New tetrahydroquinoline derivatives with anticancer activity: design, synthesis, and biological evaluation. ResearchGate. [Link]

• Zolfigol, M. A., et al. (2022). Quinoline Synthesis: Nanocatalyzed Green Protocols—An Overview. PMC - NIH. [Link]

• Protocols.io. (2023, January 12). Synthesis of anionic and cationic unilamellar liposome nanoparticles using a thin film dispersed hydration and extrusion method. [Link]

• PubMed. (2021, July 15). Encapsulation of Phenolic Compounds from a Grape Cane Pilot-Plant Extract in Hydroxypropyl Beta-Cyclodextrin and Maltodextrin by Spray Drying. [Link]

• Moumou, M., Amrani, S., & Harnafi, H. (2025, November 13). Insights into polyphenols' encapsulation in cyclodextrins: An updated systematic literature review. Carbohydrate Polymers. [Link]

• Wrzesiński, M., et al. (2022). Tetrahydroquinolinone derivatives exert antiproliferative effect on lung cancer cells through apoptosis induction. PMC - NIH. [Link]

• MDPI. (n.d.). Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. [Link]

• Preprints.org. (2025, January 26). Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. [Link]

• ResearchGate. (2025, August 5). Encapsulation of complex extracts in β-cyclodextrin: an application to propolis ethanolic extract. [Link]

• Promega Connections. (2018, June 21). Factors Influencing Compound Potency in Biochemical and Cellular Assays. [Link]

• PubChem. (n.d.). 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol. National Center for Biotechnology Information. [Link]

• Waters Corporation. (n.d.). Determination of pH Stability by UPLC-MS/MS. [Link]

• PubMed. (2024, November 20). Magnetic nanoparticle-catalysed synthesis of quinoline derivatives: A green and sustainable method. [Link]

• PubMed. (n.d.). Development and application of high throughput plasma stability assay for drug discovery. [Link]

• PubMed Central. (n.d.). Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application. [Link]

• Journal of Cancer Research and Therapeutics. (n.d.). Review on recent development of quinoline for anticancer activities. [Link]

• ACS Omega. (2024, October 13). Quinoline Synthesis: Nanocatalyzed Green Protocols—An Overview. [Link]

• MDPI. (n.d.). Liposomal Formulations: A Recent Update. [Link]

• PubMed Central. (n.d.). A Review of Cyclodextrin Encapsulation and Intelligent Response for the Release of Curcumin. [Link]

• PubMed. (2025, February 23). Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. [Link]

• PubMed Central. (n.d.). Design, Synthesis, and Anticancer Activity Studies of Novel Quinoline-Chalcone Derivatives. [Link]

• Hudson Robotics. (n.d.). pH for Stability Testing and Analysis. [Link]

• ResearchGate. (n.d.). Synthesis of quinolines. [Link]

• PubMed Central. (n.d.). Nuisance compounds in cellular assays. [Link]

• MDPI. (2022, November 1). Evaluation of Cytotoxic Activity of Small Aminated Quinolinequinones In Vitro as Anti-Cancer Molecules. [Link]

• BioPharm International. (2024, January 1). Navigating Challenges in Cell Therapy Potency Assays. [Link]

• Solvias. (n.d.). Overcoming Challenges in Potency Assays for Cell and Gene Therapy Development. [Link]

• Wikipedia. (n.d.). Quinine. [Link]

• MDPI. (n.d.). Novel Quinoline Compounds Active in Cancer Cells through Coupled DNA Methyltransferase Inhibition and Degradation. [Link]

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Reference Data & Comparative Studies

Introduction: Unveiling the Therapeutic Potential of a Novel Tetrahydroquinoline Derivative

An In-Depth Guide to Validating the Efficacy of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is a heterocyclic compound belonging to the tetrahydroquinoline class. Its core structure is a derivative of 8-hydroxyquinoline, a molecule renowned for its metal-chelating, antioxidant, and neuroprotective properties. The addition of a methyl group at the 2-position and the saturation of one of the aromatic rings to form a tetrahydroquinoline may significantly modulate its physicochemical properties, such as lipophilicity and metabolic stability, thereby influencing its biological activity.

This guide provides a comprehensive framework for researchers and drug development professionals to validate the efficacy of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride. We will explore its hypothesized mechanism of action, compare it with established alternatives, and provide detailed experimental protocols for a rigorous evaluation.

Hypothesized Mechanism of Action: An Antioxidant and Iron Chelator

The therapeutic potential of this compound is likely rooted in the well-documented activities of its 8-hydroxyquinoline core. We hypothesize a dual mechanism of action:

• Antioxidant Activity: The phenolic hydroxyl group at the 8-position can act as a radical scavenger, donating a hydrogen atom to neutralize reactive oxygen species (ROS). This direct antioxidant effect can protect cells from oxidative stress, a key pathological factor in a range of diseases, including neurodegenerative disorders.

• Iron Chelation: 8-hydroxyquinolines are potent chelators of metal ions, particularly iron (Fe²⁺/Fe³⁺). By sequestering excess free iron, the compound can inhibit the Fenton reaction, a major source of highly toxic hydroxyl radicals in biological systems. This action helps to mitigate iron-induced oxidative damage.

The proposed signaling pathway for its neuroprotective effects is illustrated below.

Caption: A tiered workflow for validating the antioxidant and cytoprotective efficacy.

Protocol 1: DPPH Radical Scavenging Assay

This assay quantifies the ability of the compound to directly scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.

Methodology:

• Prepare a stock solution of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride and Edaravone (positive control) in methanol or DMSO.

• Create a series of dilutions for each compound to determine the IC₅₀ value.

• Prepare a 0.1 mM solution of DPPH in methanol.

• In a 96-well plate, add 100 µL of each compound dilution.

• Add 100 µL of the DPPH solution to each well.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• The percentage of scavenging activity is calculated using the formula: (A_control - A_sample) / A_control * 100.

Protocol 2: In Vitro Neuroprotection Assay Using SH-SY5Y Cells

This cell-based assay evaluates the compound's ability to protect neuronal cells from oxidative stress-induced death.

Methodology:

• Cell Culture: Culture SH-SY5Y human neuroblastoma cells in DMEM/F12 medium supplemented with 10% FBS and 1% penicillin-streptomycin.

• Cell Plating: Seed the cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.

• Pre-treatment: Treat the cells with various concentrations of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride or Edaravone for 2 hours.

• Induction of Oxidative Stress: Introduce an oxidative insult by adding hydrogen peroxide (H₂O₂) to a final concentration of 100 µM.

• Incubation: Incubate the cells for an additional 24 hours.

• Viability Assessment (MTT Assay):

  • Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm.

• Data Analysis: Express cell viability as a percentage relative to the untreated control group.

Conclusion and Future Directions

This guide outlines a foundational strategy for validating the efficacy of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride. The proposed experiments will elucidate its antioxidant capacity and cytoprotective potential in a controlled, comparative manner. Positive results from these initial assays would warrant further investigation into more complex models, including its effects on mitochondrial function, specific apoptotic pathways, and ultimately, in vivo models of neurodegeneration or ischemic injury. The structural novelty of this compound, combined with the proven therapeutic relevance of its chemical class, makes it a compelling candidate for further drug discovery and development efforts.

References

• Title: 8-Hydroxyquinoline: A promising scaffold for the development of novel therapeutic agents. Source: European Journal of Medicinal Chemistry URL: [Link]

• Title: The 8-hydroxyquinoline scaffold: a versatile platform for the development of potent and selective therapeutic agents. Source: RSC Medicinal Chemistry URL: [Link]

• Title: Edaravone (MCI-186) for the treatment of amyotrophic lateral sclerosis: a systematic review and meta-analysis. Source: Journal of Neurology URL: [Link]

• Title: Edaravone for the Treatment of Acute Ischemic Stroke. Source: The New England Journal of Medicine URL: [Link]

• Title: Pharmacokinetics of edaravone and its metabolites in healthy adult subjects. Source: Clinical Therapeutics URL: [Link]

A Comparative Guide to 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride and Other Quinoline Derivatives in Neuroprotection and Antioxidant Activity

For Researchers, Scientists, and Drug Development Professionals

In the landscape of neurodegenerative disease research and the development of novel therapeutics, quinoline derivatives have emerged as a class of heterocyclic compounds with significant potential.[1][2] Their diverse biological activities, including antioxidant and neuroprotective effects, make them attractive candidates for further investigation. This guide provides a comparative analysis of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride against other relevant quinoline derivatives, focusing on their performance in preclinical models of neuroprotection and antioxidant activity. While direct comparative studies on 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride are limited, this guide synthesizes available data on structurally related compounds to provide a framework for its potential efficacy and mechanism of action.

Introduction to the Quinoline Scaffold: A Privileged Structure in Medicinal Chemistry

The quinoline ring system is a fundamental heterocyclic motif found in numerous natural products and synthetic compounds with a broad spectrum of biological activities.[3] The versatility of the quinoline scaffold allows for substitutions at various positions, leading to a wide array of derivatives with distinct pharmacological profiles. Of particular interest are 8-hydroxyquinoline and tetrahydroquinoline derivatives, which have demonstrated significant promise in the context of neurodegenerative diseases.[3]

8-Hydroxyquinolines are known for their potent metal-chelating and antioxidant properties.[4][5][6] The hydroxyl group at the 8-position is crucial for these activities, enabling the molecule to scavenge free radicals and bind to metal ions that can contribute to oxidative stress.[4][6]

Tetrahydroquinolines , as the saturated analogues of quinolines, often exhibit improved bioavailability and metabolic stability. They have been investigated for a range of activities, including neuroprotection.[7]

2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride combines the key structural features of both these classes, suggesting a potential for synergistic or enhanced biological activity.

Comparative Analysis of Antioxidant Potential

Oxidative stress is a key pathological feature of many neurodegenerative diseases. The ability of a compound to mitigate oxidative damage is a critical indicator of its therapeutic potential. The antioxidant activity of quinoline derivatives is often evaluated using in vitro assays that measure their ability to scavenge free radicals.

Key Structural Features Influencing Antioxidant Activity

The antioxidant capacity of 8-hydroxyquinoline derivatives is intrinsically linked to the presence of the hydroxyl group at the 8-position. This group can donate a hydrogen atom to neutralize free radicals. The saturation of the quinoline ring to a tetrahydroquinoline can also influence antioxidant activity, potentially by altering the electron density of the aromatic ring.

Feature	Influence on Antioxidant Activity
8-Hydroxyl Group	Essential for free radical scavenging.[4][6]
Electron-donating/-withdrawing groups	Can modulate the antioxidant capacity by influencing the stability of the resulting radical.
Saturation of the Quinoline Ring	May affect the electronic properties and overall antioxidant potential.

In Vitro Antioxidant Performance: A Comparative Overview

Compound/Derivative Class	Assay	IC50/EC50	Key Findings & References
8-Hydroxyquinoline (8-HQ)	Deoxyribose degradation assay	Potent antioxidant	Showed stronger antioxidant activity than flavonoids like catechin and quercetin.[4]
Novel Tetrahydroquinoline Derivatives	ABTS assay	< 10 µg/mL	Significantly outperformed the ascorbic acid control (EC50 = 35 µg/mL).[7]
8-Hydroxyquinoline Derivatives	DPPH assay	0.8–2.49 mg/mL	Showed lower activity compared to L-ascorbic acid (IC50 = 0.1 mg/mL).[3]

Note: IC50/EC50 values are highly dependent on the specific assay conditions and should be compared with caution across different studies.

Comparative Analysis of Neuroprotective Efficacy

Neuroprotection, the preservation of neuronal structure and function, is a primary goal in the treatment of neurodegenerative disorders. The neuroprotective effects of quinoline derivatives are often assessed in cell-based models of neuronal damage.

Signaling Pathways and Mechanisms of Neuroprotection

The neuroprotective mechanisms of quinoline derivatives are multifaceted and can include:

• Antioxidant Activity: As discussed, the ability to combat oxidative stress is a key neuroprotective mechanism.

• Metal Chelation: 8-Hydroxyquinolines can chelate excess metal ions like iron and copper, which are implicated in the generation of reactive oxygen species and protein aggregation in neurodegenerative diseases.[3]

• Modulation of Cell Signaling Pathways: Quinoline derivatives may influence various signaling pathways involved in cell survival and death.

Below is a simplified representation of the potential neuroprotective mechanisms of 8-hydroxy-tetrahydroquinoline derivatives.

Caption: Potential neuroprotective mechanisms of 8-hydroxy-tetrahydroquinoline derivatives.

In Vitro Neuroprotection: Comparative Insights

Several studies have demonstrated the neuroprotective effects of 8-hydroxyquinoline and tetrahydroquinoline derivatives in various in vitro models.

Compound/Derivative Class	Cell Line	Insult	Key Findings & References
8-Hydroxyquinoline Derivatives	SH-SY5Y	Iron (III), erastin, t-BHP, MPP+	Significantly protected against cytotoxicity induced by various aggressors.[5]
Quinoline Derivatives	BV-2, C6, HT-22	H2O2	Two derivatives protected glial and neuronal cells from oxidative insults at < 5 µM.[1][2]
8-Hydroxyquinoline, Clioquinol, Nitroxoline	SH-SY5Y	High glucose	Significantly increased cell viability compared to high glucose-treated cells.[8]

These findings suggest that the 8-hydroxyquinoline scaffold is a promising starting point for the development of neuroprotective agents. The combination of this moiety with a tetrahydroquinoline core in 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride could potentially lead to a compound with robust neuroprotective properties.

Experimental Protocols for Comparative Evaluation

To directly compare the performance of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride with other quinoline derivatives, standardized experimental protocols are essential.

In Vitro Antioxidant Activity Assays

A common workflow for assessing and comparing antioxidant activity is outlined below.

Caption: General workflow for in vitro antioxidant activity assessment.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Reagent Preparation: Prepare a stock solution of DPPH in methanol.

• Assay Procedure:

  • Add various concentrations of the test compounds to a 96-well plate.

  • Add the DPPH solution to each well.

  • Incubate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at approximately 517 nm using a microplate reader.

• Calculation: Calculate the percentage of DPPH radical scavenging activity and determine the IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals).

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

• Reagent Preparation: Generate the ABTS radical cation (ABTS•+) by reacting ABTS stock solution with potassium persulfate.

• Assay Procedure:

  • Add various concentrations of the test compounds to a 96-well plate.

  • Add the ABTS•+ solution to each well.

  • Incubate at room temperature for a specific time.

• Measurement: Measure the absorbance at approximately 734 nm.

• Calculation: Calculate the percentage of ABTS•+ scavenging activity and determine the EC50 value.

In Vitro Neuroprotection Assay

A common method for evaluating neuroprotective effects involves using a neuronal cell line and inducing cytotoxicity with a known neurotoxin.

MTT Assay for Cell Viability

• Cell Culture: Seed a neuronal cell line (e.g., SH-SY5Y) in a 96-well plate and allow them to adhere.

• Treatment:

  • Pre-treat the cells with various concentrations of the test compounds for a specified period.

  • Induce neurotoxicity by adding a neurotoxin (e.g., H2O2, MPP+, or glutamate). Include control wells with untreated cells and cells treated only with the neurotoxin.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate to allow the formation of formazan crystals.

• Solubilization: Dissolve the formazan crystals with a solubilizing agent (e.g., DMSO).

• Measurement: Measure the absorbance at approximately 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control to determine the protective effect of the compounds.

Conclusion and Future Directions

The available evidence strongly suggests that quinoline derivatives, particularly those incorporating an 8-hydroxy group and a tetrahydroquinoline scaffold, are a promising class of compounds for the development of antioxidant and neuroprotective agents. While direct comparative data for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is currently lacking, its structural features point towards a high potential for these activities.

Future research should focus on direct, head-to-head comparative studies of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride against other relevant quinoline derivatives using standardized in vitro and in vivo models. Elucidating its precise mechanism of action and exploring its structure-activity relationship through the synthesis and testing of related analogues will be crucial for optimizing its therapeutic potential. Such studies will provide the necessary data to advance the most promising candidates towards clinical development for the treatment of neurodegenerative diseases.

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• Alves, V. M., et al. (2021). Heterocyclic Quinoline Derivatives as Innovative Neuroprotective Agents for Alzheimer's Disease. Alzheimer's & Dementia, 17(S6). [Link]

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A Comparative Analysis of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride and Established D-Amino Acid Oxidase Inhibitors

This guide provides an in-depth comparison of the putative D-amino acid oxidase (DAAO) inhibitor, 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride, with a panel of well-characterized DAAO inhibitors. This document is intended for researchers, scientists, and professionals in drug development who are exploring novel therapeutic strategies targeting the glutamatergic system, particularly for neuropsychiatric disorders.

Introduction: The Therapeutic Promise of D-Amino Acid Oxidase Inhibition

D-amino acid oxidase (DAAO) is a flavoenzyme that plays a crucial role in regulating the levels of D-amino acids in the central nervous system.[1][2] Of particular significance is its role in the metabolism of D-serine, an endogenous co-agonist of the N-methyl-D-aspartate (NMDA) receptor.[2][3] The NMDA receptor is fundamental to synaptic plasticity, learning, and memory. Hypofunction of this receptor has been implicated in the pathophysiology of several neurological and psychiatric conditions, most notably schizophrenia.[1][3]

By inhibiting DAAO, the degradation of D-serine is reduced, leading to an increase in its bioavailability in the synaptic cleft.[3][4] This, in turn, enhances NMDA receptor activity, offering a promising therapeutic avenue for addressing the cognitive and negative symptoms associated with schizophrenia and other disorders characterized by NMDA receptor hypofunction.[1][3] This guide will situate our investigational compound, 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride, within the landscape of known DAAO inhibitors, providing a framework for its evaluation.

Compound Profiles

Investigational Compound: 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is a heterocyclic small molecule featuring a tetrahydroquinoline scaffold. While its specific biological targets are still under investigation, its structural motifs are present in a variety of biologically active compounds. For the purpose of this guide, we will explore its potential as a DAAO inhibitor, a hypothesis grounded in the established role of similar nitrogen-containing heterocyclic structures in enzyme inhibition. A rigorous comparative analysis with known DAAO inhibitors is the first step in substantiating this therapeutic hypothesis.

Established DAAO Inhibitors for Comparison

To provide a comprehensive context for evaluating 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride, we have selected a range of established DAAO inhibitors with diverse chemical structures, potencies, and clinical development statuses.

• Luvadaxistat (TAK-831): A potent, selective, and orally active DAAO inhibitor that has undergone clinical investigation for schizophrenia and Friedreich's ataxia.[3][5][6] It has been shown to significantly elevate D-serine levels in the brain, plasma, and cerebrospinal fluid.[1][5]

• Sodium Benzoate: A well-known food preservative that has been identified as a DAAO inhibitor.[2][4] It has been studied as an add-on therapy in schizophrenia and has shown potential in improving cognitive function in patients with mild cognitive impairment.[7][8]

• Risperidone: An atypical antipsychotic medication primarily known for its dopamine D2 and serotonin 5-HT2A receptor antagonism.[9] Interestingly, it has also been shown to inhibit DAAO, which may contribute to its overall therapeutic effect in schizophrenia.[10][11]

• CBIO (5-chloro-benzo[d]isoxazol-3-ol): A potent DAAO inhibitor with submicromolar IC50 values.[12][13] It has been demonstrated to increase plasma and brain levels of D-serine in animal models when co-administered with D-serine.[13]

• 3-Hydroxyquinolin-2-(1H)-one: A highly potent DAAO inhibitor with an IC50 in the nanomolar range.[12]

Comparative Performance Data

The following table summarizes the in vitro potency of the selected DAAO inhibitors. The IC50 value represents the concentration of the inhibitor required to reduce DAAO activity by 50% and is a key metric for comparing the potency of different compounds.

Compound	Target Enzyme	IC50 Value	Reference
Luvadaxistat (TAK-831)	Human recombinant DAAO	14 nM	[3][5]
Sodium Benzoate	DAAO	Ki ≈ 16 µM	[14]
Risperidone	Human DAAO	Ki value of 41 µM	[11]
CBIO	DAAO	188 nM	[12]
3-Hydroxyquinolin-2-(1H)-one	Human DAAO	4 nM	[12]

Experimental Protocols for Comparative Evaluation

To ensure a rigorous and standardized comparison, the following experimental protocols are recommended. These methods are widely accepted for characterizing the efficacy and pharmacological properties of DAAO inhibitors.

In Vitro DAAO Inhibition Assay

This assay determines the potency of a test compound in inhibiting DAAO enzymatic activity. The principle is based on the DAAO-catalyzed oxidative deamination of a D-amino acid substrate, which produces hydrogen peroxide (H₂O₂). The amount of H₂O₂ generated is quantified using a fluorescent probe, Amplex® UltraRed, in the presence of horseradish peroxidase (HRP).

Materials:

• Human recombinant DAAO enzyme

• D-serine (substrate)

• Amplex® UltraRed Reagent

• Horseradish peroxidase (HRP)

• Sodium phosphate buffer (50 mM, pH 7.4)

• Test compounds (2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride and known inhibitors)

• 96-well microplate

• Fluorescence microplate reader

Procedure:

• Prepare Reagent Solutions:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of the test compound in sodium phosphate buffer.

  • Prepare a working solution containing D-serine, Amplex® UltraRed, and HRP in sodium phosphate buffer.

• Assay Protocol:

  • Add a small volume of the diluted test compound or vehicle control to the wells of a 96-well plate.

  • Add the DAAO enzyme solution to each well and incubate for a pre-determined time at room temperature.

  • Initiate the enzymatic reaction by adding the working solution containing the substrate and detection reagents.

  • Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Data Acquisition and Analysis:

  • Measure the fluorescence intensity using a microplate reader (excitation ~530 nm, emission ~590 nm).

  • Calculate the percentage of DAAO inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percentage inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Diagram of DAAO Enzymatic Reaction and Inhibition

Caption: Step-by-step workflow for assessing DAAO inhibitor efficacy in vivo.

Conclusion and Future Directions

This guide provides a comparative framework for the initial characterization of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride as a putative DAAO inhibitor. By benchmarking its in vitro potency and in vivo pharmacodynamic effects against a panel of established inhibitors, researchers can gain valuable insights into its therapeutic potential. The provided experimental protocols offer a standardized approach to generate robust and comparable data.

Should 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride demonstrate promising DAAO inhibitory activity, further studies will be warranted to investigate its selectivity against other enzymes and receptors, as well as its pharmacokinetic profile and efficacy in animal models of neuropsychiatric disorders. This systematic approach will be crucial in determining its viability as a novel therapeutic candidate for conditions associated with NMDA receptor hypofunction.

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A Guide to Ensuring Reproducibility of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol Hydrochloride in Research

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Reproducibility with Substituted Tetrahydroquinolines

The 1,2,3,4-tetrahydroquinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2] 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride, a specific analog, holds potential for various research applications. However, the path from initial findings to established, reproducible science is fraught with challenges. Minor variations in starting material purity, synthetic protocols, or analytical methods can lead to significant discrepancies in experimental outcomes.

This guide addresses these challenges head-on, providing a systematic approach to ensure that research involving this compound is built on a solid and reproducible foundation. We will delve into the critical aspects of material characterization, recommend standardized analytical procedures, and propose a framework for comparative studies against relevant alternatives.

Synthesis and Characterization: The Foundation of Reproducible Results

The reproducibility of any experiment begins with a well-characterized starting material. The synthesis of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride can be approached through various methods, often involving the reduction of the corresponding quinoline. A common route involves the hydrogenation of 2-methylquinolin-8-ol.

A reproducible synthesis is not merely about following a recipe but understanding the critical parameters that can influence the outcome. Key factors include the choice of catalyst, solvent, temperature, and reaction time.

Below is a generalized workflow for the synthesis and purification of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride, designed to maximize reproducibility.

Caption: Synthetic and characterization workflow for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride.

Recommended Analytical Methods for Quality Control

To ensure the identity, purity, and stability of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride, a panel of analytical techniques should be employed. Commercial suppliers often provide a purity level, such as 98%, which should be independently verified.[3][4]

Analytical Technique	Purpose	Key Parameters to Standardize
High-Performance Liquid Chromatography (HPLC)	Purity assessment and quantification of impurities.	Column type (e.g., C18), mobile phase composition and gradient, flow rate, detection wavelength.
Mass Spectrometry (MS)	Confirmation of molecular weight and structural elucidation of impurities.	Ionization source (e.g., ESI), mass analyzer, and fragmentation analysis.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C)	Unambiguous structural confirmation and detection of impurities.	Solvent, internal standard, and spectral acquisition parameters.
Elemental Analysis	Confirmation of elemental composition.	Comparison of theoretical vs. experimental percentages of C, H, N, and O.

It is imperative to document all analytical methods and results meticulously to allow for independent verification.

Establishing Experimental Reproducibility: A Step-by-Step Protocol

Once the starting material is thoroughly characterized, the focus shifts to the reproducibility of the biological or chemical assays in which it is used. The following protocol provides a framework for assessing the reproducibility of an experiment involving 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride.

Experimental Design

• Define a Standard Operating Procedure (SOP): Document every step of the experimental protocol with explicit detail, including reagent concentrations, incubation times, temperature, and instrumentation settings.

• Multiple Independent Replicates: Conduct a minimum of three independent experiments on different days.

• Positive and Negative Controls: Include appropriate controls to ensure the assay is performing as expected.

• Blinded Analysis: Whenever possible, the data should be analyzed by an individual who is blinded to the experimental conditions.

Caption: A workflow for establishing experimental reproducibility.

Comparative Analysis with Alternative Compounds

To provide context to the experimental results obtained with 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride, it is beneficial to compare its performance with structurally similar compounds. The choice of comparators will depend on the specific application. For instance, if the research is focused on anticancer properties, other substituted tetrahydroquinolines with known activity could be included.[5][6][7]

Compound	Structural Similarity	Rationale for Comparison
8-Hydroxyquinoline	Aromatic parent of the hydroxylated ring system.	Provides a baseline for the effect of the saturated, methylated heterocyclic portion.
2-Methyl-1,2,3,4-tetrahydroquinoline	Lacks the 8-hydroxy group.[8][9]	Determines the contribution of the hydroxyl group to the observed activity.
Other substituted tetrahydroquinolines (e.g., from literature)	Varies in substitution pattern.	Explores the structure-activity relationship (SAR) of the tetrahydroquinoline scaffold.[10][11]

When conducting comparative studies, it is crucial to use the same standardized protocols and analytical methods for all compounds to ensure a fair and objective comparison.

Data Presentation and Interpretation

All quantitative data from reproducibility and comparative studies should be presented clearly and concisely. Tables are an effective way to summarize key findings.

Table 1: Example of Purity Assessment Data for Three Independently Synthesized Batches of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol Hydrochloride

Batch ID	HPLC Purity (%)	Major Impurity (%)	MS (m/z) [M+H]⁺
BATCH-001	98.5	0.8 (retention time)	178.1234
BATCH-002	98.2	1.1 (retention time)	178.1232
BATCH-003	98.8	0.7 (retention time)	178.1235

Table 2: Example of Reproducibility Data for a Biological Assay (e.g., IC₅₀ in µM)

Experiment	IC₅₀ (µM)	Standard Deviation
1	5.2	0.4
2	5.5	0.6
3	5.1	0.3
Mean	5.27	0.45

Conclusion and Future Directions

Ensuring the reproducibility of research involving 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is paramount for the scientific community. By implementing rigorous synthesis, characterization, and experimental protocols, researchers can build a foundation of trust and reliability. This guide provides a roadmap for achieving this goal. Future work should focus on establishing a publicly accessible database of well-characterized batches of this and other important research compounds to further facilitate reproducible science.

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• 10. Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies - RSC Advances (RSC Publishing) DOI:10.1039/D1RA01480C [pubs.rsc.org]
• 11. Discovery and pharmacological characterization of 1,2,3,4-tetrahydroquinoline derivatives as RORγ inverse agonists against prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Structural Confirmation of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

For researchers, scientists, and professionals in drug development, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific rigor and a prerequisite for advancing any compound through the discovery and development pipeline. In this guide, we provide an in-depth technical comparison of analytical methodologies for confirming the structure of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride. We will explore the expected experimental data for the target compound and contrast it with plausible synthetic isomers, offering a comprehensive framework for structural elucidation.

The hydrochloride salt of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol is a chiral molecule with a substituted tetrahydroquinoline core, a scaffold of significant interest in medicinal chemistry. The potential for isomeric impurities arising from the synthesis necessitates a robust analytical strategy to ensure the correct regiochemistry and substitution pattern. This guide will focus on a multi-technique approach, leveraging the strengths of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and X-ray Crystallography.

Potential Isomeric Alternatives

During the synthesis of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol, typically through the reduction of the corresponding quinoline precursor, there is a possibility of forming isomeric byproducts. The two most probable isomers to consider for comparison are:

• 4-Methyl-1,2,3,4-tetrahydroquinolin-8-ol: Arising from an alternative cyclization or rearrangement during synthesis.

• 2-Methyl-1,2,3,4-tetrahydroquinolin-6-ol: Resulting from the use of a different starting material or incomplete regioselectivity in the hydroxylation step.

A thorough analytical investigation must be able to unequivocally differentiate the target molecule from these potential isomers.

Comparative Analysis of Predicted Spectroscopic Data

To illustrate the distinguishing features of these compounds, we will first examine their predicted NMR and MS data. These predictions, based on computational models, provide a valuable roadmap for interpreting experimental results.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the connectivity and chemical environment of atoms in a molecule. The predicted ¹H and ¹³C NMR chemical shifts for our target compound and its isomers are presented below.

Table 1: Predicted ¹H NMR Chemical Shifts (ppm)

Proton	2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol	4-Methyl-1,2,3,4-tetrahydroquinolin-8-ol	2-Methyl-1,2,3,4-tetrahydroquinolin-6-ol
CH₃	~1.2-1.4 (d)	~1.2-1.4 (d)	~1.2-1.4 (d)
H2	~3.3-3.5 (m)	~3.1-3.3 (m)	~3.2-3.4 (m)
H3	~1.8-2.0 (m)	~1.6-1.8 (m)	~1.7-1.9 (m)
H4	~2.7-2.9 (m)	~2.9-3.1 (m)	~2.6-2.8 (m)
H5	~6.8-7.0 (d)	~6.8-7.0 (d)	~6.9-7.1 (d)
H6	~6.6-6.8 (t)	~6.6-6.8 (t)	-
H7	~6.9-7.1 (d)	~6.9-7.1 (d)	~6.7-6.9 (dd)
H8	-	-	~7.0-7.2 (d)
NH	~4.0-5.0 (br s)	~4.0-5.0 (br s)	~3.8-4.8 (br s)
OH	~9.0-10.0 (br s)	~9.0-10.0 (br s)	~8.8-9.8 (br s)

Table 2: Predicted ¹³C NMR Chemical Shifts (ppm)

Carbon	2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol	4-Methyl-1,2,3,4-tetrahydroquinolin-8-ol	2-Methyl-1,2,3,4-tetrahydroquinolin-6-ol
CH₃	~22-24	~21-23	~22-24
C2	~48-50	~30-32	~48-50
C3	~28-30	~35-37	~29-31
C4	~25-27	~33-35	~26-28
C4a	~122-124	~123-125	~120-122
C5	~118-120	~118-120	~114-116
C6	~114-116	~114-116	~150-152
C7	~127-129	~127-129	~115-117
C8	~148-150	~148-150	~128-130
C8a	~138-140	~138-140	~144-146

Disclaimer: Predicted NMR data are for illustrative purposes and may vary from experimental values.

The key differentiators in the NMR spectra will be the chemical shifts and coupling patterns of the aromatic protons and the chemical shifts of the aliphatic carbons in the tetrahydroquinoline ring. For instance, the position of the hydroxyl group significantly influences the chemical shifts of the aromatic carbons. 2D NMR experiments, such as COSY, HSQC, and HMBC, will be crucial in confirming the connectivity of the atoms and definitively distinguishing between these isomers.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound. For 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride, the expected molecular ion peak for the free base would be at m/z 177.11.

Table 3: Predicted Key Mass Fragments (m/z)

Fragment	2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol	4-Methyl-1,2,3,4-tetrahydroquinolin-8-ol	2-Methyl-1,2,3,4-tetrahydroquinolin-6-ol
[M]+	177	177	177
[M-CH₃]+	162	162	162
[M-C₂H₄]+	149	149	149
Retro-Diels-Alder	Not prominent	Not prominent	Not prominent

While the primary fragments may be similar, the relative intensities of these fragments can provide clues to the structure. High-resolution mass spectrometry (HRMS) is essential for confirming the elemental composition of the molecular ion and its fragments.

Experimental Protocols for Structural Confirmation

To obtain the definitive structural proof, a series of well-designed experiments are required. The following protocols provide a comprehensive workflow for the structural elucidation of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride.

Overall Workflow

Caption: Overall workflow for structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the complete proton and carbon framework of the molecule and establish atom connectivity.

Protocol:

• Sample Preparation: Dissolve 5-10 mg of the hydrochloride salt in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O). Ensure the sample is fully dissolved.

• ¹H NMR:

  • Acquire a standard 1D proton NMR spectrum.

  • Integrate all signals to determine the relative number of protons.

  • Analyze the chemical shifts and coupling constants (J-values) to identify the aromatic and aliphatic spin systems.

• ¹³C NMR:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • If necessary, run a DEPT (Distortionless Enhancement by Polarization Transfer) experiment to differentiate between CH, CH₂, and CH₃ groups.

• 2D NMR:

  • COSY (Correlation Spectroscopy): To identify proton-proton couplings within the same spin system. This will confirm the connectivity of the aliphatic chain and the aromatic protons.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton to its directly attached carbon atom.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons. This is critical for connecting the different fragments of the molecule, for example, confirming the position of the methyl group and the hydroxyl group on the quinoline ring.

Caption: 2D NMR correlation workflow for structural elucidation.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and elemental composition of the molecule and to analyze its fragmentation pattern.

Protocol:

• Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol or acetonitrile).

• High-Resolution Mass Spectrometry (HRMS):

  • Utilize an electrospray ionization (ESI) source in positive ion mode.

  • Obtain the high-resolution mass spectrum to determine the accurate mass of the molecular ion.

  • Compare the measured mass with the calculated mass for the proposed formula (C₁₀H₁₄ClNO) to confirm the elemental composition.

• Tandem Mass Spectrometry (MS/MS):

  • Isolate the molecular ion and subject it to collision-induced dissociation (CID).

  • Analyze the resulting fragment ions to establish the fragmentation pathway. This data can be compared with the predicted fragmentation patterns of the potential isomers.

Single-Crystal X-ray Crystallography

Objective: To obtain an unambiguous three-dimensional structure of the molecule in the solid state.

Protocol:

• Crystal Growth: Grow single crystals of the hydrochloride salt suitable for X-ray diffraction. This can be achieved through techniques such as slow evaporation, vapor diffusion, or cooling of a saturated solution.

• Data Collection:

  • Mount a suitable single crystal on a goniometer.

  • Collect diffraction data using a single-crystal X-ray diffractometer.

• Structure Solution and Refinement:

  • Solve the crystal structure using direct methods or Patterson methods.

  • Refine the structural model against the collected diffraction data to obtain the final atomic coordinates and molecular geometry.

Successful X-ray crystallographic analysis provides the most definitive evidence of the molecular structure, including the absolute stereochemistry if a chiral resolution has been performed.

Conclusion

The structural confirmation of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride requires a multi-faceted analytical approach. While 1D NMR and MS can provide initial evidence, a combination of 2D NMR techniques is essential to unequivocally establish the atomic connectivity and differentiate it from potential isomers. For absolute proof of structure, single-crystal X-ray crystallography remains the gold standard. By following the detailed experimental protocols and comparative data analysis outlined in this guide, researchers can confidently and accurately determine the structure of this and other related molecules, ensuring the integrity and reliability of their scientific findings.

References

• Nuclear Magnetic Resonance Spectroscopy

  • Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• Mass Spectrometry

  • de Hoffmann, E., & Stroobant, V. (2007). Mass Spectrometry: Principles and Applications. John Wiley & Sons. [Link]

• X-ray Crystallography

  • Clegg, W., Blake, A. J., Ibers, J. A., & Woolfson, M. M. (2015). Crystal Structure Analysis: Principles and Practice. Oxford University Press. [Link]

• NMR Prediction Software

  • ACD/Labs. (2024). ACD/NMR Predictor Suite. Advanced Chemistry Development, Inc. [Link]

  • nmrdb.org. (n.d.). NMR Predict. [Link]

A Senior Application Scientist's Guide to Cross-Validation of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride Assays

Abstract

The accurate quantification of active pharmaceutical ingredients (APIs) is a cornerstone of drug development and quality control. This guide provides an in-depth comparison and cross-validation of two common analytical methods for the novel heterocyclic compound, 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). We will explore the causality behind experimental choices, provide detailed, self-validating protocols, and present supporting data to guide researchers, scientists, and drug development professionals in selecting and validating the appropriate assay for their specific needs. The principles and methodologies discussed are grounded in the latest International Council for Harmonisation (ICH) and U.S. Food and Drug Administration (FDA) guidelines.[1][2][3][4][5]

Introduction: The Analytical Imperative for Tetrahydroquinolines

2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride belongs to the tetrahydroquinoline class of compounds, a scaffold known for its presence in biologically active molecules and its potential in anticancer drug development.[6][7] Given the therapeutic potential, establishing robust, reliable, and accurate analytical methods for quantification is not merely a procedural step but a fundamental requirement for advancing a compound through the development pipeline. The objective of validating an analytical procedure is to demonstrate its fitness for the intended purpose.[4]

The choice of an analytical method is often a balance between performance characteristics and practical constraints. HPLC-UV is a workhorse in many QC labs, valued for its robustness and cost-effectiveness.[8][9] In contrast, LC-MS/MS offers unparalleled sensitivity and selectivity, making it the gold standard for bioanalysis and trace-level quantification.[8][10][11][12]

When data from different analytical methods are to be compared or combined, such as during method transfer between laboratories or when transitioning from a research-grade assay (LC-MS/MS) to a routine QC assay (HPLC-UV), a formal cross-validation is essential.[13][14][15] This process formally demonstrates that the two methods provide comparable results and ensures data integrity across the drug development lifecycle. This guide is structured around the principles outlined in the ICH Q2(R2) guideline, which provides a comprehensive framework for analytical procedure validation.[1][3][4][16]

Methodologies: A Comparative Overview

The selection of an analytical technique is dictated by the physicochemical properties of the analyte and the requirements of the analysis (e.g., sample matrix, required sensitivity). For 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol, a small molecule with a UV-absorbing chromophore, both HPLC-UV and LC-MS/MS are viable options.[17]

Method 1: HPLC-UV Assay

High-Performance Liquid Chromatography (HPLC) separates components in a mixture based on their differential partitioning between a liquid mobile phase and a solid stationary phase.[18] For detection, UV-Vis spectroscopy is employed, relying on the principle that many organic molecules absorb light in the UV spectrum.[19][20] The amount of light absorbed is directly proportional to the concentration of the analyte, as described by the Beer-Lambert law.[18][19]

Causality of Protocol Choices:

• Stationary Phase (C18): A C18 (octadecylsilyl) column is the most common reversed-phase chemistry and provides excellent retention for moderately polar compounds like our target molecule.

• Mobile Phase: A mixture of acetonitrile and a phosphate buffer is chosen. Acetonitrile is a common organic modifier, and the buffer controls the pH to ensure consistent ionization state of the analyte, leading to reproducible retention times.

• UV Detection Wavelength: The wavelength is set at the absorbance maximum (λmax) of the analyte to achieve the highest sensitivity.[20]

Method 2: LC-MS/MS Assay

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) couples the separation power of LC with the high selectivity and sensitivity of mass spectrometry.[12][21] After separation, the analyte is ionized (e.g., via Electrospray Ionization - ESI), and the mass spectrometer acts as a mass-selective detector. In tandem MS, a specific parent ion is selected, fragmented, and a specific fragment ion is monitored (Multiple Reaction Monitoring - MRM), providing exceptional specificity.[12]

Causality of Protocol Choices:

• UPLC System: An Ultra-Performance Liquid Chromatography (UPLC) system is often used with MS detection to achieve faster separations and sharper peaks, enhancing sensitivity.

• Mobile Phase (Formic Acid): Formic acid is used instead of non-volatile phosphate buffers, as it is compatible with mass spectrometry and aids in the protonation of the analyte for positive ion mode ESI.

• Tandem MS (MRM): This detection method virtually eliminates matrix interference, which is a significant advantage over UV detection, especially in complex biological samples.[22] It provides the highest levels of sensitivity and specificity.[8]

Experimental Protocols

Protocol: HPLC-UV Quantification

Objective: To quantify 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride in a bulk drug substance.

Instrumentation & Materials:

• HPLC System with UV Detector

• C18 Column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Reference Standard: 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol HCl

• HPLC-grade Acetonitrile, Water, Potassium Phosphate Monobasic

Procedure:

• Mobile Phase Preparation: Prepare a 20 mM potassium phosphate buffer (pH 3.0). The mobile phase is a 30:70 (v/v) mixture of Acetonitrile and 20 mM phosphate buffer. Filter and degas.

• Standard Solution Preparation: Prepare a stock solution of the reference standard in mobile phase at 1.0 mg/mL. Create a series of calibration standards ranging from 1 µg/mL to 100 µg/mL by serial dilution.

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a target concentration of 50 µg/mL.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection Wavelength: 280 nm (hypothetical λmax)

• Analysis: Inject the calibration standards to generate a standard curve, followed by the sample solutions.

Protocol: LC-MS/MS Quantification

Objective: To quantify 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol in human plasma.

Instrumentation & Materials:

• UPLC System coupled to a Triple Quadrupole Mass Spectrometer with an ESI source.

• C18 UPLC Column (e.g., 2.1 x 50 mm, 1.7 µm particle size)

• Reference Standard and a stable isotope-labeled internal standard (SIL-IS).

• LC-MS grade Acetonitrile, Water, Formic Acid

• Human Plasma

Procedure:

• Mobile Phase Preparation: Mobile Phase A: 0.1% Formic Acid in Water. Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Sample Preparation (Protein Precipitation):

  • To 50 µL of plasma sample, add 10 µL of SIL-IS working solution.

  • Add 200 µL of Acetonitrile to precipitate proteins.

  • Vortex and centrifuge at 10,000 x g for 5 minutes.

  • Transfer the supernatant for analysis.

• Chromatographic Conditions (Gradient):

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

  • Gradient: Start at 5% B, ramp to 95% B over 2 minutes, hold for 1 minute, return to initial conditions.

• Mass Spectrometer Conditions:

  • Ionization Mode: Positive ESI

  • MRM Transition (Analyte): e.g., m/z 164.1 → 146.1

  • MRM Transition (SIL-IS): e.g., m/z 168.1 → 150.1

• Analysis: Generate a calibration curve in blank plasma and analyze the unknown samples.

Cross-Validation: Experimental Design & Acceptance Criteria

Cross-validation is performed to assess the potential for bias between two analytical methods.[13] This involves analyzing the same set of quality control (QC) samples with both fully validated methods and comparing the results. The framework for this validation is derived from ICH and FDA guidelines.[1][5][14][23]

Workflow for Cross-Validation

Sources

• 1. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 2. FDA Guidance for Industry: Q2A Validation of Analytical Procedures - ECA Academy [gmp-compliance.org]
• 3. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 4. biopharminternational.com [biopharminternational.com]
• 5. fda.gov [fda.gov]
• 6. Facile synthesis and in vitro anticancer evaluation of a new series of tetrahydroquinoline - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Recent Development of Tetrahydro-Quinoline/Isoquinoline Based Compounds as Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. ijsrtjournal.com [ijsrtjournal.com]
• 10. bioanalysis-zone.com [bioanalysis-zone.com]
• 11. bioagilytix.com [bioagilytix.com]
• 12. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 13. labs.iqvia.com [labs.iqvia.com]
• 14. fda.gov [fda.gov]
• 15. e-b-f.eu [e-b-f.eu]
• 16. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. news-medical.net [news-medical.net]
• 19. certara.com [certara.com]
• 20. chromatographyonline.com [chromatographyonline.com]
• 21. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 22. researchgate.net [researchgate.net]
• 23. ema.europa.eu [ema.europa.eu]

Navigating the Chemical Landscape: A Comparative Guide to the Structure-Activity Relationship of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol Hydrochloride and its Analogs in Anticancer Research

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of medicinal chemistry, the tetrahydroquinoline scaffold stands as a privileged structure, forming the backbone of numerous biologically active compounds.[1] The fusion of a saturated heterocyclic ring with a benzene moiety imparts a unique three-dimensional architecture, offering a versatile template for designing novel therapeutic agents. This guide delves into the structure-activity relationship (SAR) of a specific derivative, 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride , with a focus on its potential as an anticancer agent. By comparing its structural features and biological performance with key analogs, we aim to provide a comprehensive resource for researchers engaged in the discovery and development of next-generation cancer therapeutics.

The Core Moiety: Unpacking the Therapeutic Potential of Tetrahydroquinolines

The therapeutic relevance of the tetrahydroquinoline core is well-documented, with derivatives exhibiting a wide array of pharmacological activities, including antiproliferative and cytotoxic effects against various cancer cell lines.[2] The anticancer mechanisms associated with this scaffold are diverse, ranging from the induction of programmed cell death (apoptosis) and cell cycle arrest to the inhibition of critical signaling pathways that drive tumor growth and proliferation.[1][3]

A pivotal feature of many biologically active quinoline derivatives is the presence of a hydroxyl group at the 8-position. This functional group is a known metal chelator, and this property is often implicated in the compound's mechanism of action.[4] The chelation of intracellular metal ions, such as iron and copper, can disrupt critical enzymatic processes and generate reactive oxygen species (ROS), leading to oxidative stress and ultimately, cancer cell death.[4][5]

This guide will dissect the SAR of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol by examining the influence of key structural modifications on its anticancer activity. We will explore the roles of:

• The 8-hydroxy group: Its contribution to cytotoxicity and the proposed mechanism of action.

• The 2-methyl group: Its impact on potency and selectivity.

• Saturation of the quinoline ring: Comparing the activity of tetrahydroquinolines with their aromatic quinoline counterparts.

• Substitutions on the aromatic ring: How different functional groups influence biological activity.

Comparative Analysis of Anticancer Activity: A Data-Driven Perspective

To understand the SAR of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol, it is essential to compare its activity with that of its structural analogs. The following tables summarize the in vitro cytotoxic activity (IC50 values) of various tetrahydroquinoline and 8-hydroxyquinoline derivatives against a panel of human cancer cell lines.

Table 1: Cytotoxic Activity of 2-Methyl-1,2,3,4-tetrahydroquinoline Analogs (without 8-hydroxy group) against Various Cancer Cell Lines

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
4-Acetamido-2-methyl-1,2,3,4-tetrahydroquinoline (18)	HeLa (Cervical)	13.15	[6]
2-Aryl-4-acetamido-2-methyl-1,2,3,4-tetrahydroquinolines (17-22)	HeLa, PC3	Generally poor activity	[7]

Table 2: Cytotoxic Activity of 8-Hydroxyquinoline Analogs against Various Cancer Cell Lines

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
8-Hydroxy-2-quinolinecarbaldehyde (3)	Hep3B (Hepatocellular)	6.25 ± 0.034 µg/mL	[8]
8-Hydroxy-2-quinolinecarbaldehyde (3)	T-47D (Breast)	Increased cytotoxicity by nearly 4-fold compared to Cisplatin	[8]
7-Pyrrolidinomethyl-8-hydroxyquinoline	Leukemia Cell Lines	Log GI50 = -4.81 M	[9][10]
7-Morpholinomethyl-8-hydroxyquinoline	Leukemia Cell Lines	Log GI50 = -5.09 M	[9][10]
7-Diethylaminomethyl-8-hydroxyquinoline	Leukemia Cell Lines	Log GI50 = -5.35 M	[9][10]
5-Chloro-8-hydroxyquinolinium chloride	Nalm6 (Leukemia)	Micromolar concentrations	[11]

Table 3: Comparative Cytotoxic Activity with a Standard Chemotherapeutic Agent

Compound	Cancer Cell Line	IC50 (µM)	Reference
Doxorubicin	HeLa, PC3	-	[6]
Quinoline 13	HeLa (Cervical)	8.3	[6]
Tetrahydroquinoline 18	HeLa (Cervical)	13.15	[6]

Deciphering the Structure-Activity Relationship

The Indispensable 8-Hydroxy Group: The presence of the 8-hydroxy group is consistently associated with potent anticancer activity.[8] This is likely due to its ability to chelate metal ions, a mechanism that can induce apoptosis and inhibit tumor growth.[4] Studies on 8-hydroxyquinoline derivatives have shown that their cytotoxic effects are often more pronounced compared to analogs lacking this functional group.[8]

The Influence of the 2-Methyl Group: While direct comparative data for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol is limited, studies on related 2-methyl-tetrahydroquinolines suggest that this substitution can influence activity, although not always positively. For instance, a series of 2-aryl-4-acetamido-2-methyl-1,2,3,4-tetrahydroquinolines displayed generally poor activity compared to their quinoline counterparts.[7] This suggests that the interplay between the 2-methyl group and other substituents is crucial in determining the overall cytotoxic profile.

Saturation of the Quinoline Ring: A comparison between quinolines and their tetrahydroquinoline analogs reveals that the aromaticity of the ring system can significantly impact anticancer activity. In one study, 2-arylquinoline derivatives displayed a better activity profile against evaluated cell lines than the corresponding 2-acetamido-2-methyl-tetrahydroquinolines.[6][7] This suggests that the planar aromatic system may facilitate more effective interactions with biological targets, such as DNA or specific enzymes.

The Role of Substituents on the Aromatic Ring: Modifications to the aromatic ring of the quinoline scaffold can dramatically alter biological activity. For example, the introduction of a chloro group at the 5-position of 8-hydroxyquinoline resulted in a compound with superior cytotoxicity against leukemia cells.[11] Furthermore, Mannich bases of 8-hydroxyquinoline, with various secondary amines attached at the 7-position, have demonstrated substantial cytotoxic activity.[9][10]

Proposed Mechanism of Action: A Multifaceted Approach

The anticancer activity of 8-hydroxy-tetrahydroquinoline derivatives is likely multifactorial, involving several interconnected cellular pathways.

Caption: Proposed mechanism of action for 8-hydroxy-tetrahydroquinoline derivatives.

The primary proposed mechanism involves the chelation of intracellular metal ions, leading to an increase in reactive oxygen species (ROS) and subsequent oxidative stress.[4] This oxidative stress can cause significant DNA damage, which in turn triggers cell cycle arrest and activates the apoptotic cascade, ultimately leading to cancer cell death.[12]

Experimental Protocols for In Vitro Evaluation

To facilitate further research in this area, we provide detailed protocols for key in vitro assays used to assess the anticancer activity of quinoline derivatives.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This colorimetric assay is a standard method for assessing the cytotoxic effects of a compound on cancer cell lines.

Protocol:

• Cell Seeding: Plate cancer cells (e.g., HeLa, MCF-7, HCT-116) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.[13]

• Compound Treatment: Prepare serial dilutions of the test compound in the appropriate cell culture medium. Add the compound solutions to the wells and incubate for 48-72 hours.[13]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay is used to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with the test compound for the desired time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide (PI). Incubate in the dark at room temperature for 15 minutes.[13]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-FITC positive/PI negative cells are considered early apoptotic, while Annexin V-FITC positive/PI positive cells are late apoptotic or necrotic.[14]

Caption: Workflow for the Annexin V/PI apoptosis assay.

Cell Cycle Analysis

This assay determines the effect of a compound on the progression of the cell cycle.

Protocol:

• Cell Seeding and Treatment: Seed cells and treat with the test compound for the desired time.

• Cell Harvesting and Fixation: Harvest the cells and fix them in ice-cold 70% ethanol.[13]

• Staining: Wash the fixed cells and resuspend them in a solution containing propidium iodide (PI) and RNase A. Incubate in the dark.[13]

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.[13]

Conclusion and Future Directions

The structure-activity relationship of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride and its analogs points towards a promising, yet complex, landscape for anticancer drug discovery. The 8-hydroxy group appears to be a critical pharmacophore, likely mediating its cytotoxic effects through metal chelation and the induction of oxidative stress. While the influence of the 2-methyl group requires more direct investigation, the available data suggests that modifications at this position can significantly impact biological activity.

Future research should focus on the systematic synthesis and evaluation of a focused library of 2-substituted-8-hydroxy-tetrahydroquinolines to precisely delineate the SAR. Investigating a broader range of cancer cell lines and exploring the in vivo efficacy of the most potent analogs will be crucial next steps in validating the therapeutic potential of this chemical class. The detailed experimental protocols provided in this guide offer a robust framework for conducting these essential preclinical studies, paving the way for the development of novel and effective anticancer agents based on the versatile tetrahydroquinoline scaffold.

References

Click to expand

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• Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights. Royal Society of Chemistry. Available from: [Link]

• Novel 8-Hydroxyquinoline-Derived V(IV)O, Ni(II), and Fe(III) Complexes: Synthesis, Characterization, and In Vitro Cytotoxicity Against Tumor Cells. MDPI. Available from: [Link]

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A Comparative Efficacy Analysis of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol Hydrochloride and Its Analogs

This guide provides a comprehensive comparison of the biological efficacy of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride and its structural analogs. Designed for researchers, scientists, and drug development professionals, this document synthesizes available preclinical data to objectively evaluate the performance of these compounds in anticancer, antimicrobial, and neuroprotective applications. The narrative emphasizes the causality behind experimental choices and is grounded in authoritative scientific literature.

Introduction: The Therapeutic Potential of the Tetrahydroquinoline Scaffold

The 1,2,3,4-tetrahydroquinoline core is a privileged scaffold in medicinal chemistry, appearing in numerous natural products and synthetic pharmaceuticals with a wide range of biological activities.[1][2] Modifications to this core structure, such as the introduction of methyl and hydroxyl groups, can significantly modulate the compound's therapeutic properties. This guide focuses on 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride, a specific analog whose efficacy is best understood through comparison with its close structural relatives. While direct efficacy data for this specific hydrochloride salt is limited in publicly accessible literature, a comparative analysis of its analogs provides valuable insights into its potential therapeutic applications.

Anticancer Activity: A Tale of Chirality and Substitution

Recent studies have highlighted the antiproliferative potential of 2-methyl-5,6,7,8-tetrahydroquinoline derivatives, particularly those with substitutions at the 8-position. A significant finding is the influence of chirality on cytotoxic effects.

A study on a series of 8-substituted 2-methyl-5,6,7,8-tetrahydroquinoline derivatives revealed that the stereochemistry at the chiral center significantly impacts their anticancer activity. For instance, the (R)-enantiomer of an 8-amino analog, (R)-5a, demonstrated more potent antiproliferative activity against the A2780 ovarian carcinoma cell line (IC50 of 5.4 µM) compared to its (S)-enantiomer (IC50 of 17.2 µM).[3] This suggests that the spatial orientation of the substituent at the 8-position is crucial for its interaction with biological targets.[3] However, for other analogs like 3a and 2b, the chiral forms did not show a significant difference in their IC50 values, indicating that the influence of stereochemistry is not universal across all derivatives.[3]

The broader class of 2-arylquinoline derivatives has also been shown to have a better anticancer activity profile than their 2-acetamido-2-methyl-tetrahydroquinoline counterparts.[4] Lipophilicity also appears to play a role, with more lipophilic analogs often exhibiting better activity.[4]

Comparative Anticancer Efficacy Data

Compound	Cell Line	Cancer Type	IC50 (µM)
(R)-5a	A2780	Ovarian Carcinoma	5.4 ± 1.3[3]
(S)-5a	A2780	Ovarian Carcinoma	17.2 ± 3.1[3]
(R)-3a	A2780	Ovarian Carcinoma	11.7 ± 2[3]
(S)-3a	A2780	Ovarian Carcinoma	12.1 ± 1.8[3]
(R)-2b	A2780	Ovarian Carcinoma	15.2 ± 2.3[3]
(S)-2b	A2780	Ovarian Carcinoma	14.9 ± 1.9[3]
Quinoline 13	HeLa	Cervical Carcinoma	8.3[4]
Tetrahydroquinoline 18	HeLa	Cervical Carcinoma	13.15[4]

Proposed Mechanism of Anticancer Action

The anticancer activity of these tetrahydroquinoline derivatives is believed to be multifactorial. The most active compound from the chiral series, (R)-5a, was found to induce changes in the cell cycle phases of A2780 cells, leading to a concentration-dependent increase in the G0/G1 phase and a concurrent decrease in the S and G2/M phases.[2] Furthermore, this compound was shown to induce mitochondrial membrane depolarization and the production of reactive oxygen species (ROS) in cancer cells, suggesting that its cytotoxic effect is mediated through the induction of oxidative stress and apoptosis.[3][5]

Caption: Proposed anticancer mechanism of 2-methyl-tetrahydroquinoline analogs.

Antimicrobial Activity

A study comparing the bacteriostatic activity of substituted 1,2,3,4-tetrahydroquinolin-8-ols with their quinolin-8-ol precursors found that the hydrogenation of the quinoline ring can modulate antimicrobial efficacy. The study suggests that changes in the molecular structure that affect chelate-forming ability and lipophilicity can substantially influence bactericidal activity.

Potential for Neuroprotection

While direct neuroprotective studies on 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride are lacking, the broader class of tetrahydroquinolines and their isoquinoline analogs have shown promise in this area. For instance, 6-hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline has been shown to alleviate oxidative stress and inflammation in animal models of Parkinson's disease.[6] The neuroprotective effects of these compounds are often attributed to their antioxidant properties and their ability to modulate neuroinflammatory pathways.[6]

The mechanism of neuroprotection for some tetrahydroisoquinoline analogs involves scavenging free radicals and inhibiting glutamate-induced excitotoxicity. This suggests that 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride, with its hydroxyl group capable of participating in antioxidant activities, may warrant investigation for its neuroprotective potential.

Experimental Protocols

Synthesis of 8-Substituted 2-Methyl-5,6,7,8-tetrahydroquinoline Derivatives

A general procedure for the synthesis of 8-substituted 2-methyl-5,6,7,8-tetrahydroquinoline derivatives involves the reaction of 2-methyl-5,6,7,8-tetrahydroquinolin-8-amine with a suitable aldehyde.[3]

• Dissolve 2-methyl-5,6,7,8-tetrahydroquinolin-8-amine (1.2 equivalents) in ethanol (10 mL).

• Add the corresponding aldehyde (1 equivalent) to the solution at 0 °C.

• Stir the reaction mixture for 8 hours at 0 °C.

• Add water (5 mL) to the reaction mixture.

• Extract the aqueous solution with dichloromethane (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and remove the solvent under vacuum.

In Vitro Antiproliferative Activity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell viability.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000 to 10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Replace the medium with fresh medium containing various concentrations of the test compounds and incubate for the desired period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Caption: Workflow for assessing anticancer activity using the MTT assay.

Conclusion

The available scientific evidence indicates that 2-methyl-1,2,3,4-tetrahydroquinoline derivatives are a promising class of compounds with significant potential in anticancer therapy. The efficacy of these analogs is demonstrably influenced by their stereochemistry and the nature of substituents on the tetrahydroquinoline core. While direct experimental data for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is currently limited, the comparative analysis of its close analogs, particularly the 8-amino derivatives, provides a strong rationale for its further investigation. Future studies should focus on the direct evaluation of this compound and a systematic exploration of its structure-activity relationships to fully elucidate its therapeutic potential. The provided experimental protocols offer a robust framework for conducting such evaluations.

References

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A Comparative Benchmarking Guide to 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol Hydrochloride

Abstract

This guide provides a comprehensive framework for benchmarking the novel compound 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride (MTHQ). Recognizing the therapeutic potential inherent in its 8-hydroxyquinoline (8-HQ) and tetrahydroquinoline (THQ) scaffolds, this document outlines a rigorous, multi-tiered experimental approach.[1][2][3] We establish a head-to-head comparison against two strategically selected standards: PBT2 , a clinical-stage 8-HQ derivative known for its metal-binding and neuroprotective properties, and Clioquinol , a historical 8-HQ compound whose well-documented activity and toxicity profile provides a crucial safety benchmark.[4][5][6][7][8] The protocols detailed herein cover essential physicochemical profiling (kinetic solubility, chemical stability) and foundational in vitro ADME assays (microsomal stability) to build a robust, data-driven assessment of MTHQ's potential as a lead compound for drug development.

Introduction: Rationale and Strategic Context

The pursuit of novel therapeutics often involves the exploration of "privileged scaffolds"—molecular frameworks known to interact with a wide range of biological targets. The structure of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol (MTHQ) combines two such scaffolds:

• 8-Hydroxyquinoline (8-HQ): This motif is a powerful monoprotic bidentate chelating agent, capable of forming stable complexes with various metal ions like Cu²⁺, Zn²⁺, and Fe³⁺.[9] This metal-binding ability is central to the mechanism of action for many 8-HQ derivatives, which have been investigated for anticancer, antimicrobial, and neuroprotective applications.[2][9][10] By modulating metal homeostasis, these compounds can influence enzymatic activity, reduce metal-induced oxidative stress, and disrupt pathological protein aggregation.[5][10]

• Tetrahydroquinoline (THQ): As a saturated heterocyclic system, the THQ core imparts favorable three-dimensional structure and physicochemical properties. THQ derivatives are prevalent in natural products and synthetic compounds, demonstrating a wide array of biological activities including anticancer, neuroprotective, and anti-inflammatory effects.[1][3][11]

The combination of these scaffolds in MTHQ suggests a high potential for biological activity, likely driven by metal ion chelation and distribution. This guide provides the experimental framework to rigorously test this hypothesis.

Selection of Reference Standards

A meaningful benchmark requires comparison against well-characterized compounds. We have selected two standards that represent the spectrum of potential outcomes for an 8-HQ derivative.

• Standard 1: PBT2 (Second-Generation Clinical Candidate): PBT2 is a second-generation 8-HQ derivative that advanced to Phase 2 clinical trials for Alzheimer's and Huntington's diseases.[6][12] Its mechanism involves acting as a metal chaperone or ionophore, redistributing zinc and copper to restore cellular homeostasis and promote the degradation of amyloid-β aggregates.[5][6] PBT2 serves as a benchmark for efficacy and a desirable safety profile.[12]

• Standard 2: Clioquinol (First-Generation Compound): Clioquinol is a first-generation 8-HQ that was formerly used as an oral antimicrobial agent.[7] Its use was curtailed due to reports of neurotoxicity, specifically Subacute Myelo-Optic Neuropathy (SMON), particularly at high doses.[8][13][14] Clioquinol's pro-oxidant and neurotoxic effects at certain concentrations serve as a critical safety and toxicity benchmark.[4][13]

By benchmarking MTHQ against both PBT2 and Clioquinol, we can develop a nuanced understanding of its therapeutic window and potential liabilities.

Experimental Benchmarking Protocols

This section details the step-by-step protocols for a foundational assessment of MTHQ. The workflow is designed to first establish basic drug-like properties before proceeding to more complex biological assays.

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A Comparative Guide to the Anticancer Potential of Substituted 2-Methyl-1,2,3,4-tetrahydroquinolines

For Researchers, Scientists, and Drug Development Professionals

The 1,2,3,4-tetrahydroquinoline core is a significant scaffold in medicinal chemistry, forming the backbone of numerous biologically active compounds.[1] Its derivatives have been a focal point of research due to their wide-ranging pharmacological activities, including notable anticancer properties.[2][3] This guide will delve into the comparative in vitro cytotoxic activities of these derivatives against various cancer cell lines, supported by detailed experimental protocols to aid in the design and execution of further research.

Comparative Analysis of In Vitro Anticancer Activity

The following table summarizes the reported half-maximal inhibitory concentration (IC50) values of various substituted 2-methyl-1,2,3,4-tetrahydroquinoline derivatives against a panel of human cancer cell lines. This data provides a quantitative comparison of their cytotoxic potential.

Compound	Cancer Cell Line	IC50 (µM)	Reference
4-acetamido-2-methyl-1,2,3,4-tetrahydroquinoline derivative (Compound 18)	HeLa (Cervical)	13.15	[2]
PC3 (Prostate)	>100	[2]
MCF-7 (Breast)	>100	[2]
SKBR-3 (Breast)	>100	[2]
1-(2-methyl-8-methylene-5,6,7,8-tetrahydroquinolin-3-yl)ethanone (Compound 9a)	C6 (Glioblastoma)	111 ± 1.1	[4]
MCF-7 (Breast)	128 ± 1.3	[4]
PC3 (Prostate)	118 ± 1.2	[4]
SH-SY5Y (Neuroblastoma)	125 ± 1.5	[4]
Ethyl 2-methyl-8-methylene-5,6,7,8-tetrahydroquinoline-3-carboxylate (Compound 9b)	C6 (Glioblastoma)	>300	[4]
MCF-7 (Breast)	>300	[4]
PC3 (Prostate)	>300	[4]
SH-SY5Y (Neuroblastoma)	>300	[4]

Note: The 4-acetamido-2-methyl-1,2,3,4-tetrahydroquinoline derivative (Compound 18) demonstrates notable and selective cytotoxicity against the HeLa cervical cancer cell line, with an IC50 value of 13.15 µM.[2] In contrast, it shows significantly less activity against prostate and breast cancer cell lines at concentrations up to 100 µM.[2] The other compared derivatives, while structurally related, exhibit much higher IC50 values, indicating lower potency in the tested cell lines.[4]

Understanding the Mechanism: Key Cellular Assays

To elucidate the anticancer mechanisms of novel compounds like 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride and its analogues, a series of in vitro cellular assays are indispensable. These assays provide critical insights into how a compound affects cancer cell viability, proliferation, and the induction of cell death.

Cell Viability and Cytotoxicity Assays (MTT and XTT)

The initial assessment of a compound's anticancer potential typically involves determining its effect on cell viability and proliferation. The MTT and XTT assays are colorimetric methods widely used for this purpose. They are based on the metabolic activity of viable cells, where mitochondrial dehydrogenases reduce a tetrazolium salt to a colored formazan product. The amount of formazan produced is directly proportional to the number of living cells.

Caption: A generalized workflow for determining cell viability using MTT or XTT assays.

Apoptosis Assays

Apoptosis, or programmed cell death, is a crucial mechanism by which many anticancer drugs exert their effects. Assays to detect apoptosis are therefore vital in characterizing a compound's mode of action.

• Annexin V/Propidium Iodide (PI) Staining: This flow cytometry-based assay is a gold standard for detecting early and late apoptosis. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis. PI is a fluorescent dye that can only enter cells with compromised membranes, indicative of late apoptosis or necrosis.

Caption: A typical workflow for assessing apoptosis using Annexin V and Propidium Iodide staining followed by flow cytometry.

Cell Cycle Analysis

Many anticancer agents function by arresting the cell cycle at specific checkpoints, thereby preventing cell division and proliferation. Flow cytometry with propidium iodide (PI) staining is a common method to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Caption: A standard workflow for analyzing cell cycle distribution using propidium iodide staining and flow cytometry.

Detailed Experimental Protocols

Cell Viability (MTT) Assay Protocol

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Replace the medium in the wells with 100 µL of the medium containing the desired concentrations of the compound. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Apoptosis Assay (Annexin V/PI) Protocol

• Cell Treatment: Seed cells in 6-well plates and treat with the test compound at its IC50 concentration for 24 or 48 hours.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cell pellet in 100 µL of 1X Annexin V binding buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of propidium iodide (50 µg/mL).

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X binding buffer to each tube and analyze the cells immediately by flow cytometry.

Cell Cycle Analysis Protocol

• Cell Treatment and Harvesting: Treat cells as described for the apoptosis assay. Harvest the cells by trypsinization.

• Fixation: Wash the cells with PBS and fix them in ice-cold 70% ethanol while vortexing gently. Store at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in a staining solution containing propidium iodide (50 µg/mL) and RNase A (100 µg/mL).

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Analysis: Analyze the DNA content by flow cytometry.

Conclusion

The 2-methyl-1,2,3,4-tetrahydroquinoline scaffold represents a promising starting point for the development of novel anticancer agents. The available data on the 4-acetamido derivative highlights the potential for selective cytotoxicity against specific cancer types. Further investigation into the structure-activity relationships of various substitutions on the tetrahydroquinoline ring is warranted. The experimental protocols detailed in this guide provide a robust framework for researchers to systematically evaluate the anticancer potential of new analogues, including the yet-to-be-fully-characterized 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride. Such studies are crucial for advancing our understanding of the therapeutic utility of this important class of heterocyclic compounds.

References

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• Al-Shahaby, H. A., El-Faham, A., Shah, R. K., & Hanash, A. M. (2019). Design, synthesis, and antitumor evaluation of novel methylene moiety-tethered tetrahydroquinoline derivatives. Turkish Journal of Chemistry, 43(6), 1551-1565.
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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

As a Senior Application Scientist, it is understood that the integrity of our research extends beyond the bench; it encompasses the entire lifecycle of the chemical reagents we employ. The proper disposal of these compounds is not merely a regulatory hurdle but a fundamental aspect of laboratory safety, environmental stewardship, and scientific responsibility. This guide provides a detailed, step-by-step protocol for the safe disposal of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride, grounding procedural steps in the chemical principles that ensure a safe and compliant outcome.

Immediate Hazard Assessment & Required Precautions

Before handling 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride for any purpose, including disposal, it is critical to be intimately familiar with its hazard profile. While a comprehensive Safety Data Sheet (SDS) for this specific hydrochloride salt is not widely available, data from the free base and structurally analogous quinoline compounds provide a robust basis for risk assessment.[1][2] The primary hazards are summarized below.

Hazard Classification	GHS Pictogram	Signal Word	Hazard Statement(s)
Acute Toxicity (Oral)	GHS07: Harmful/Irritant	Warning	H302: Harmful if swallowed.[3]
Skin Corrosion/Irritation	GHS07: Harmful/Irritant	Warning	H315: Causes skin irritation (Inferred).[4]
Serious Eye Damage/Irritation	GHS07: Harmful/Irritant	Warning	H319: Causes serious eye irritation (Inferred).[4]
Aquatic Toxicity	(Not Pictured)	(Not Applicable)	Potentially toxic to aquatic life with long-lasting effects (Inferred from quinoline data).[2][5][6]

Core Principle: The Disposal Mandate Given its classification as "Harmful if swallowed" (H302) and the high potential for skin and eye irritation, 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride must be treated as hazardous chemical waste.[3] Its structural similarity to quinoline, which is known to be toxic to aquatic life, necessitates that this compound must not be disposed of down the drain or in regular solid waste.[5][6] Release into the environment can harm aquatic ecosystems.[2] The only acceptable disposal route is through a licensed hazardous waste management facility.

Step-by-Step Disposal Protocol

This protocol is designed to align with the framework established by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[7][8]

The foundation of safe chemical handling is preventing exposure. Before collecting any waste, ensure the following PPE is worn and in good condition.

• Eye and Face Protection: Wear safety glasses with side-shields or chemical splash goggles.[1] If there is a risk of splashing, a face shield should be used in conjunction with goggles.

• Hand Protection: Use chemical-resistant gloves, such as nitrile or neoprene. Inspect gloves for any signs of degradation or perforation before use.[1]

• Body Protection: A standard laboratory coat is mandatory. Ensure it is fully buttoned.[2]

• Work Area: Conduct all waste handling, especially the transfer of solutions or solids, within a well-ventilated area, preferably inside a certified chemical fume hood.[2]

Proper segregation is critical to prevent dangerous chemical reactions within the waste container.

• Identify Waste Stream: This waste stream consists of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride, which may be in solid form or dissolved in a solvent. It may also include contaminated materials like weighing paper, gloves, or absorbent pads from a spill.

• Check for Incompatibilities: Based on the reactivity of related compounds, this waste must be segregated from strong oxidizing agents .[9][10] Do not mix this waste with other incompatible waste streams.

• Select an Appropriate Container:

  • Collect the waste in a designated, leak-proof, and chemically compatible container with a secure screw-top cap.[9] High-density polyethylene (HDPE) or borosilicate glass containers are recommended.

  • Never use food-grade containers (e.g., beverage bottles, food jars) for hazardous waste storage, as this can lead to accidental ingestion.[10]

  • The container should be clean and dry before the first addition of waste.

• Fill Level: Do not fill the waste container to more than 90% of its capacity.[7] This headspace allows for vapor expansion and reduces the risk of spills from overfilling.

Clear and accurate labeling is a regulatory requirement and essential for the safety of all personnel who may handle the container.

• Attach a Hazardous Waste Label: As soon as the first drop of waste is added to the container, it must be labeled. The label must include:

  • The words "Hazardous Waste" .[8][9]

  • The full chemical name: "2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride" . Avoid using abbreviations or chemical formulas.

  • A clear indication of the hazards (e.g., checking boxes for "Toxic" or applying a GHS pictogram for "Harmful").[8]

• Maintain a Log: For commingled waste (if institutional policy allows mixing with compatible solvents), maintain a log sheet on or near the container detailing the constituents and their approximate volumes.

Laboratories must store hazardous waste in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[10][11]

• Location: The SAA must be under the control of laboratory personnel.[7] Waste should not be moved from the generating lab to another room for storage.[11]

• Container Management: Keep the waste container securely capped at all times, except when adding waste.[10][11] This minimizes the release of vapors and prevents spills.

• Secondary Containment: Place the waste container in a larger, chemically resistant secondary container (such as a plastic tub) to contain any potential leaks.[7]

• Accumulation Limits: An SAA can accumulate up to 55 gallons of hazardous waste. Once this limit is reached, or the container is full, it must be moved to a central storage area within three days.[11] A partially filled container may remain in the SAA for up to one year.[10]

• Request Pickup: When the waste container is full (or ready for disposal), contact your institution's Environmental Health and Safety (EHS) office or the designated hazardous waste coordinator.[9]

• Provide Information: Be prepared to provide all necessary information from the waste label and log sheet to the EHS personnel.

• Documentation: Sign any required manifests or handover documents provided by EHS or the licensed waste contractor. This creates a paper trail documenting the waste's journey from "cradle to grave" as required by RCRA.

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental contamination.

• Evacuate & Alert: Alert all personnel in the immediate vicinity and evacuate the area if the spill is large or in a poorly ventilated space.

• Don PPE: Before attempting any cleanup, don the full PPE as described in Phase 1.

• Contain the Spill:

  • For solid spills: Carefully sweep up the material and place it in the designated hazardous waste container. Avoid generating dust.

  • For liquid spills: Contain the spill using an inert absorbent material such as vermiculite, sand, or a commercial chemical sorbent pad.[9] Do not use combustible materials like paper towels to absorb large quantities of solvent-based waste.

• Collect Waste: Carefully scoop or sweep the absorbent material into the hazardous waste container.[9]

• Decontaminate: Clean the spill area thoroughly with a suitable solvent (e.g., water and detergent, followed by a solvent rinse if appropriate). All cleaning materials (wipes, pads) must also be collected and disposed of as hazardous waste.[9]

• Report: Report the spill to your laboratory supervisor and EHS office, as per institutional policy.

Disposal Workflow Diagram

The following diagram illustrates the logical decision-making process for the proper disposal of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride waste.

Caption: Disposal workflow for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride.

References

• American Chemical Society. (n.d.). Regulation of Laboratory Waste. Retrieved from [Link]

• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]

• Voellman, D. (2019). Laboratory Waste Management: The New Regulations. MedicalLab Management. Retrieved from [Link]

• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines. Retrieved from [Link]

• University of Pennsylvania EHRS. (n.d.). Laboratory Chemical Waste Management Guidelines. Retrieved from [Link]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: quinoline. Retrieved from [Link]

• Safety Data Sheet. (2025, September 24). Quinoline, 1,2,3,4-tetrahydro-6-methyl-. Retrieved from [Link]

• Loba Chemie. (2025, July 24). QUINOLINE FOR SYNTHESIS. Retrieved from [Link]

• Safety Data Sheet. (2023, August 23). 8-Methyl-1,2,3,4-tetrahydroquinoline. Retrieved from [Link]

• Safety Data Sheet. (2025, December 22). Isoquinoline, 1,2,3,4-tetrahydro-. Retrieved from [Link]

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A Senior Application Scientist's Guide to Handling 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and handling protocols for 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride (CAS No. 1170830-98-4). As a substituted tetrahydroquinoline, this compound is integral to various research and development pipelines, particularly in medicinal chemistry.[1][2][3] Its handling requires a comprehensive understanding of its hazard profile to ensure personnel safety and experimental integrity. This guide moves beyond mere compliance, offering a framework rooted in scientific causality to empower researchers with the knowledge needed for safe and effective manipulation.

Hazard Profile and Risk Assessment

2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride is classified as a hazardous substance.[4] A thorough risk assessment is the foundational step before any handling operations commence. The primary risks associated with this compound are acute toxicity and irritation.[4][5]

GHS Classification Summary

Category	Pictogram	Signal Word	Hazard Statements
Health Hazards	GHS07: Harmful/Irritant[4]	Warning [4]	H302: Harmful if swallowed.[4][5] H315: Causes skin irritation.[4][5] H319: Causes serious eye irritation.[4][5] H335: May cause respiratory irritation.[4][5]

Expert Analysis of Risks: The hazard profile indicates that this compound must be handled with measures to prevent ingestion, skin/eye contact, and inhalation of its dust or aerosols.[6] The hydrochloride salt form may enhance its solubility in aqueous media, potentially increasing its bioavailability upon accidental exposure. The respiratory irritation warning (H335) is critical; it necessitates that all handling of the solid form, especially weighing and transfers, be conducted within a certified chemical fume hood to prevent inhalation of airborne particles.[5][7]

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE strategy is mandatory to create a reliable barrier between the researcher and the chemical.[8][9] The selection of PPE should be dictated by the specific task and the potential for exposure.

Core PPE Requirements

Body Part	Protection	Specifications & Rationale	Standard
Eyes/Face	Tightly Fitting Safety Goggles	Must provide a complete seal to protect against fine dust and splashes. Standard safety glasses with side shields are insufficient.[7]	EN 166 (EU) or NIOSH (US) Approved[10]
Hands	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended. Given the absence of specific breakthrough data, double-gloving is advised for prolonged handling, and gloves must be changed immediately after any contact.[7]	Tested to EN 374[10]
Body	Laboratory Coat	A long-sleeved, knee-length laboratory coat must be worn and kept fastened to protect skin.[7] Ensure no skin is exposed between the glove and cuff.	N/A
Respiratory	NIOSH-Approved Respirator	Required when handling the powder outside of a fume hood or if aerosolization is likely. A half-mask or full-face respirator with combination organic vapor and P100 (particulate) cartridges is recommended.[7]	NIOSH (US) or EN 14387 (EU)[10]

Below is a decision-making workflow for selecting the appropriate level of PPE based on the planned laboratory operation.

Caption: PPE Selection Logic Diagram.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a systematic workflow minimizes the risk of exposure and contamination.[11]

3.1. Pre-Handling Checklist

• Verify Engineering Controls: Confirm that the chemical fume hood has a valid certification and that airflow is adequate.

• Assemble PPE: Gather all necessary PPE as determined by the task. Inspect gloves for any signs of degradation or punctures.[10]

• Prepare Workspace: Ensure the work area within the fume hood is clean and uncluttered. Place absorbent bench paper on the work surface.

• Locate Emergency Equipment: Confirm the location and operational readiness of the nearest safety shower and eyewash station.[12]

• Prepare Waste Container: Have a designated, clearly labeled hazardous waste container for "Halogenated Organic Waste" ready in the fume hood.[13]

3.2. Handling and Weighing the Solid Compound

• Don PPE: Put on all required personal protective equipment before entering the laboratory area where the chemical is stored.

• Transfer to Fume Hood: Transport the sealed container of 2-Methyl-1,2,3,4-tetrahydroquinolin-8-ol hydrochloride to the chemical fume hood.

• Minimize Dust: Open the container slowly within the fume hood. Use a spatula to carefully transfer the desired amount of solid to a tared weigh boat. Avoid any actions that could generate dust, such as dropping or rapid movements.

• Seal and Store: Tightly close the main container immediately after weighing.[14]

• Clean Up: Gently wipe the spatula and any minor dust particles from the balance and surrounding area with a damp cloth, disposing of the cloth in the halogenated waste container.

3.3. Post-Handling Decontamination

• Workspace Cleaning: Thoroughly wipe down the work surface inside the fume hood with an appropriate solvent (e.g., 70% ethanol) and dispose of the cleaning materials as hazardous waste.

• PPE Removal (Doffing): Remove PPE in the correct order to prevent cross-contamination: first gloves, then lab coat, and finally eye protection.

• Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.[4]

The following diagram illustrates the standard operational flow for safely handling the compound.

Sources

• 1. Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies - RSC Advances (RSC Publishing) DOI:10.1039/D1RA01480C [pubs.rsc.org]
• 2. 2-Methyltetrahydroquinoline - Wikipedia [en.wikipedia.org]
• 3. Discovery and pharmacological characterization of 1,2,3,4-tetrahydroquinoline derivatives as RORγ inverse agonists against prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
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